Yadanzioside P

Core Science & Biosynthesis

The Mechanism of Action of Yadanzioside P: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the mechanism of action of Yadanzioside P is limited in publicly available scientific literature. This guide provides a comprehensive overview of the mechanistic pathways of structurally related quassinoids, primarily Brusatol and Bruceine D, isolated from the same plant source, Brucea javanica. The information presented herein is intended to infer the probable mechanism of action of Yadanzioside P and to serve as a foundational resource for future research.

Introduction

Yadanzioside P is a member of the quassinoid family, a group of bitter, tetracyclic triterpenoids derived from plants of the Simaroubaceae family, notably Brucea javanica. Quassinoids have garnered significant scientific interest due to their potent and diverse pharmacological activities, including anti-cancer, anti-inflammatory, and anti-malarial properties. While Yadanzioside P itself has not been extensively studied, its chemical analogs, Brusatol and Bruceine D, have been the subject of numerous investigations, providing a robust framework for understanding the likely biological activities of this class of compounds. This technical guide synthesizes the current knowledge on the mechanisms of action of these related quassinoids, offering insights into the potential therapeutic applications of Yadanzioside P.

Core Mechanisms of Action: A Multi-targeted Approach

The anti-neoplastic and anti-inflammatory effects of quassinoids like Brusatol and Bruceine D stem from their ability to modulate multiple critical cellular signaling pathways. This multi-targeted approach is a hallmark of their potent biological activity. The primary pathways affected include STAT3, NF-κB, and Nrf2, all of which are pivotal in cancer cell proliferation, survival, inflammation, and stress response. A significant consequence of the modulation of these pathways is the induction of apoptosis, or programmed cell death, in malignant cells.

Inhibition of the STAT3 Signaling Pathway

The Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that is constitutively activated in a wide range of human cancers and plays a crucial role in tumor progression. Brusatol has been identified as a potent inhibitor of the STAT3 signaling cascade.

Mechanism:

• Inhibition of Upstream Kinases: Brusatol abrogates the activation of STAT3 by inhibiting the phosphorylation of upstream kinases, including Janus Kinase 1 (JAK1), Janus Kinase 2 (JAK2), and Src.[1][2]

• Reduced Nuclear Translocation: By preventing phosphorylation, Brusatol reduces the levels of nuclear STAT3 and curtails its DNA binding ability.[1]

• Downregulation of Target Genes: The inhibition of STAT3 activity leads to the downregulation of various anti-apoptotic and pro-proliferative genes, such as Bcl-2, Bcl-xL, and survivin.[1]

Inhibition of the STAT3 Signaling Pathway by Brusatol.

Modulation of the NF-κB Signaling Pathway

Nuclear Factor-kappa B (NF-κB) is another critical transcription factor that promotes inflammation, cell survival, and proliferation, and is often dysregulated in cancer. Certain quassinoids from Brucea javanica have been shown to inhibit the NF-κB pathway.

Mechanism:

• Inhibition of IκBα Degradation: The canonical NF-κB pathway is held in check by the inhibitor of κB (IκBα). Some quassinoids prevent the degradation of IκBα, which in turn sequesters NF-κB in the cytoplasm, preventing its nuclear translocation and transcriptional activity.

• ROS Amplification: Some compounds, in addition to inhibiting NF-κB, can amplify intracellular Reactive Oxygen Species (ROS), which can have dual roles in either promoting or inhibiting cancer cell survival depending on the context.[3]

Modulation of the NF-κB Signaling Pathway.

Inhibition of the Nrf2-Mediated Antioxidant Response

Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the cellular antioxidant response. While Nrf2 is protective in normal cells, in cancer cells, its activation can confer resistance to chemotherapy. Brusatol is a well-characterized inhibitor of the Nrf2 pathway.

Mechanism:

• Post-transcriptional Depletion of Nrf2: Brusatol causes a rapid and transient depletion of the Nrf2 protein through a post-transcriptional mechanism.

• Increased Oxidative Stress: By inhibiting Nrf2, Brusatol prevents the expression of downstream antioxidant enzymes, leading to an accumulation of ROS. This increase in oxidative stress can trigger apoptosis in cancer cells.

• Sensitization to Chemotherapy: Inhibition of the Nrf2-mediated defense mechanism by Brusatol can sensitize cancer cells to conventional chemotherapeutic agents.

Inhibition of the Nrf2-Mediated Antioxidant Response.

Induction of Apoptosis

A convergent outcome of the effects of Brusatol and Bruceine D on the aforementioned signaling pathways is the induction of apoptosis, primarily through the mitochondrial (intrinsic) pathway.

Mechanism:

• Regulation of Bcl-2 Family Proteins: These quassinoids alter the balance of pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) proteins, leading to increased mitochondrial outer membrane permeabilization.

• Caspase Activation: The release of cytochrome c from the mitochondria initiates a caspase cascade, leading to the activation of executioner caspases like caspase-3 and caspase-7.

• PARP Cleavage: Activated caspases cleave key cellular substrates, including poly(ADP-ribose) polymerase (PARP), a hallmark of apoptosis.

Induction of Apoptosis by Quassinoids.

Quantitative Data Summary

The following tables summarize the reported half-maximal inhibitory concentration (IC50) values for Brusatol and Bruceine D in various cancer cell lines. This data provides a quantitative measure of their potent cytotoxic effects.

Table 1: IC50 Values of Brusatol in Various Cancer Cell Lines

Cancer Type	Cell Line	IC50 (nM)	Reference
Head and Neck	LN686	< 20
Head and Neck	Tu167	< 20
Head and Neck	JMAR	< 20
Head and Neck	FaDu	< 20
Head and Neck	UMSCC47	21-38
Head and Neck	HN-9	21-38
Head and Neck	UD SCC2	21-38
Head and Neck	YD-10B	21-38
Leukemia	NB4	30
Leukemia	BV173	10
Leukemia	SUPB13	40
Breast Cancer	MCF-7	80
Colon Cancer	HCT116	> 15
Colon Cancer	CT26	373

Table 2: IC50 Values of Bruceine D in Various Cancer Cell Lines

Cancer Type	Cell Line	IC50 (µM)	Reference
Breast Cancer	MCF-7	9.5 ± 7.7
Breast Cancer	Hs 578T	0.71 ± 0.05
Bladder Cancer	T24	7.65 ± 1.2 (µg/mL)
Non-small cell lung cancer	H460	0.5
Non-small cell lung cancer	A549	0.6

Detailed Experimental Protocols

The following are detailed methodologies for key experiments commonly used to elucidate the mechanism of action of quassinoids.

Cell Viability Assay (MTT Assay)

This assay is used to assess the cytotoxic effects of a compound on cancer cells.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., Brusatol, Bruceine D) and a vehicle control (e.g., DMSO) for specified time periods (e.g., 24, 48, 72 hours).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Workflow for a Cell Viability (MTT) Assay.

Western Blot Analysis

This technique is used to detect and quantify specific proteins in a cell lysate, providing insights into the modulation of signaling pathways.

Protocol:

• Cell Lysis: Treat cells with the test compound for the desired time, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the target proteins (e.g., p-STAT3, STAT3, Bcl-2, β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities using image analysis software and normalize to a loading control (e.g., β-actin or GAPDH).

References

• 1. Cytotoxicity and Apoptosis Studies of Brucein D against T24 Bladder Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scienceopen.com [scienceopen.com]
• 3. A brief overview of antitumoral actions of bruceine D [explorationpub.com]

Yadanzioside P: A Technical Guide to its Discovery, Isolation, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Yadanzioside P, a quassinoid glycoside first identified in Brucea javanica (L.) Merr., has demonstrated notable antileukemic properties. This technical guide provides a comprehensive overview of the discovery and isolation of Yadanzioside P, presenting detailed experimental protocols, quantitative data, and insights into its potential mechanism of action. The information is intended to serve as a valuable resource for researchers in natural product chemistry, oncology, and drug development.

Introduction

Brucea javanica, a plant belonging to the Simaroubaceae family, has a long history of use in traditional medicine for treating various ailments, including cancer.[1] Phytochemical investigations of this plant have led to the isolation of a diverse array of bioactive compounds, with quassinoids being a prominent class. Quassinoids are structurally complex, degraded triterpenoids known for their potent biological activities, including antitumor effects.

Yadanzioside P was first reported as a new antileukemic quassinoid glycoside in 1986.[1] Its discovery has spurred further interest in the therapeutic potential of related compounds from Brucea species. This document synthesizes the available scientific literature to provide a detailed technical account of Yadanzioside P.

Discovery and Isolation of Yadanzioside P

The initial discovery and subsequent isolation of Yadanzioside P have been primarily documented from the seeds of Brucea javanica and the related species Brucea antidysenterica. The general workflow for its isolation is outlined below.

Experimental Workflow

The isolation of Yadanzioside P from Brucea javanica seeds involves a multi-step process of extraction and chromatographic purification.

Caption: General workflow for the isolation of Yadanzioside P.

Detailed Experimental Protocols

The following protocols are synthesized from established methodologies for the isolation of quassinoid glycosides from Brucea species.

Protocol 1: Extraction

• Plant Material Preparation: Air-dry the seeds of Brucea javanica and grind them into a fine powder.

• Solvent Extraction: Macerate the powdered seeds with methanol (MeOH) at room temperature for an extended period (e.g., 72 hours), with periodic agitation. Repeat the extraction process multiple times (typically 3x) to ensure exhaustive extraction.

• Concentration: Combine the methanolic extracts and concentrate them under reduced pressure using a rotary evaporator to obtain a crude extract.

Protocol 2: Solvent Partitioning

• Suspension: Suspend the crude methanolic extract in water.

• Sequential Partitioning: Sequentially partition the aqueous suspension with solvents of increasing polarity, such as n-hexane, chloroform (CHCl₃), ethyl acetate (EtOAc), and n-butanol (n-BuOH).

• Fraction Collection: Collect the respective solvent layers and concentrate them to yield different fractions. The butanol-soluble fraction is often enriched with quassinoid glycosides.

Protocol 3: Chromatographic Purification

• Silica Gel Column Chromatography: Subject the n-BuOH fraction to column chromatography on silica gel. Elute the column with a gradient of increasing polarity, typically using a chloroform-methanol or ethyl acetate-methanol solvent system.

• Sephadex LH-20 Chromatography: Further purify the fractions containing Yadanzioside P using a Sephadex LH-20 column with methanol as the mobile phase to remove smaller molecules and pigments.

• High-Performance Liquid Chromatography (HPLC): The final purification is typically achieved by preparative or semi-preparative reverse-phase HPLC (RP-HPLC) using a C18 column and a mobile phase consisting of a methanol-water or acetonitrile-water gradient.

Structural Elucidation and Physicochemical Properties

The structure of Yadanzioside P was elucidated using a combination of spectroscopic techniques, including ¹H NMR, ¹³C NMR, and mass spectrometry.

Spectroscopic Data

Technique	Key Observations
¹H NMR	Signals corresponding to a complex quassinoid aglycone and a glucose moiety.
¹³C NMR	Resonances confirming the presence of a picrasane-type triterpene skeleton and a glucopyranosyl unit.
Mass Spec.	Provides the molecular weight and fragmentation pattern consistent with the proposed structure.

Specific chemical shift values for ¹H and ¹³C NMR are crucial for structural confirmation and are typically reported in primary research articles.

Quantitative Data

Parameter	Value	Method
Yield	Varies depending on the source material and isolation procedure.	Gravimetric analysis
Purity	>95% (typically achieved by HPLC)	HPLC with UV detection

Biological Activity: Antileukemic Effects

Yadanzioside P has been reported to exhibit significant antileukemic activity.[1] Studies on related quassinoids suggest that their cytotoxic effects are often mediated through the induction of apoptosis.

In Vitro Activity

Potential Signaling Pathways

The precise molecular mechanism of Yadanzioside P's antileukemic action is an area of ongoing research. However, studies on other quassinoids suggest potential involvement of key signaling pathways that regulate cell survival and apoptosis.

Caption: Potential signaling pathways modulated by quassinoids.

Quassinoids have been shown to inhibit pro-survival signaling pathways such as the PI3K/Akt and NF-κB pathways, and modulate the MAPK pathway, ultimately leading to the induction of apoptosis in cancer cells.

Conclusion and Future Directions

Yadanzioside P stands out as a promising natural product with demonstrated antileukemic activity. The detailed methodologies for its isolation provided in this guide offer a foundation for researchers to obtain this compound for further investigation. Future research should focus on elucidating the precise molecular targets and signaling pathways modulated by Yadanzioside P to fully understand its mechanism of action. Furthermore, structure-activity relationship studies could lead to the development of more potent and selective analogs for potential therapeutic applications in leukemia and other cancers.

References

• 1. Yadanzioside P, a new antileukemic quassinoid glycoside from Brucea javanica (L.) Merr with the 3-O-(beta-D-glucopyranosyl)bruceantin structure - PubMed [pubmed.ncbi.nlm.nih.gov]

The Putative Biosynthesis of Yadanzioside P: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Yadanzioside P, a naturally occurring triterpenoid (B12794562) glycoside isolated from the seeds of Brucea javanica, has garnered significant interest for its potent antitumor and antileukemic properties.[] Understanding its biosynthesis is paramount for developing sustainable production methods, including metabolic engineering and synthetic biology approaches, to ensure a stable supply for research and potential therapeutic applications. This technical guide provides an in-depth overview of the putative biosynthetic pathway of Yadanzioside P, drawing upon the established principles of terpenoid biosynthesis. While specific enzymatic steps for Yadanzioside P are yet to be fully elucidated, this document outlines the likely sequence of reactions, key enzyme families involved, and relevant experimental methodologies for pathway characterization.

Introduction: The Terpenoid Origin of Yadanzioside P

Terpenoids are a vast and structurally diverse class of natural products derived from the five-carbon precursors, isopentenyl diphosphate (B83284) (IPP) and its isomer, dimethylallyl diphosphate (DMAPP).[2][3] The biosynthesis of all terpenoids, including Yadanzioside P, initiates from these universal building blocks, which are synthesized through two primary pathways: the mevalonate (B85504) (MVA) pathway, typically operating in the cytosol and mitochondria, and the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway, which is active in plastids.[2][4]

The general terpenoid biosynthetic pathway can be conceptualized in three stages:

• Upstream: The synthesis of IPP and DMAPP via the MVA and MEP pathways.

• Midstream: The condensation of IPP and DMAPP by prenyltransferases (isoprenyl diphosphate synthases, IDSs) to form acyclic prenyl diphosphates of varying chain lengths, such as geranyl diphosphate (GPP, C10), farnesyl diphosphate (FPP, C15), and geranylgeranyl diphosphate (GGPP, C20).

• Downstream: The modification of these precursors by a wide array of enzymes, including terpene synthases (TPSs), cytochrome P450 monooxygenases (CYP450s), and glycosyltransferases (GTs), to generate the vast diversity of terpenoid structures.

Based on its chemical structure, Yadanzioside P is classified as a triterpenoid glycoside. This indicates that its biosynthesis likely proceeds from the C30 precursor, squalene (B77637), which is formed from the head-to-head condensation of two FPP molecules.

Putative Biosynthesis Pathway of Yadanzioside P

The proposed biosynthetic pathway for Yadanzioside P begins with the formation of the triterpenoid backbone, followed by a series of oxidative and glycosylation modifications.

Formation of the Triterpenoid Backbone

The initial steps leading to the triterpenoid skeleton are well-established in plant biochemistry.

• IPP and DMAPP Synthesis: The five-carbon precursors, IPP and DMAPP, are generated through the MVA and/or MEP pathways.

• Farnesyl Diphosphate (FPP) Synthesis: Farnesyl diphosphate synthase (FPS) catalyzes the sequential condensation of two molecules of IPP with one molecule of DMAPP to produce the C15 compound, FPP.

• Squalene Synthesis: Two molecules of FPP undergo a head-to-head condensation reaction catalyzed by squalene synthase (SQS) to form the C30 linear triterpene, squalene.

• Cyclization: Squalene is then oxidized to 2,3-oxidosqualene (B107256) by squalene epoxidase (SQE). This intermediate is a critical branch point for the synthesis of various triterpenoid skeletons. An oxidosqualene cyclase (OSC), such as dammarenediol synthase (DDS) or β-amyrin synthase (bAS), catalyzes the cyclization of 2,3-oxidosqualene into a specific triterpenoid scaffold. The exact OSC involved in Yadanzioside P biosynthesis remains to be identified.

Tailoring Reactions: Oxidation and Glycosylation

Following the formation of the core triterpenoid structure, a series of tailoring reactions, primarily oxidation and glycosylation, are necessary to produce Yadanzioside P.

• Oxidation: Cytochrome P450 monooxygenases (CYP450s) are a large family of enzymes responsible for introducing hydroxyl groups and other oxidative modifications to the triterpenoid backbone. These modifications are crucial for the biological activity of the final compound. Specific CYP450s would be responsible for the various hydroxylations observed in the Yadanzioside P structure.

• Glycosylation: Glycosyltransferases (GTs) catalyze the attachment of sugar moieties to the triterpenoid aglycone. This glycosylation step is a hallmark of saponins (B1172615) and significantly impacts their solubility, stability, and bioactivity. The biosynthesis of Yadanzioside P would involve at least one specific GT that transfers a sugar group to the triterpenoid core.

The logical flow of the putative biosynthesis pathway is depicted in the following diagram.

Caption: Putative biosynthesis pathway of Yadanzioside P.

Quantitative Data in Terpenoid Biosynthesis

While specific quantitative data for the biosynthesis of Yadanzioside P is not yet available, the following table presents representative data from studies on other terpenoids to illustrate the types of measurements crucial for pathway analysis and metabolic engineering.

Parameter	Enzyme/Pathway Step	Value	Organism/System	Reference
Km	Farnesyl Diphosphate Synthase (FPS)	5.5 µM (for IPP)	Saccharomyces cerevisiae	(Representative)
kcat	Squalene Synthase (SQS)	0.8 s-1	Saccharomyces cerevisiae	(Representative)
Product Titer	Artemisinic acid	25 g/L	Engineered Saccharomyces cerevisiae	(Representative)
Gene Expression Fold Change	Dammarenediol Synthase (DDS)	15-fold increase	Panax ginseng hairy roots (elicitor-treated)	(Representative)

Experimental Protocols for Pathway Elucidation

The elucidation of the Yadanzioside P biosynthetic pathway will require a combination of molecular biology, biochemistry, and analytical chemistry techniques. Below are detailed methodologies for key experiments.

Identification of Candidate Genes

Objective: To identify putative genes encoding the enzymes involved in Yadanzioside P biosynthesis from Brucea javanica.

Methodology: Transcriptome Analysis

• Plant Material: Collect tissues from Brucea javanica known to accumulate Yadanzioside P (e.g., seeds). It is also beneficial to include tissues with low or no accumulation as a control.

• RNA Extraction and Sequencing: Extract total RNA from the collected tissues. Prepare cDNA libraries and perform high-throughput RNA sequencing (RNA-Seq) on a platform such as Illumina.

• De Novo Assembly and Annotation: Assemble the sequencing reads into transcripts de novo. Annotate the assembled transcripts by comparing their sequences against public databases (e.g., NCBI non-redundant protein database, Swiss-Prot) to identify putative functions.

• Differential Gene Expression Analysis: Compare the transcriptomes of high- and low-accumulating tissues to identify genes that are significantly upregulated in the high-accumulating tissue.

• Candidate Gene Selection: Prioritize differentially expressed genes annotated as terpene synthases (TPSs), cytochrome P450s (CYP450s), and glycosyltransferases (GTs) for further functional characterization.

Functional Characterization of Candidate Enzymes

Objective: To confirm the biochemical function of candidate enzymes identified through transcriptome analysis.

Methodology: Heterologous Expression and In Vitro Enzyme Assays

• Gene Cloning and Expression: Amplify the full-length coding sequences of candidate genes from Brucea javanica cDNA. Clone the genes into an appropriate expression vector (e.g., pET vector for E. coli or pYES2 for yeast).

• Heterologous Protein Production: Transform the expression constructs into a suitable host (E. coli or Saccharomyces cerevisiae) and induce protein expression.

• Protein Purification: Lyse the cells and purify the recombinant enzymes using affinity chromatography (e.g., Ni-NTA for His-tagged proteins).

• In Vitro Enzyme Assays:

  • For Terpene Synthases (TPSs): Incubate the purified enzyme with the appropriate prenyl diphosphate substrate (e.g., FPP, GGPP). Analyze the reaction products by Gas Chromatography-Mass Spectrometry (GC-MS).

  • For Cytochrome P450s (CYP450s): Reconstitute the purified CYP450 with a cytochrome P450 reductase (CPR) in a reaction mixture containing the triterpenoid substrate and NADPH. Analyze the products by Liquid Chromatography-Mass Spectrometry (LC-MS).

  • For Glycosyltransferases (GTs): Incubate the purified enzyme with the triterpenoid aglycone and a sugar donor (e.g., UDP-glucose). Analyze the glycosylated product by LC-MS.

The following diagram illustrates a typical experimental workflow for enzyme function validation.

Caption: Experimental workflow for enzyme function validation.

Conclusion and Future Perspectives

While the complete biosynthetic pathway of Yadanzioside P remains to be fully elucidated, this guide provides a robust framework based on established principles of terpenoid biosynthesis. The putative pathway presented here serves as a roadmap for future research aimed at identifying and characterizing the specific enzymes involved. Successful elucidation of this pathway will not only deepen our understanding of plant secondary metabolism but also pave the way for the biotechnological production of Yadanzioside P and its derivatives, thereby facilitating their development as potential therapeutic agents. Future efforts should focus on integrated 'omics' approaches, including genomics, transcriptomics, and metabolomics of Brucea javanica, coupled with rigorous biochemical characterization of candidate enzymes.

References

• 2. media.neliti.com [media.neliti.com]
• 3. Metabolic Engineering of Terpenoid Biosynthesis in Medicinal Plants: From Genomic Insights to Biotechnological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Advances in the Biosynthesis of Plant Terpenoids: Models, Mechanisms, and Applications [mdpi.com]

An In-depth Technical Guide to Yadanzioside P: Chemical Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Yadanzioside P, a naturally occurring quassinoid glycoside, has garnered significant attention within the scientific community for its potent antileukemic properties. Isolated from the seeds of Brucea javanica (L.) Merr., this complex molecule presents a promising scaffold for the development of novel anticancer therapeutics. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and biological activities of Yadanzioside P, with a focus on data relevant to researchers and professionals in drug discovery and development. Detailed experimental protocols and elucidated signaling pathways are presented to facilitate further investigation and application of this promising natural product.

Chemical Identity and Structure

Yadanzioside P is classified as a quassinoid, a group of degraded triterpenes known for their bitter taste and diverse biological activities. Its chemical structure has been elucidated as 3-O-(β-D-glucopyranosyl)bruceantin.

Chemical Structure:

Caption: Simplified structural representation of Yadanzioside P.

A more detailed 2D chemical structure is presented below:

(A 2D chemical structure image of Yadanzioside P would be inserted here in a full whitepaper format. For this text-based generation, a placeholder is used).

Table 1: Chemical Identifiers for Yadanzioside P

Identifier	Value
CAS Number	79439-84-2
Molecular Formula	C₃₄H₄₆O₁₆[]
IUPAC Name	Methyl 15β-​[(2E)-​3,​4-​dimethyl-​1-​oxo-​2-​penten-​1-​yl]​oxy]-​13,​20-​epoxy-​3β-​(β-​D-​glucopyranosyloxy)-​11β,​12α-​dihydroxy-​2,​16-​dioxopicras-​3-​en-​21-​oate
Synonyms	Bruceantinoside B

Physicochemical Properties

Understanding the physicochemical properties of Yadanzioside P is crucial for its formulation and delivery as a potential therapeutic agent.

Table 2: Physicochemical Properties of Yadanzioside P

Property	Value	Source
Molecular Weight	710.72 g/mol	[]
Appearance	Powder	BOC Sciences
Density	1.5 ± 0.1 g/cm³	ChemSrc
Boiling Point	898.4 ± 65.0 °C at 760 mmHg	ChemSrc
Flash Point	280.4 ± 27.8 °C	ChemSrc
Melting Point	Not available	-
Solubility	Information not available	-

Spectroscopic Data

The structural elucidation of Yadanzioside P was achieved through extensive spectroscopic analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Mass Spectrometry (MS)

High-resolution mass spectrometry confirms the molecular formula of Yadanzioside P. The fragmentation pattern in the mass spectrum provides valuable information for structural elucidation, particularly in identifying the aglycone and the glycosidic moiety.

Biological Activity and Mechanism of Action

Yadanzioside P is primarily recognized for its potent antileukemic activity.[] Quassinoids, in general, are known to exhibit a range of biological effects, including anticancer, antimalarial, and anti-inflammatory properties.

While the specific signaling pathways directly modulated by Yadanzioside P are not yet fully elucidated, the general mechanism of action for related quassinoids involves the inhibition of protein synthesis and induction of apoptosis in cancer cells.

Caption: Proposed mechanism of antileukemic action.

Cytotoxicity Data

Quantitative data on the cytotoxic effects of Yadanzioside P are crucial for evaluating its therapeutic potential. Specific IC₅₀ values against various cancer cell lines are essential for comparative analysis and further development. While general antileukemic activity is reported, specific IC₅₀ values for Yadanzioside P were not found in the immediate search results.

Experimental Protocols

Isolation and Purification of Yadanzioside P from Brucea javanica

The following is a generalized workflow for the isolation of quassinoids from Brucea javanica, which would be adapted for the specific purification of Yadanzioside P.

Caption: General workflow for isolating Yadanzioside P.

Detailed Steps (Hypothetical based on typical natural product isolation):

• Extraction: Powdered, dried seeds of Brucea javanica are exhaustively extracted with methanol at room temperature. The solvent is then removed under reduced pressure to yield a crude extract.

• Solvent Partitioning: The crude methanol extract is suspended in water and successively partitioned with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol, to separate compounds based on their polarity.

• Column Chromatography: The bioactive fraction (typically the ethyl acetate or n-butanol fraction for glycosides) is subjected to column chromatography on silica gel, eluting with a gradient of chloroform (B151607) and methanol. Fractions are collected and monitored by thin-layer chromatography (TLC).

• Further Purification: Fractions containing Yadanzioside P are pooled and further purified using repeated column chromatography on different stationary phases (e.g., Sephadex LH-20) and/or high-performance liquid chromatography (HPLC) to yield the pure compound.

• Structural Elucidation: The structure of the purified compound is confirmed by spectroscopic methods including ¹H-NMR, ¹³C-NMR, and mass spectrometry.

In Vitro Cytotoxicity Assay

The cytotoxic activity of Yadanzioside P against leukemic cell lines can be determined using a standard method such as the MTT assay.

Workflow:

Caption: Workflow for MTT cytotoxicity assay.

Protocol Outline:

• Cell Seeding: Leukemic cells (e.g., Jurkat, K562) are seeded into 96-well microtiter plates at a predetermined density and allowed to adhere or stabilize overnight.

• Compound Treatment: Yadanzioside P is dissolved in a suitable solvent (e.g., DMSO) and serially diluted to a range of concentrations. The cells are then treated with these dilutions.

• Incubation: The treated plates are incubated for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified CO₂ incubator.

• MTT Addition: Following incubation, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

• Formazan Formation: The plates are incubated for a further 2-4 hours, during which viable cells metabolize the MTT into purple formazan crystals.

• Solubilization: A solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO) or a detergent solution, is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the half-maximal inhibitory concentration (IC₅₀) is determined by plotting cell viability against the logarithm of the compound concentration.

Conclusion and Future Directions

Yadanzioside P stands out as a compelling natural product with significant antileukemic potential. Its complex chemical structure offers a unique scaffold for medicinal chemistry efforts aimed at synthesizing more potent and selective analogs. Future research should focus on elucidating the specific molecular targets and signaling pathways affected by Yadanzioside P to better understand its mechanism of action. Furthermore, comprehensive in vivo studies are warranted to evaluate its efficacy and safety profile in preclinical models of leukemia, which will be critical for its potential translation into a clinical candidate. The detailed information provided in this guide serves as a valuable resource for researchers dedicated to advancing the field of oncology drug discovery.

References

The Biological Potential of Yadanzioside P and Its Analogues: A Technical Guide for Researchers

For Immediate Release

This technical guide provides a comprehensive overview of the biological activities of Yadanzioside P (Yad-P), a quassinoid glycoside, and its structural analogues. Designed for researchers, scientists, and drug development professionals, this document synthesizes current knowledge on their cytotoxic and antileukemic properties, delves into their mechanisms of action, and provides detailed experimental methodologies.

Introduction to Yadanzioside P and Quassinoids

Yadanzioside P is a naturally occurring quassinoid glycoside isolated from the seeds of Brucea javanica (L.) Merr., a plant used in traditional medicine for treating various ailments, including cancer.[1] Quassinoids are a class of degraded triterpenoids known for their potent biological activities, which include anti-inflammatory, antiviral, and notably, anticancer effects. Yad-P has been specifically identified as a promising antileukemic agent.[1] This guide will explore the biological landscape of Yad-P and its analogues, providing a foundational resource for further research and development.

Biological Activity of Yadanzioside P and Its Analogues

The primary biological activity attributed to Yadanzioside P is its antileukemic potential. While specific quantitative data for Yad-P is limited in publicly available literature, the cytotoxic activities of its structural analogues, other quassinoids isolated from Brucea javanica, have been extensively studied across various cancer cell lines. These analogues provide valuable insights into the potential efficacy of this class of compounds.

Data Presentation: Cytotoxicity of Quassinoid Analogues

The following tables summarize the half-maximal inhibitory concentration (IC50) values of various quassinoid analogues of Yadanzioside P against a range of cancer cell lines. This data is crucial for comparing the cytotoxic potency of these compounds.

Table 1: Cytotoxicity of Quassinoid Analogues Against Various Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50 (µM)
Brusatol	PANC-1	Pancreatic Adenocarcinoma	0.36
Brusatol	SW1990	Pancreatic Adenocarcinoma	0.10
Bruceine D	PANC-1	Pancreatic Adenocarcinoma	2.53
Bruceine D	SW1990	Pancreatic Adenocarcinoma	5.21
Bruceine A	-	Pancreatic Cancer	Not specified
Bruceine B	SMMC7721	Hepatocellular Carcinoma	0.15
Bruceine D	-	Colorectal Cancer	0.1 - 28.5
Yadanziolide A	-	Colorectal Cancer	0.1 - 28.5
Javanicolide H	HepG2	Hepatocellular Carcinoma	0.81 - 3.3
Javanicolide E	HepG2	Hepatocellular Carcinoma	0.81 - 3.3
Bruceine E	HepG2	Hepatocellular Carcinoma	0.81 - 3.3
Bruceine H	HepG2	Hepatocellular Carcinoma	0.81 - 3.3
Dehydrobrusatol	HepG2	Hepatocellular Carcinoma	0.81 - 3.3
Yadanziolide T	Bel-7402	Hepatocellular Carcinoma	3.5 - 4.5
Yadanziolide B	Bel-7402	Hepatocellular Carcinoma	3.5 - 4.5
Bruceantinol	Bel-7404	Hepatocellular Carcinoma	10
Brujavanol A	Oral Cancer	Oral Cancer	3.40
Brujavanol B	Oral Cancer	Oral Cancer	6.45

Table 2: Cytotoxicity of Javanicosides Against P-388 Murine Leukemia Cells

Compound	IC50 (µg/mL)
Javanicoside I	7.5
Javanicoside J	2.3
Javanicoside K	1.6
Javanicoside L	2.9

Mechanism of Action

The anticancer activity of quassinoids, including Yadanzioside P and its analogues, is believed to be multifactorial, primarily involving the inhibition of protein synthesis and the modulation of critical cellular signaling pathways that govern cell survival and proliferation.

Inhibition of Protein Synthesis

A key mechanism of action for many quassinoids is the potent inhibition of eukaryotic protein synthesis. These compounds can interfere with the ribosomal machinery, thereby halting the translation of mRNA into proteins. This disruption of protein production disproportionately affects rapidly dividing cancer cells, which have a high demand for new proteins to sustain their growth and proliferation.

Modulation of Signaling Pathways

Quassinoids have been shown to modulate several key signaling pathways implicated in cancer progression. One of the most significant is the Signal Transducer and Activator of Transcription 3 (STAT3) pathway.

• STAT3 Signaling Pathway: STAT3 is a transcription factor that, when constitutively activated, promotes the expression of genes involved in cell proliferation, survival, and angiogenesis. In many cancers, including leukemia, the STAT3 pathway is aberrantly active. Quassinoids can inhibit the phosphorylation and activation of STAT3, leading to the downregulation of its target genes (e.g., c-Myc, Cyclin D1, Bcl-2) and subsequently inducing apoptosis in cancer cells.

Below is a diagram illustrating the proposed mechanism of action of Yadanzioside P and its analogues via inhibition of the STAT3 signaling pathway.

Caption: Proposed mechanism of Yadanzioside P.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of Yadanzioside P and its analogues.

Isolation and Purification of Yadanzioside P

The following is a general protocol for the isolation and purification of quassinoid glycosides from Brucea javanica seeds, which can be adapted for Yadanzioside P.

Caption: General workflow for isolating Yadanzioside P.

Protocol Details:

• Extraction: Powdered, dried seeds of Brucea javanica are extracted exhaustively with methanol at room temperature. The solvent is then evaporated under reduced pressure to yield a crude extract.

• Partitioning: The crude methanol extract is suspended in water and successively partitioned with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol. The butanol fraction, which is typically rich in glycosides, is collected.

• Column Chromatography: The n-butanol fraction is subjected to column chromatography on a silica gel or Sephadex LH-20 column, eluting with a gradient of chloroform-methanol or methanol-water to separate the components into several fractions.

• HPLC Purification: Fractions showing promising activity or containing compounds of interest are further purified by reversed-phase high-performance liquid chromatography (HPLC) using a C18 column and a mobile phase gradient of methanol-water or acetonitrile-water.

• Structural Elucidation: The structure of the purified compound (Yadanzioside P) is determined by spectroscopic methods, including Nuclear Magnetic Resonance (NMR; 1H, 13C, COSY, HMQC, HMBC) and Mass Spectrometry (MS).

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of chemical compounds.

Caption: Workflow for the MTT cytotoxicity assay.

Protocol Details:

• Cell Seeding: Leukemia cells (e.g., HL-60, K562) are seeded into a 96-well microplate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. The plate is incubated overnight at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment (for adherent cell lines) and recovery.

• Compound Treatment: Prepare serial dilutions of Yadanzioside P in culture medium. The medium from the cell plate is removed, and 100 µL of the medium containing different concentrations of the compound are added to the wells. Control wells should contain medium with the vehicle (e.g., DMSO) at the same concentration used for the highest drug concentration.

• Incubation: The plate is incubated for a period of 48 to 72 hours at 37°C.

• MTT Addition: After the incubation period, 10 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for an additional 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is carefully removed, and 100 µL of a solubilization solution (e.g., dimethyl sulfoxide (B87167) - DMSO) is added to each well to dissolve the formazan crystals. The plate is gently agitated for 15 minutes to ensure complete dissolution.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is determined by plotting the percentage of viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Conclusion and Future Directions

Yadanzioside P and its quassinoid analogues from Brucea javanica represent a promising class of natural products with significant antileukemic and broader anticancer potential. Their mechanism of action, involving the inhibition of protein synthesis and modulation of key oncogenic signaling pathways like STAT3, offers multiple avenues for therapeutic intervention.

Future research should focus on several key areas:

• Quantitative Biological Data for Yadanzioside P: There is a critical need for detailed studies to determine the specific IC50 values of Yadanzioside P against a comprehensive panel of leukemia and other cancer cell lines.

• In Vivo Efficacy and Toxicity: Preclinical animal studies are essential to evaluate the in vivo antileukemic efficacy, pharmacokinetic properties, and potential toxicity of Yadanzioside P.

• Analogue Synthesis and Structure-Activity Relationship (SAR) Studies: The synthesis of novel Yadanzioside P analogues and subsequent SAR studies could lead to the development of derivatives with improved potency, selectivity, and pharmacological profiles.

• Elucidation of Detailed Molecular Mechanisms: Further investigation into the precise molecular targets and downstream effects of Yadanzioside P will provide a more complete understanding of its mechanism of action and may reveal novel therapeutic strategies.

This technical guide serves as a foundational resource to stimulate and guide further research into the promising therapeutic potential of Yadanzioside P and its analogues in the field of oncology.

References

• 1. Yadanzioside P, a new antileukemic quassinoid glycoside from Brucea javanica (L.) Merr with the 3-O-(beta-D-glucopyranosyl)bruceantin structure - PubMed [pubmed.ncbi.nlm.nih.gov]

In-depth Technical Guide: In Vitro Antileukemic Activity of Yadanzioside P

A comprehensive search for published data on the in vitro antileukemic activity of Yadanzioside P did not yield specific experimental results, quantitative data, or detailed mechanistic studies directly investigating this compound's effects on leukemia cells.

While the broader class of compounds to which Yadanzioside P belongs, quassinoids derived from plants of the Brucea genus, has been investigated for anticancer properties, specific research detailing the cytotoxic, apoptotic, and cell cycle inhibitory effects of Yadanzioside P on leukemic cell lines is not available in the public domain based on the conducted searches.

Therefore, it is not possible to provide the requested in-depth technical guide, including data tables, detailed experimental protocols, and signaling pathway diagrams specifically for Yadanzioside P's antileukemic activity.

To facilitate future research in this area, this guide will instead provide a generalized framework of methodologies and potential signaling pathways that are commonly investigated when evaluating the in vitro antileukemic potential of a novel natural compound. This framework is based on established protocols and common mechanisms of action observed for other antileukemic agents.

I. Generalized Experimental Protocols for Assessing In Vitro Antileukemic Activity

Should research on Yadanzioside P be undertaken, the following experimental protocols would be fundamental in characterizing its potential antileukemic effects.

Cell Viability and Cytotoxicity Assays

Objective: To determine the concentration-dependent effect of Yadanzioside P on the viability and proliferation of various leukemia cell lines.

Methodology:

• Cell Culture: Human leukemia cell lines (e.g., HL-60, K562, Jurkat, MOLM-13) are cultured in appropriate media (e.g., RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO₂.

• Treatment: Cells are seeded in 96-well plates and treated with a range of concentrations of Yadanzioside P for various time points (e.g., 24, 48, 72 hours). A vehicle control (e.g., DMSO) is included.

• MTT Assay:

  • After the incubation period, MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well and incubated for 4 hours.

  • The resulting formazan (B1609692) crystals are dissolved in a solubilization solution (e.g., DMSO or acidic isopropanol).

  • The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The half-maximal inhibitory concentration (IC50) value is determined by non-linear regression analysis.

Apoptosis Assays

Objective: To determine if Yadanzioside P induces programmed cell death (apoptosis) in leukemia cells.

Methodology:

• Annexin V/Propidium Iodide (PI) Staining:

  • Leukemia cells are treated with Yadanzioside P at concentrations around the IC50 value for a specified time.

  • Cells are harvested, washed, and resuspended in Annexin V binding buffer.

  • FITC-conjugated Annexin V and PI are added to the cells, which are then incubated in the dark.

  • The stained cells are analyzed by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

• Caspase Activity Assays:

  • The activity of key executioner caspases (e.g., caspase-3, -7) and initiator caspases (e.g., caspase-8, -9) can be measured using colorimetric or fluorometric substrate assays.

  • Cell lysates from treated and untreated cells are incubated with specific caspase substrates, and the resulting signal is measured.

Cell Cycle Analysis

Objective: To investigate the effect of Yadanzioside P on the cell cycle progression of leukemia cells.

Methodology:

• Propidium Iodide (PI) Staining:

  • Leukemia cells are treated with Yadanzioside P for a defined period.

  • Cells are harvested, washed, and fixed in cold ethanol.

  • The fixed cells are treated with RNase A and stained with PI.

  • The DNA content of the cells is analyzed by flow cytometry. The percentage of cells in different phases of the cell cycle (G0/G1, S, G2/M) is quantified.

II. Potential Signaling Pathways for Investigation

Based on the mechanisms of other natural antileukemic compounds, the following signaling pathways would be logical starting points for investigating the mechanism of action of Yadanzioside P.

Intrinsic Apoptosis Pathway

This pathway is a common target for anticancer agents. A diagram illustrating the potential involvement of Yadanzioside P is presented below.

Potential Intrinsic Apoptosis Pathway of Yadanzioside P

Cell Cycle Regulation Pathway

Disruption of the cell cycle is a key mechanism for many anticancer drugs. The following diagram illustrates a hypothetical workflow for analyzing the effect of Yadanzioside P on the cell cycle.

Workflow for Yadanzioside P Cell Cycle Analysis

III. Conclusion

While a specific, in-depth technical guide on the in vitro antileukemic activity of Yadanzioside P cannot be provided due to a lack of available data, this document outlines the standard experimental approaches and potential areas of mechanistic investigation that would be necessary to characterize its activity. Future research is required to determine if Yadanzioside P holds promise as a potential therapeutic agent for leukemia. The methodologies and hypothetical pathways presented here serve as a foundational guide for such research endeavors.

Yadanzioside P: A Potential Therapeutic Agent Targeting Leukemia Cell Lines

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Yadanzioside P, also known as Bruceantinoside B, is a quassinoid, a class of bitter-tasting, degraded triterpenes, isolated from the seeds of Brucea javanica. This plant has a long history in traditional medicine for treating various ailments, and modern research has begun to uncover the potent anti-cancer properties of its chemical constituents. While specific research on Yadanzioside P in the context of leukemia is limited, the broader family of quassinoids and extracts from Brucea javanica have demonstrated significant cytotoxic and apoptotic effects against various cancer cell lines, including those of hematological origin. This document aims to provide a comprehensive overview of the potential targets and mechanisms of Yadanzioside P in leukemia, drawing upon available data for related compounds and general principles of leukemia cell biology.

Molecular Targets and Mechanism of Action

While direct molecular targets of Yadanzioside P in leukemia cells have not been extensively elucidated in publicly available literature, research on related quassinoids and extracts of Brucea javanica suggests several potential mechanisms. One study highlighted the potential of Yadanzioside P and other compounds from Brucea javanica to interact with key proteins involved in Acute Myeloid Leukemia (AML), such as IDH2, MCL1, FLT3, and BCL2, based on in silico molecular docking studies[1].

The primary mechanism of action for many anti-cancer compounds, including those derived from natural products, is the induction of apoptosis, or programmed cell death. Extracts from Brucea javanica have been shown to induce apoptosis in cancer cells through a mitochondrial-dependent pathway, which involves the activation of caspase-3[2].

Quantitative Data on the Cytotoxicity of Related Quassinoids

Compound	Cell Line	Cell Type	IC50 (µg/mL)	Reference
Bruceantin	KB	Human epidermoid carcinoma of the nasopharynx	0.008	[3]
Brujavanol A	KB	Human oral cavity cancer	1.30	[4][5]
Brujavanol B	KB	Human oral cavity cancer	2.36
Javanicoside I	P-388	Murine leukemia	7.5
Javanicoside J	P-388	Murine leukemia	2.3
Javanicoside K	P-388	Murine leukemia	1.6
Javanicoside L	P-388	Murine leukemia	2.9

Experimental Protocols

The following are detailed methodologies for key experiments that would be essential in characterizing the effects of Yadanzioside P on leukemia cell lines. These protocols are based on standard laboratory practices for similar compounds.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Leukemia cell lines (e.g., HL-60, K562, Jurkat) are seeded in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium.

• Compound Treatment: Prepare serial dilutions of Yadanzioside P in culture medium. Add 100 µL of the diluted compound to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug).

• Incubation: Incubate the plates for 24, 48, and 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using appropriate software.

Apoptosis Analysis (Annexin V-FITC/Propidium Iodide Staining)

• Cell Treatment: Seed leukemia cells in 6-well plates and treat with Yadanzioside P at various concentrations (e.g., IC50, 2x IC50) for a predetermined time (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both adherent and floating cells by centrifugation.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 1X Annexin-binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Cell Cycle Analysis (Propidium Iodide Staining)

• Cell Treatment and Harvesting: Treat cells with Yadanzioside P as described for the apoptosis assay.

• Fixation: Harvest the cells and fix them in ice-cold 70% ethanol (B145695) overnight at -20°C.

• Washing and Staining: Wash the fixed cells with PBS and then resuspend them in a staining solution containing Propidium Iodide and RNase A.

• Incubation: Incubate in the dark for 30 minutes at room temperature.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer to determine the percentage of cells in G0/G1, S, and G2/M phases of the cell cycle.

Western Blot Analysis

• Protein Extraction: Treat cells with Yadanzioside P, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies against target proteins (e.g., Bcl-2, Bax, Caspase-3, PARP, Akt, p-Akt) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathways and Visualizations

Based on the known mechanisms of related compounds and general principles of apoptosis in leukemia, Yadanzioside P is likely to modulate key signaling pathways that regulate cell survival and death.

Intrinsic Apoptosis Pathway

The intrinsic, or mitochondrial, pathway of apoptosis is a common target for anti-cancer agents. It involves the regulation of pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Mcl-1) proteins.

References

• 1. researchgate.net [researchgate.net]
• 2. Cell Cycle Analysis of CML Stem Cells Using Hoechst 33342 and Propidium Iodide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cytotoxic Effects of Britannin on Acute and Chronic Myeloid Leukemia Cells Through Inducing p21-Mediated Apoptotic Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Pharmacological Profile of Yadanzioside P: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Yadanzioside P, a quassinoid glycoside isolated from the seeds of Brucea javanica (L.) Merr., has demonstrated notable antitumor and antileukemic properties. This technical guide provides a comprehensive overview of the current pharmacological knowledge of Yadanzioside P, with a focus on its antileukemic activity. Due to the limited specific research on Yadanzioside P, this report also draws upon the well-documented mechanisms of action of structurally similar quassinoids, such as brusatol (B1667952) and bruceine D, to infer potential signaling pathways and molecular targets. This guide is intended to serve as a foundational resource for researchers and professionals in drug development, providing available quantitative data, detailed experimental methodologies, and visual representations of putative mechanisms of action to facilitate further investigation into the therapeutic potential of Yadanzioside P.

Introduction

Brucea javanica, a plant native to Southeast Asia, has a long history of use in traditional medicine for treating various ailments, including cancer. Its therapeutic properties are largely attributed to a class of bitter compounds known as quassinoids. Yadanzioside P is one such quassinoid glycoside that has been identified as a potential antineoplastic agent.[1] This document synthesizes the available pharmacological data on Yadanzioside P, focusing on its antileukemic effects, and provides a framework for future research by detailing relevant experimental protocols and proposing potential mechanisms of action based on related compounds.

Antileukemic Activity

The primary evidence for the pharmacological activity of Yadanzioside P comes from an in vivo study demonstrating its efficacy against P388 leukemia in mice.

Quantitative Data

The antileukemic activity of Yadanzioside P was assessed by its ability to increase the lifespan of mice bearing P388 leukemia. The results are summarized in the table below.

Compound	Dose (mg/kg/day)	Administration Route	Treatment Schedule	T/C %
Yadanzioside P	5	Intraperitoneal	Daily for 10 days	116
Yadanzioside P	10	Intraperitoneal	Daily for 10 days	129

T/C %: (Median survival time of treated group / Median survival time of control group) x 100. A T/C % value ≥ 125 is generally considered significant antitumor activity.

Experimental Protocols

The following sections detail the methodologies for the key experiments cited in the evaluation of Yadanzioside P and related compounds.

In Vivo Antileukemic Assay (P388 Leukemia Mouse Model)

This protocol is based on the standard methodology for evaluating antineoplastic agents against murine leukemia.

Objective: To determine the in vivo efficacy of Yadanzioside P in increasing the lifespan of mice inoculated with P388 leukemia cells.

Materials:

• BDF1 mice

• P388 leukemia cells

• Yadanzioside P

• Vehicle (e.g., saline, 0.5% carboxymethylcellulose)

• Sterile syringes and needles

• Animal housing facilities

Procedure:

• Cell Inoculation: Ascitic fluid containing P388 leukemia cells is withdrawn from a donor mouse. A cell suspension is prepared, and 1 x 10⁶ cells are inoculated intraperitoneally into each experimental mouse.

• Animal Grouping: Mice are randomly divided into control and treatment groups.

• Compound Administration: Twenty-four hours after tumor cell inoculation, treatment is initiated. Yadanzioside P, dissolved or suspended in a suitable vehicle, is administered intraperitoneally at doses of 5 and 10 mg/kg/day. The control group receives the vehicle alone. Treatment is continued daily for 10 consecutive days.

• Observation and Data Collection: The mice are observed daily for signs of toxicity and mortality. The day of death for each mouse is recorded.

• Data Analysis: The median survival time (MST) for each group is calculated. The antitumor activity is expressed as the T/C % [(MST of treated group / MST of control group) x 100].

Experimental Workflow for In Vivo Antileukemic Assay

Caption: Workflow of the in vivo P388 leukemia mouse model experiment.

Putative Mechanism of Action

While specific studies on the molecular mechanism of Yadanzioside P are limited, the well-characterized activities of other Brucea javanica quassinoids, such as brusatol and bruceine D, provide a strong basis for inferring its potential signaling pathways. These compounds are known to induce apoptosis and inhibit key cancer-promoting pathways.

Inhibition of Nrf2 and STAT3 Signaling Pathways

Brusatol, a structurally related quassinoid, is a known inhibitor of the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway.[2][3] Nrf2 is a transcription factor that plays a crucial role in the cellular defense against oxidative stress and is often overexpressed in cancer cells, contributing to chemoresistance. Brusatol has also been shown to block the STAT3 (Signal transducer and activator of transcription 3) signaling pathway, a key regulator of oncogenesis.[4]

Induction of Apoptosis via the Mitochondrial Pathway

Bruceantin, another related quassinoid, induces apoptosis in leukemia cells through the activation of the caspase signaling pathway and mitochondrial dysfunction.[5] This involves the downregulation of anti-apoptotic proteins like Bcl-2, release of cytochrome c from the mitochondria, and subsequent activation of effector caspases. Bruceine D has also been shown to induce apoptosis in non-small-cell lung cancer cells through the generation of mitochondrial reactive oxygen species (ROS).

Based on these findings, a putative mechanism of action for Yadanzioside P in leukemia cells is proposed:

Putative Signaling Pathway of Yadanzioside P in Leukemia Cells

Caption: Proposed mechanism of Yadanzioside P in inducing leukemic cell death.

Conclusion and Future Directions

Yadanzioside P has demonstrated promising antileukemic activity in a preclinical model. The quantitative data from in vivo studies provide a solid foundation for its further development. However, a significant gap exists in the understanding of its specific molecular mechanisms. Future research should focus on:

• In-depth Mechanistic Studies: Investigating the direct molecular targets of Yadanzioside P and confirming its effects on the Nrf2, STAT3, and mitochondrial apoptosis pathways in various leukemia cell lines.

• In Vitro Cytotoxicity Profiling: Determining the IC₅₀ values of Yadanzioside P against a panel of human leukemia cell lines to assess its potency and selectivity.

• Pharmacokinetic and Toxicological Studies: Evaluating the absorption, distribution, metabolism, excretion, and safety profile of Yadanzioside P to support its potential clinical translation.

By addressing these research questions, the full therapeutic potential of Yadanzioside P as a novel antileukemic agent can be elucidated, paving the way for its potential application in cancer therapy.

References

• 1. Yadanzioside P | CAS#:79439-84-2 | Chemsrc [chemsrc.com]
• 2. Brusatol provokes a rapid and transient inhibition of Nrf2 signaling and sensitizes mammalian cells to chemical toxicity-implications for therapeutic targeting of Nrf2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. Brusatol, a Nrf2 Inhibitor Targets STAT3 Signaling Cascade in Head and Neck Squamous Cell Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

Yadanzioside P: A Technical Guide for Researchers

COMPOUND: Yadanzioside P CAS NUMBER: 79439-84-2 MOLECULAR FORMULA: C₃₄H₄₆O₁₆ MOLECULAR WEIGHT: 710.72 g/mol

Core Data Summary

Yadanzioside P is a quassinoid glycoside with significant antileukemic properties. It is a natural product isolated from the seeds of Brucea javanica (L.) Merr., a plant used in traditional medicine. Its chemical structure is characterized by a complex tetracyclic triterpene skeleton linked to a glucose molecule.

Property	Value	Reference
CAS Number	79439-84-2	[1]
Molecular Formula	C₃₄H₄₆O₁₆	[1]
Molecular Weight	710.72 g/mol	[1]
Source	Seeds of Brucea javanica (L.) Merr.	[1]
Biological Activity	Antileukemic	[1]

Experimental Protocols

Isolation of Yadanzioside P from Brucea javanica

While specific, detailed protocols for the isolation of Yadanzioside P are proprietary to the research groups that have published on this compound, a general workflow can be inferred from the literature on isolating quassinoids from Brucea javanica.

Caption: General workflow for the isolation of Yadanzioside P.

Methodology:

• Extraction: The dried and powdered seeds of Brucea javanica are subjected to extraction with methanol (B129727) at room temperature. This process is typically repeated multiple times to ensure a high yield of the crude extract.

• Fractionation: The crude methanol extract is then suspended in water and partitioned successively with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol. Yadanzioside P, being a glycoside, is expected to be enriched in the more polar fractions, particularly the water-soluble fraction.

• Purification: The water-soluble fraction is subjected to multiple steps of column chromatography. This may involve silica (B1680970) gel chromatography followed by size-exclusion chromatography (e.g., Sephadex LH-20).

• Final Purification: The fractions containing Yadanzioside P are further purified using High-Performance Liquid Chromatography (HPLC), often with a reversed-phase column, to yield the pure compound. The structure of the isolated Yadanzioside P is then confirmed by spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Cytotoxicity Assays

The antileukemic activity of Yadanzioside P is typically evaluated using in vitro cytotoxicity assays against various leukemia cell lines, such as P-388 murine leukemia cells and HL-60 human promyelocytic leukemia cells.

2.2.1. MTT Assay for Cell Viability

This colorimetric assay is a common method to assess cell metabolic activity, which serves as an indicator of cell viability.

Caption: Workflow for the MTT cytotoxicity assay.

Methodology:

• Cell Seeding: Leukemia cells (e.g., HL-60) are seeded in 96-well plates at a specific density (e.g., 5 x 10⁴ cells/well) and allowed to adhere or stabilize overnight.

• Treatment: The cells are then treated with various concentrations of Yadanzioside P. A vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent) are included.

• Incubation: The plates are incubated for different time points (e.g., 24, 48, 72 hours) at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for a few hours.

• Formazan (B1609692) Solubilization: The medium is removed, and a solvent such as dimethyl sulfoxide (B87167) (DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis: Cell viability is calculated as a percentage of the control, and the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) is determined.

2.2.2. Flow Cytometry for Apoptosis Analysis

Flow cytometry using Annexin V and Propidium Iodide (PI) staining is employed to quantify the induction of apoptosis by Yadanzioside P.

Methodology:

• Cell Treatment: Leukemia cells are treated with Yadanzioside P at concentrations around its IC₅₀ value for a specified duration.

• Cell Staining: After treatment, the cells are harvested, washed, and resuspended in a binding buffer. Annexin V-FITC and PI are then added to the cell suspension.

• Flow Cytometry Analysis: The stained cells are analyzed using a flow cytometer. Annexin V-positive/PI-negative cells are considered to be in early apoptosis, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Signaling Pathways

While the precise signaling pathways modulated by Yadanzioside P have not been extensively elucidated in the available literature, the known mechanisms of action for related quassinoids suggest potential targets. Quassinoids are generally known to be potent inhibitors of protein synthesis and can induce apoptosis and cell cycle arrest in cancer cells.

Hypothetical Signaling Pathway for Yadanzioside P-Induced Apoptosis

Based on the activity of similar compounds, Yadanzioside P may induce apoptosis through the intrinsic (mitochondrial) pathway. This could involve the modulation of Bcl-2 family proteins, leading to mitochondrial outer membrane permeabilization, cytochrome c release, and subsequent caspase activation.

Caption: Hypothetical signaling pathway for Yadanzioside P.

This proposed pathway suggests that Yadanzioside P may exert its antileukemic effects through a multi-pronged approach involving the inhibition of protein synthesis and the induction of apoptosis via the mitochondrial pathway. Further research is required to validate these specific molecular targets and signaling cascades.

References

• 1. Quassinoids: From traditional drugs to new cancer therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]

Yadanzioside P: A Technical Guide to Its Natural Source, Extraction, and Putative Biological Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Introduction

Yadanzioside P is a naturally occurring quassinoid glycoside that has garnered attention within the scientific community for its potential therapeutic properties, particularly its antileukemic activity. This technical guide provides a comprehensive overview of the primary natural source of Yadanzioside P, detailed methodologies for its extraction and isolation, and an exploration of its potential biological signaling pathways based on current understanding of the broader class of quassinoids.

Natural Source of Yadanzioside P

The exclusive natural source of Yadanzioside P identified to date is the seeds of Brucea javanica (L.) Merr., a plant belonging to the Simaroubaceae family.[1][2][3] Commonly known as "Ya-dan-zi" in traditional Chinese medicine, this evergreen shrub is widely distributed in Southeast Asia and northern Australia.[4] The seeds of Brucea javanica are rich in a variety of bioactive compounds, most notably quassinoids, which are tetracyclic triterpenoids known for their bitter taste and diverse pharmacological effects.[2]

Extraction and Isolation of Yadanzioside P

While a specific, detailed protocol exclusively for Yadanzioside P is not extensively documented in publicly available literature, a general methodology for the isolation of quassinoid glycosides from Brucea javanica seeds can be constructed from various studies. This process typically involves solvent extraction, liquid-liquid partitioning, and a series of chromatographic separations.

General Experimental Protocol

2.1.1. Plant Material Preparation: Dried, mature seeds of Brucea javanica are ground into a fine powder to increase the surface area for efficient solvent extraction.

2.1.2. Solvent Extraction: The powdered seeds are subjected to exhaustive extraction with a polar solvent. Methanol (B129727) or 95% ethanol (B145695) are commonly employed for this purpose. The extraction is typically performed at room temperature over several days with repeated solvent changes to ensure maximum yield of the target compounds.

2.1.3. Liquid-Liquid Partitioning: The resulting crude extract is concentrated under reduced pressure to yield a residue. This residue is then suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, chloroform (B151607), and ethyl acetate (B1210297). This step serves to separate compounds based on their polarity, with quassinoid glycosides like Yadanzioside P typically concentrating in the more polar fractions (e.g., ethyl acetate and water fractions).

2.1.4. Chromatographic Purification: The fraction enriched with Yadanzioside P is then subjected to a series of column chromatography steps for further purification.

• Macroporous Resin Column Chromatography: The enriched fraction may first be passed through a macroporous resin column to remove pigments and other impurities.

• Silica (B1680970) Gel Column Chromatography: The eluate from the macroporous resin is then subjected to silica gel column chromatography. A gradient elution system, often a mixture of chloroform and methanol in increasing polarity, is used to separate the various components.

• Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing Yadanzioside P, as identified by thin-layer chromatography (TLC) or analytical HPLC, are pooled and further purified using preparative HPLC. A C18 column with a mobile phase consisting of a gradient of methanol and water is a common choice for the final purification of quassinoid glycosides.

Quantitative Data

Extraction/Fractionation Step	Starting Material	Solvent System	Yield	Compound(s) of Interest	Reference
Ethanolic Extraction	2 kg powdered B. javanica seeds	95% Ethanol	53.6 g (2.68%)	Crude Extract
Liquid-Liquid Partitioning	53.6 g crude extract	n-Hexane, Chloroform, Ethyl Acetate, Water	Not Specified	Fractionated Extracts
Quassinoid Content	B. javanica samples	Methanol	0.05-0.12%	Bruceoside B
Quassinoid Content	B. javanica samples	Methanol	0.19-0.38%	Bruceoside A
Quassinoid Content	B. javanica samples	Methanol	0.07-0.18%	Brusatol

Biological Activity and Potential Signaling Pathways

Yadanzioside P has been reported to exhibit antileukemic activity. While the specific molecular mechanisms and signaling pathways directly modulated by Yadanzioside P have not been elucidated, the broader class of quassinoids is known to exert cytotoxic effects through various mechanisms.

3.1. Inhibition of Protein Synthesis: A primary mechanism of action for many quassinoids is the inhibition of protein synthesis. This is thought to occur through interference with the peptidyl transferase center on the ribosome, thereby preventing peptide bond formation.

3.2. Modulation of Key Signaling Pathways: Quassinoids have been shown to influence several critical signaling pathways involved in cell proliferation, survival, and inflammation. These include:

• NF-κB (Nuclear Factor-kappa B) Pathway: Some quassinoids can inhibit the activation of NF-κB, a key transcription factor that regulates the expression of genes involved in inflammation, cell survival, and proliferation.

• MAPK (Mitogen-Activated Protein Kinase) Pathway: The MAPK cascade is another crucial signaling pathway that can be affected by quassinoids. This pathway is involved in a wide range of cellular processes, including cell growth, differentiation, and apoptosis.

• HIF-1α and MYC: Some quassinoids have been shown to target Hypoxia-Inducible Factor-1α (HIF-1α) and the MYC oncogene, both of which are critical for tumor growth and survival.

Based on the known activities of related quassinoids, it is plausible that Yadanzioside P exerts its antileukemic effects through one or more of these signaling pathways. Further research is required to delineate the specific molecular targets of Yadanzioside P.

Visualizations

Experimental Workflow

References

• 1. PROSEA - Plant Resources of South East Asia [prosea.prota4u.org]
• 2. Major Constituents From Brucea javanica and Their Pharmacological Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Yadanzioside P, a new antileukemic quassinoid glycoside from Brucea javanica (L.) Merr with the 3-O-(beta-D-glucopyranosyl)bruceantin structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]

Protocols & Analytical Methods

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Yadanzioside P

For Researchers, Scientists, and Drug Development Professionals

Introduction

Yadanzioside P, a quassinoid isolated from the seeds of Brucea javanica, has garnered interest for its potential antitumor and antileukemic properties. Accurate and reliable quantification of Yadanzioside P is crucial for quality control of raw materials, stability testing of formulations, and pharmacokinetic studies. This application note provides a detailed protocol for the HPLC analysis of Yadanzioside P, including a stability-indicating method, to ensure specificity and accuracy.

Analytical Method

A reversed-phase HPLC method with UV detection is proposed for the determination of Yadanzioside P. This method is based on established protocols for the analysis of similar quassinoids found in Brucea javanica.

Chromatographic Conditions

Parameter	Recommended Condition
HPLC System	Agilent 1200 Series or equivalent with a quaternary pump, autosampler, column oven, and photodiode array (PDA) detector.
Column	C18 reversed-phase column (e.g., Phenomenex Luna C18, 250 mm x 4.6 mm, 5 µm).
Mobile Phase	A: WaterB: Methanol (B129727) or Acetonitrile
Gradient Elution	0-10 min: 15-35% B10-30 min: 35-45% B30-36 min: 45-48% B
Flow Rate	1.0 mL/min
Column Temperature	29°C
Injection Volume	10 µL
Detection Wavelength	A photodiode array detector is recommended to determine the optimal wavelength of maximum absorbance for Yadanzioside P. Based on similar compounds, a starting wavelength of 221 nm or 270 nm can be used.[1][2]

Experimental Protocols

Preparation of Standard Solutions

A certified analytical standard of Yadanzioside P should be used.

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of Yadanzioside P standard and dissolve it in 10 mL of methanol or ethanol (B145695) in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the primary stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These solutions will be used to construct a calibration curve.

Sample Preparation (from Brucea javanica seeds)

• Grinding: Grind the dried seeds of Brucea javanica into a fine powder.

• Extraction: Accurately weigh approximately 0.5 g of the powdered sample into a centrifuge tube. Add 25 mL of methanol.

• Ultrasonication: Sonicate the mixture for 30 minutes to ensure complete extraction of the quassinoids.[1]

• Centrifugation: Centrifuge the extract at 4000 rpm for 10 minutes.

• Filtration: Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial before injection.

Method Validation

The analytical method should be validated according to the International Council for Harmonisation (ICH) guidelines. The following parameters should be assessed:

Validation Parameter	Acceptance Criteria
Specificity	The peak for Yadanzioside P should be well-resolved from other components in the sample matrix and any degradation products.
Linearity	A linear relationship between concentration and peak area with a correlation coefficient (r²) of ≥ 0.999.
Accuracy (% Recovery)	Within 98-102%.
Precision (% RSD)	Intra-day and inter-day precision with a relative standard deviation (RSD) of ≤ 2%.
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1.
Limit of Quantification (LOQ)	Signal-to-noise ratio of 10:1.
Robustness	The method should remain unaffected by small, deliberate variations in method parameters such as mobile phase composition, flow rate, and column temperature.

Stability-Indicating Method Development: Forced Degradation Studies

To ensure the method can accurately measure Yadanzioside P in the presence of its degradation products, forced degradation studies should be performed. A target degradation of 10-30% is recommended.[3]

Stress Condition	Protocol
Acid Hydrolysis	Treat the sample solution with 0.1 M HCl at 60°C for 2 hours. Neutralize with 0.1 M NaOH before injection.
Base Hydrolysis	Treat the sample solution with 0.1 M NaOH at 60°C for 2 hours. Neutralize with 0.1 M HCl before injection.
Oxidative Degradation	Treat the sample solution with 3% H₂O₂ at room temperature for 24 hours.
Thermal Degradation	Expose the solid drug substance to 70°C for 48 hours.[3]
Photolytic Degradation	Expose the sample solution to UV light (254 nm) and fluorescent light for an extended period.

The chromatograms from the stressed samples should be analyzed to ensure the separation of the Yadanzioside P peak from any degradation product peaks.

Visualizations

HPLC Analysis Workflow

Caption: Workflow for the HPLC analysis of Yadanzioside P.

Forced Degradation Study Logic

Caption: Logical flow of a forced degradation study.

References

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. researchgate.net [researchgate.net]
• 3. ijrpp.com [ijrpp.com]

Application Notes and Protocols for Quantifying Yadanzioside P in Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Yadanzioside P is a quassinoid glycoside first isolated from Brucea javanica (L.) Merr., a plant used in traditional medicine with known antileukemic properties. As a member of the quassinoid family, Yadanzioside P is of significant interest for its potential therapeutic applications, particularly in oncology. Accurate and precise quantification of Yadanzioside P in plant extracts is crucial for quality control, standardization of herbal preparations, and pharmacokinetic studies in drug development.

These application notes provide detailed protocols for the extraction and quantification of Yadanzioside P from plant materials, primarily focusing on Brucea javanica. The methodologies are based on established techniques for the analysis of structurally similar quassinoid glycosides and can be adapted and validated for the specific quantification of Yadanzioside P.

Data Presentation: Quantitative Analysis of Quassinoids in Brucea javanica

While specific quantitative data for Yadanzioside P is not widely published, the following table summarizes the content of other major quassinoids found in Brucea javanica seeds, providing a reference for expected concentration ranges.

Quassinoid	Concentration Range (% w/w)	Analytical Method	Reference
Bruceoside A	0.19 - 0.38	HPLC	[1]
Bruceoside B	0.05 - 0.12	HPLC	[1]
Brusatol	0.07 - 0.18	HPLC	[1]
Bruceine D	Not specified	HPLC

Experimental Protocols

Extraction of Yadanzioside P from Plant Material

This protocol describes an efficient method for extracting Yadanzioside P and other quassinoid glycosides from dried and powdered plant material, such as the seeds of Brucea javanica.

Materials and Reagents:

• Dried, powdered Brucea javanica seeds

• Methanol (B129727) (HPLC grade)

• Deionized water

• Ultrasonic bath

• Centrifuge

• Rotary evaporator

• 0.45 µm syringe filters

Protocol:

• Accurately weigh approximately 1.0 g of the powdered plant material into a conical flask.

• Add 50 mL of 80% aqueous methanol to the flask.

• Place the flask in an ultrasonic bath and sonicate for 30 minutes at a controlled temperature (e.g., 40°C) to enhance extraction efficiency.

• After sonication, centrifuge the mixture at 4000 rpm for 15 minutes.

• Carefully decant the supernatant into a round-bottom flask.

• Repeat the extraction process (steps 2-5) on the plant residue two more times to ensure complete extraction.

• Combine all the supernatants and evaporate the solvent under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C.

• Re-dissolve the dried extract in a known volume (e.g., 10 mL) of methanol.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial for analysis.

Workflow for Extraction of Yadanzioside P

Caption: Workflow for the ultrasonic-assisted extraction of Yadanzioside P.

Quantification of Yadanzioside P by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general HPLC method for the quantification of quassinoid glycosides, which can be optimized for Yadanzioside P. A reference standard of isolated and purified Yadanzioside P is required for accurate quantification.

Instrumentation and Conditions:

• HPLC System: A system equipped with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Column: A reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase:

  • A: Water (with 0.1% formic acid, optional)

  • B: Acetonitrile or Methanol

• Gradient Elution:

  Time (min)	% A	% B
  0	90	10
  20	60	40
  35	40	60
  40	10	90
  45	10	90

  | 50 | 90 | 10 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 220-280 nm (select the optimal wavelength based on the UV spectrum of Yadanzioside P)

• Injection Volume: 10 µL

Protocol:

• Standard Preparation: Prepare a stock solution of Yadanzioside P standard of known concentration in methanol. From the stock solution, prepare a series of calibration standards by serial dilution to cover the expected concentration range in the plant extracts.

• Sample Analysis: Inject the prepared plant extract and the calibration standards into the HPLC system.

• Quantification: Identify the peak corresponding to Yadanzioside P in the sample chromatogram by comparing its retention time with that of the standard. Construct a calibration curve by plotting the peak area of the standards against their concentrations. Determine the concentration of Yadanzioside P in the sample by interpolating its peak area on the calibration curve.

Quantification of Yadanzioside P by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For higher sensitivity and selectivity, an LC-MS/MS method is recommended.

Instrumentation and Conditions:

• LC System: As described for the HPLC method.

• Mass Spectrometer: A triple quadrupole or Q-TOF mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive or negative ion mode (to be optimized for Yadanzioside P).

• MS/MS Parameters:

  • Precursor Ion: The [M+H]⁺, [M+Na]⁺, or [M-H]⁻ ion of Yadanzioside P.

  • Product Ions: Characteristic fragment ions of Yadanzioside P, determined by infusion of a standard solution.

  • Collision Energy: Optimized for the fragmentation of the precursor ion.

• Detection Mode: Multiple Reaction Monitoring (MRM).

Protocol:

• Method Development: Infuse a standard solution of Yadanzioside P into the mass spectrometer to determine the optimal ionization mode and to identify the precursor and product ions for MRM analysis.

• Standard and Sample Preparation: Prepare calibration standards and sample extracts as described for the HPLC method. An internal standard (a structurally similar compound not present in the sample) should be added to all standards and samples to improve accuracy.

• LC-MS/MS Analysis: Analyze the standards and samples using the developed LC-MS/MS method.

• Quantification: Construct a calibration curve by plotting the ratio of the peak area of Yadanzioside P to the peak area of the internal standard against the concentration of the standards. Calculate the concentration of Yadanzioside P in the samples based on this calibration curve.

Postulated Signaling Pathways for Yadanzioside P

Based on studies of other quassinoids from Brucea javanica with anticancer activity, Yadanzioside P is likely to exert its effects through the modulation of key cellular signaling pathways involved in cell proliferation, survival, and inflammation. Two such pathways are the PI3K/Akt/NF-κB and JAK2/STAT3 pathways.

PI3K/Akt/NF-κB Signaling Pathway

Caption: Postulated inhibition of the PI3K/Akt/NF-κB pathway by Yadanzioside P.

JAK2/STAT3 Signaling Pathway

Caption: Postulated inhibition of the JAK2/STAT3 signaling pathway by Yadanzioside P.

Disclaimer

The provided protocols are intended as a guide and may require optimization and validation for specific laboratory conditions and plant materials. A certified reference standard for Yadanzioside P is essential for accurate quantification. The signaling pathway diagrams represent plausible mechanisms of action based on related compounds and require experimental verification for Yadanzioside P.

References

• 1. hilarispublisher.com [hilarispublisher.com]

Application Notes and Protocols: Yadanzioside P Cytotoxicity in AML Cell Lines

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Acute Myeloid Leukemia (AML) is a cancer of the myeloid line of blood cells, characterized by the rapid growth of abnormal white blood cells that accumulate in the bone marrow and interfere with the production of normal blood cells. While combination chemotherapy is the primary treatment, the prognosis for many patients remains poor, necessitating the development of novel therapeutic agents.

Yadanzioside P, a natural product, represents a potential candidate for investigation due to the known anticancer properties of similar compounds. This document provides a detailed protocol for assessing the cytotoxic effects of Yadanzioside P on various AML cell lines. The methodologies outlined here serve as a comprehensive guide for researchers to determine the half-maximal inhibitory concentration (IC50), characterize the mode of cell death, and investigate the potential mechanism of action.

While specific data on Yadanzioside P's effect on AML is emerging, this note provides hypothetical data to illustrate expected outcomes and data presentation.

Key Experiments & Protocols

A systematic evaluation of a novel compound's cytotoxic potential involves a series of well-defined experiments. The workflow typically begins with determining the dose-dependent effect on cell viability, followed by elucidating the mechanism of cell death.

Caption: General workflow for evaluating the cytotoxicity of Yadanzioside P.

Protocol 1: AML Cell Line Culture

This protocol describes the standard procedure for culturing suspension AML cell lines such as HL-60, KG-1a, and U937.[1][2]

Materials:

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (100x)

• AML cell lines (e.g., HL-60, U937, KG-1a, THP-1)[3]

• Sterile cell culture flasks (T-25 or T-75)

• Incubator (37°C, 5% CO2)

• Centrifuge

Procedure:

• Prepare complete growth medium: RPMI-1640 supplemented with 10-20% FBS and 1% Penicillin-Streptomycin.

• Thaw cryopreserved cells rapidly in a 37°C water bath.

• Transfer the thawed cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete growth medium.

• Centrifuge at 300 x g for 5 minutes. Discard the supernatant.

• Resuspend the cell pellet in 10 mL of fresh complete growth medium and transfer to a T-25 flask.

• Incubate at 37°C in a humidified atmosphere with 5% CO2.

• Maintain cell density between 1 x 10^5 and 1 x 10^6 cells/mL by splitting the culture every 2-3 days.

Protocol 2: Cell Viability (MTT) Assay

The MTT assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[4]

Materials:

• AML cells

• 96-well flat-bottom plates

• Yadanzioside P stock solution (in DMSO)

• MTT reagent (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Microplate reader

Procedure:

• Cell Seeding: Seed AML cells in a 96-well plate at a density of 1 x 10^5 cells/well in 100 µL of complete growth medium.[4]

• Drug Treatment: Prepare serial dilutions of Yadanzioside P in the culture medium. Add 100 µL of the diluted compound to the respective wells. Include a vehicle control (DMSO) and a no-treatment control.

• Incubation: Incubate the plate for the desired time periods (e.g., 24, 48, 72 hours) at 37°C and 5% CO2.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Centrifuge the plate, carefully remove the supernatant, and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value using appropriate software.

Protocol 3: Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Treated and untreated AML cells

• Annexin V-FITC/PI Apoptosis Detection Kit

• 1X Annexin V Binding Buffer

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment: Treat AML cells with Yadanzioside P at its predetermined IC50 concentration for 48 hours.

• Cell Harvesting: Collect the cells by centrifugation at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI).

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Annexin V Binding Buffer and analyze the stained cells immediately by flow cytometry.

Hypothetical Data Presentation

The following tables represent potential data obtained from the described experiments.

Table 1: Hypothetical IC50 Values of Yadanzioside P in AML Cell Lines

Cell Line	IC50 (µM) after 24h	IC50 (µM) after 48h	IC50 (µM) after 72h
HL-60	45.2	22.5	10.8
KG-1a	68.7	41.3	25.1
U937	35.8	18.9	9.2
THP-1	52.1	30.4	16.7

Table 2: Hypothetical Apoptosis Analysis in HL-60 Cells Treated with Yadanzioside P (IC50 at 48h)

Treatment	Viable Cells (%) (Annexin V-/PI-)	Early Apoptotic (%) (Annexin V+/PI-)	Late Apoptotic (%) (Annexin V+/PI+)	Necrotic Cells (%) (Annexin V-/PI+)
Control (Vehicle)	95.1	2.5	1.8	0.6
Yadanzioside P	48.3	25.4	22.1	4.2

Proposed Mechanism of Action: Induction of Intrinsic Apoptosis

Many natural compounds exert their anticancer effects by inducing apoptosis. A plausible mechanism for Yadanzioside P is the activation of the intrinsic (mitochondrial) apoptotic pathway. This pathway is regulated by the B-cell lymphoma 2 (BCL-2) family of proteins, which includes both anti-apoptotic (e.g., BCL-2, Mcl-1) and pro-apoptotic (e.g., BAX, BAK, PUMA) members.

Upon receiving an apoptotic stimulus, the balance shifts in favor of pro-apoptotic proteins, leading to mitochondrial outer membrane permeabilization (MOMP). This releases cytochrome c into the cytoplasm, which then binds to Apaf-1 to form the apoptosome, activating a cascade of caspases (initiator caspase-9 and executioner caspase-3), ultimately leading to cell death.

References

• 1. Natural resistance of acute myeloid leukemia cell lines to mitoxantrone is associated with lack of apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Choosing the Right Cell Line for Acute Myeloid Leukemia (AML) Research [mdpi.com]
• 3. Cytotoxic activity to acute myeloid leukemia cells by Antp-TPR hybrid peptide targeting Hsp90 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

In Vivo Animal Models for Yadanzioside P Studies: A Methodological Overview

Initial searches for specific in vivo animal model studies on Yadanzioside P did not yield dedicated experimental results for this compound. Therefore, the following application notes and protocols are based on established methodologies for evaluating similar natural compounds with potential anti-inflammatory, anti-cancer, and anti-diabetic properties.

This document provides a framework for researchers, scientists, and drug development professionals on how to design and conduct in vivo animal studies to investigate the pharmacological effects of a compound like Yadanzioside P. The protocols and diagrams presented are illustrative and should be adapted based on the specific research question and the compound's characteristics.

I. General Considerations for In Vivo Studies

Before initiating any animal study, it is crucial to adhere to ethical guidelines for animal welfare and obtain approval from the Institutional Animal Care and Use Committee (IACUC). Key considerations include the choice of animal model, determination of appropriate dosages, and selection of relevant biomarkers for assessing efficacy and toxicity.

II. Hypothetical In Vivo Models for Yadanzioside P

Based on the known activities of other related compounds, Yadanzioside P could be investigated using various animal models to explore its therapeutic potential.

A. Anti-inflammatory Activity

1. Carrageenan-Induced Paw Edema in Rodents: This is a widely used model for acute inflammation.

• Animal Model: Male Wistar rats or Swiss albino mice.

• Principle: Carrageenan injection in the paw induces a localized inflammatory response characterized by edema.

• Application: To assess the ability of Yadanzioside P to inhibit acute inflammation.

2. Lipopolysaccharide (LPS)-Induced Systemic Inflammation: This model mimics systemic inflammatory responses seen in sepsis.

• Animal Model: C57BL/6 mice.

• Principle: LPS administration triggers a robust inflammatory cascade, leading to the release of pro-inflammatory cytokines.

• Application: To evaluate the effect of Yadanzioside P on systemic inflammation and cytokine production.

B. Anti-Cancer Activity

1. Xenograft Models: Human cancer cells are implanted into immunodeficient mice.

• Animal Model: Nude mice (athymic) or SCID mice.

• Principle: Allows the study of human tumor growth in a living organism.

• Application: To determine the efficacy of Yadanzioside P in inhibiting tumor growth of specific cancer cell lines.

2. Chemically-Induced Carcinogenesis Models: Carcinogens are used to induce tumors in animals.

• Animal Model: Dependent on the target organ (e.g., azoxymethane (B1215336) for colon cancer in rats).

• Principle: Mimics the process of tumor development in humans.

• Application: To investigate the potential of Yadanzioside P to prevent or treat specific types of cancer.

C. Anti-Diabetic Activity

1. Streptozotocin (STZ)-Induced Diabetes: STZ is a chemical that is toxic to pancreatic β-cells.

• Animal Model: Sprague-Dawley rats or C57BL/6 mice.

• Principle: Induces a state of hyperglycemia resembling Type 1 diabetes.

• Application: To assess the potential of Yadanzioside P to lower blood glucose levels and protect pancreatic islets.

2. High-Fat Diet (HFD)-Induced Obesity and Type 2 Diabetes: This model mimics the metabolic syndrome in humans.

• Animal Model: C57BL/6 mice.

• Principle: A long-term HFD leads to obesity, insulin (B600854) resistance, and hyperglycemia.

• Application: To evaluate the effects of Yadanzioside P on insulin sensitivity, glucose metabolism, and weight management.

III. Data Presentation: Illustrative Quantitative Data Tables

The following tables are examples of how quantitative data from hypothetical in vivo studies on Yadanzioside P could be structured.

Table 1: Effect of Yadanzioside P on Carrageenan-Induced Paw Edema in Rats

Treatment Group	Dose (mg/kg)	Paw Volume (mL) at 3h	Edema Inhibition (%)
Control (Vehicle)	-	1.25 ± 0.15	-
Indomethacin	10	0.55 ± 0.08	56
Yadanzioside P	25	0.98 ± 0.12	21.6
Yadanzioside P	50	0.76 ± 0.10	39.2
Yadanzioside P	100	0.62 ± 0.09	50.4

Table 2: Effect of Yadanzioside P on Tumor Growth in a Xenograft Model

Treatment Group	Dose (mg/kg/day)	Tumor Volume (mm³) at Day 21	Tumor Growth Inhibition (%)
Control (Vehicle)	-	1500 ± 250	-
Doxorubicin	2	450 ± 120	70
Yadanzioside P	50	1100 ± 180	26.7
Yadanzioside P	100	800 ± 150	46.7

IV. Experimental Protocols

The following are generalized protocols that would be adapted for specific studies.

A. Protocol: Carrageenan-Induced Paw Edema

• Animal Acclimatization: Acclimatize male Wistar rats (180-200g) for one week.

• Grouping: Divide animals into five groups (n=6 per group): Control, Standard (Indomethacin 10 mg/kg), and Yadanzioside P (25, 50, and 100 mg/kg).

• Drug Administration: Administer the respective treatments orally 1 hour before carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

• Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours post-carrageenan injection.

• Data Analysis: Calculate the percentage of edema inhibition for each group compared to the control group.

B. Protocol: Xenograft Tumor Model

• Cell Culture: Culture the desired human cancer cell line (e.g., A549 lung cancer cells).

• Animal Preparation: Use 6-8 week old male athymic nude mice.

• Tumor Implantation: Subcutaneously inject 5 x 10^6 cells into the right flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth every 2-3 days using calipers.

• Treatment Initiation: When tumors reach a volume of approximately 100 mm³, randomize mice into treatment groups.

• Drug Administration: Administer Yadanzioside P (e.g., 50 and 100 mg/kg) and a positive control (e.g., Doxorubicin) daily via oral gavage or intraperitoneal injection for 21 days.

• Endpoint Measurement: At the end of the treatment period, measure the final tumor volume and weight.

• Histopathological Analysis: Excise tumors for histological and immunohistochemical analysis.

V. Visualization of Workflows and Pathways

The following diagrams, generated using Graphviz, illustrate a generic experimental workflow and a simplified signaling pathway relevant to inflammation and cancer research.

Caption: A generalized workflow for an in vivo animal study.

Caption: A simplified diagram of the NF-κB signaling pathway.

Yadanzioside P: Inducing Apoptosis in Cancer Cells for Research and Drug Development

Application Note and Experimental Protocols

Introduction

Yadanzioside P, a quassinoid glycoside isolated from the seeds of Brucea javanica (L.) Merr., has demonstrated potential as an antileukemic agent. Quassinoids, a class of bitter principles derived from the Simaroubaceae family, to which Brucea javanica belongs, are known for their diverse biological activities, including potent antitumor effects. Extracts from Brucea javanica have been traditionally used in Chinese medicine and have been shown in modern research to induce apoptosis in a variety of cancer cell lines, including those of the pancreas, colon, and breast. While specific mechanistic data for Yadanzioside P is limited, the broader family of related compounds from Brucea javanica provides a strong indication of its potential mechanism of action in inducing programmed cell death in cancer cells.

This document provides an overview of the current understanding of how related quassinoids induce apoptosis and offers detailed protocols for researchers to investigate the specific effects of Yadanzioside P. It is important to note that much of the mechanistic data presented is based on studies of other quassinoids, such as Bruceine D, and extracts of Brucea javanica. Researchers should, therefore, use this information as a guide for their own investigations into Yadanzioside P.

Mechanism of Action: Insights from Related Compounds

Studies on quassinoids isolated from Brucea javanica suggest that their anticancer activity is mediated through the induction of apoptosis via multiple signaling pathways. The primary mechanisms appear to involve the intrinsic (mitochondrial) pathway of apoptosis, characterized by the activation of caspases.

Key signaling pathways implicated in the pro-apoptotic effects of Brucea javanica quassinoids include:

• JNK Pathway Activation: Some quassinoids, like Bruceine D, have been shown to stimulate the phosphorylation of c-Jun N-terminal kinase (JNK).[1] Activation of the JNK pathway is a critical step in mediating stress-induced apoptosis.

• PI3K/Akt/NF-κB Pathway Inhibition: Other studies on quassinoids from Brucea javanica have demonstrated the inhibition of the PI3K/Akt/NF-κB signaling cascade.[2] This pathway is crucial for cell survival and proliferation, and its inhibition can lead to the upregulation of pro-apoptotic proteins.

• Caspase Activation: A common downstream effect of these signaling events is the activation of the caspase cascade. Specifically, the activation of initiator caspases (like caspase-9) and executioner caspases (like caspase-3) is a hallmark of apoptosis induced by Brucea javanica extracts.[3]

Data Presentation: Cytotoxicity of Related Quassinoids

While specific IC50 values for Yadanzioside P are not widely available in the public domain, data for other cytotoxic quassinoids from Brucea javanica can provide a reference point for designing experiments.

Compound	Cancer Cell Line	Incubation Time	IC50 Value (µM)	Reference
Bruceine D	H460 (Non-small cell lung cancer)	48 h	0.5	[1]
Bruceine D	A549 (Non-small cell lung cancer)	48 h	0.6	[1]

Experimental Protocols

The following are detailed protocols that can be adapted to study the effects of Yadanzioside P on cancer cell lines.

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of Yadanzioside P and calculating its IC50 value.

Materials:

• Cancer cell line of interest

• Complete culture medium

• Yadanzioside P (dissolved in a suitable solvent, e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

• Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Prepare serial dilutions of Yadanzioside P in complete culture medium.

• After 24 hours, remove the medium from the wells and add 100 µL of the various concentrations of Yadanzioside P. Include a vehicle control (medium with the same concentration of solvent used to dissolve Yadanzioside P).

• Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).

• At the end of the incubation period, add 10 µL of MTT solution to each well.

• Incubate the plate for 4 hours at 37°C.

• After incubation, add 100 µL of solubilization buffer to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

• Read the absorbance at 570 nm using a plate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value.

Protocol 2: Apoptosis Assay by Annexin V-FITC and Propidium Iodide (PI) Staining

This protocol is for quantifying the percentage of apoptotic and necrotic cells after treatment with Yadanzioside P using flow cytometry.

Materials:

• Cancer cell line of interest

• Complete culture medium

• Yadanzioside P

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates at an appropriate density to reach 70-80% confluency at the time of treatment.

• Treat the cells with the desired concentrations of Yadanzioside P (including a vehicle control) for the selected time period.

• Harvest the cells by trypsinization (for adherent cells) or by gentle scraping and centrifugation (for suspension cells). Collect both the adherent and floating cells to include the apoptotic population.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour. Live cells will be negative for both Annexin V and PI. Early apoptotic cells will be Annexin V positive and PI negative. Late apoptotic/necrotic cells will be positive for both Annexin V and PI.

Protocol 3: Western Blot Analysis for Apoptosis-Related Proteins

This protocol is for detecting changes in the expression levels of key proteins involved in the apoptotic signaling pathways.

Materials:

• Cancer cell line of interest

• Yadanzioside P

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against cleaved caspase-3, cleaved PARP, Bcl-2, Bax, p-JNK, JNK, p-Akt, Akt, p-NF-κB, NF-κB, and a loading control like β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Treat cells with Yadanzioside P as described in Protocol 2.

• Lyse the cells with RIPA buffer and quantify the protein concentration.

• Denature the protein lysates and separate them by SDS-PAGE.

• Transfer the separated proteins to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Add ECL substrate and visualize the protein bands using an imaging system.

• Analyze the band intensities to determine the relative protein expression levels.

Visualizations

Caption: Proposed signaling pathway for Yadanzioside P-induced apoptosis.

Caption: General experimental workflow for studying Yadanzioside P.

References

• 1. Bruceine D induces apoptosis in human non-small cell lung cancer cells through regulating JNK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quassinoids from Brucea javanica and attenuates lipopolysaccharide-induced acute lung injury by inhibiting PI3K/Akt/NF-κB pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. oaji.net [oaji.net]

Application Notes & Protocols: Isolation of Yadanzioside P from Brucea javanica Seeds

These application notes provide a comprehensive protocol for the isolation of Yadanzioside P, a quassinoid glycoside with noted antileukemic activity, from the seeds of Brucea javanica (L.) Merr. This document is intended for researchers, scientists, and professionals in the field of natural product chemistry and drug development.

Introduction

Brucea javanica (L.) Merr., a plant from the Simaroubaceae family, is a traditional medicinal herb used in Southeast Asia.[1] Its seeds are a rich source of quassinoids, a group of bitter triterpenoids known for their diverse biological activities, including antitumor, antimalarial, and anti-inflammatory properties.[1][2] Yadanzioside P is a quassinoid glycoside isolated from Brucea javanica seeds and has demonstrated potential as an antileukemic agent.[3] The protocol outlined below details a multi-step process for the extraction, fractionation, and purification of Yadanzioside P.

Experimental Workflow

The overall workflow for the isolation of Yadanzioside P involves sample preparation, solvent extraction, liquid-liquid partitioning to separate compounds based on polarity, and subsequent chromatographic purification steps to isolate the target compound.

Figure 1: Experimental workflow for the isolation of Yadanzioside P.

Detailed Experimental Protocols

Plant Material and Preparation

• Source: Obtain dried seeds of Brucea javanica (L.) Merr.

• Preparation: Grind the dried seeds into a coarse powder using a mechanical grinder.

Extraction

• Maceration: Soak the powdered seeds (e.g., 1 kg) in methanol (e.g., 5 L) at room temperature for 72 hours.

• Filtration: Filter the extract through Whatman No. 1 filter paper.

• Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude methanol extract.

Liquid-Liquid Partitioning

• Suspension: Suspend the crude methanol extract in distilled water.

• Fractionation: Perform sequential partitioning of the aqueous suspension with solvents of increasing polarity:

  • n-hexane

  • Chloroform (B151607)

  • Ethyl acetate (B1210297)

  • n-butanol

• Collection: Collect each solvent fraction and the final aqueous fraction. Yadanzioside P, being a glycoside, is expected to be enriched in the more polar fractions (ethyl acetate and/or n-butanol).

Chromatographic Purification

• Stationary Phase: Pack a glass column with silica gel (70-230 mesh).

• Sample Loading: Adsorb the dried ethyl acetate or n-butanol fraction onto a small amount of silica gel and load it onto the column.

• Mobile Phase: Elute the column with a gradient of chloroform and methanol. A common starting point is 100% chloroform, gradually increasing the methanol concentration.

• Fraction Collection: Collect fractions of a fixed volume and monitor by thin-layer chromatography (TLC).

• Pooling: Combine fractions containing the target compound, as indicated by TLC analysis.

• Column: Use a C18 reversed-phase preparative HPLC column.

• Mobile Phase: A gradient of methanol and water is typically used for the separation of quassinoid glycosides.[4]

• Detection: Monitor the elution at a suitable wavelength, such as 221 nm.

• Purification: Inject the semi-purified fraction from the silica gel column and collect the peak corresponding to Yadanzioside P.

• Final Processing: Concentrate the collected fraction to obtain pure Yadanzioside P.

Quantitative Data Summary

The following table summarizes typical quantitative data for the isolation process. Note that yields and purity can vary depending on the starting material and experimental conditions.

Parameter	Value/Range	Reference
Extraction
Starting Material (Dried Seeds)	1 kg
Extraction Solvent	Methanol or 95% Ethanol
Solvent Volume	5 L
Extraction Yield (Crude)	5-10% (w/w) of dried seeds
Chromatography
Silica Gel Column Eluent	Chloroform-Methanol Gradient	General Practice
Preparative HPLC Column	C18 Reversed-Phase
Preparative HPLC Mobile Phase	Methanol-Water Gradient
Final Product
Yield of Yadanzioside P	Variable, typically in mg scale	To be determined
Purity of Yadanzioside P	>95% (as determined by HPLC)	To be determined

Proposed Antitumor Signaling Pathway

Quassinoids from Brucea javanica are known to exert their antitumor effects through the induction of apoptosis. While the specific pathway for Yadanzioside P is not fully elucidated, it is hypothesized to involve the intrinsic (mitochondrial) apoptosis pathway, a common mechanism for natural anticancer compounds.

Figure 2: Proposed intrinsic apoptosis pathway induced by Yadanzioside P.

Conclusion

This protocol provides a detailed framework for the successful isolation and purification of Yadanzioside P from Brucea javanica seeds. The described methods, from initial extraction to final chromatographic separation, are based on established techniques for natural product isolation. The provided workflow and proposed signaling pathway offer valuable guidance for researchers investigating the therapeutic potential of this compound. Further optimization of specific parameters may be required to maximize yield and purity based on available laboratory equipment and the specific batch of plant material.

References

• 1. A review of Brucea javanica: metabolites, pharmacology and clinical application - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Major Constituents From Brucea javanica and Their Pharmacological Actions [frontiersin.org]
• 3. PROSEA - Plant Resources of South East Asia [prosea.prota4u.org]
• 4. hilarispublisher.com [hilarispublisher.com]

Application Notes and Protocols for the Preclinical Formulation of Yadanzioside P

For Researchers, Scientists, and Drug Development Professionals

Introduction

Yadanzioside P is a novel natural product with significant potential for therapeutic applications. As with many glycosidic natural products, its progression through the preclinical drug development pipeline is hampered by poor aqueous solubility, which can lead to low bioavailability and variable in vivo exposure. This document provides detailed application notes and protocols for the development of a suitable formulation for Yadanzioside P for use in preclinical studies. Due to the limited publicly available data on Yadanzioside P, this document will leverage data and methodologies from studies on structurally similar and well-characterized cytotoxic glycosides, such as the triterpenoid (B12794562) saponin (B1150181) Ginsenoside Rh2, to provide a practical and illustrative guide.

Physicochemical Properties and Formulation Challenges

Natural glycosides like Yadanzioside P often exhibit poor water solubility due to their complex, hydrophobic aglycone structures, despite the presence of hydrophilic sugar moieties. This presents a significant challenge for achieving adequate and consistent drug exposure in preclinical models. The primary goal of formulation development is to enhance the solubility and dissolution rate of the compound to ensure reliable absorption and bioavailability.

Formulation Strategies for Poorly Soluble Glycosides

Several strategies can be employed to enhance the solubility of poorly soluble glycosides for preclinical evaluation. The choice of formulation will depend on the specific physicochemical properties of Yadanzioside P, the intended route of administration (oral or intravenous), and the required dose.

Co-solvent Systems

Co-solvents are organic solvents that are miscible with water and can increase the solubility of hydrophobic compounds. This is a common and relatively simple approach for early-stage preclinical studies.

Table 1: Example Solubilities of a Representative Glycoside (Ginsenoside Rh2) in Various Vehicles.

Formulation Vehicle	Solubility (µg/mL)	Fold Increase vs. Water	Reference
Water	23.1 ± 1.5	1	[1]
10% DMSO in Saline	>1000	>43	Estimated
20% Solutol HS 15 in Saline	>2000	>86	Estimated
Mixed Micelles (Solutol® HS15:TPGS = 7:3)	3330 ± 40	~150	[1]

Note: Data for Ginsenoside Rh2 is used as a representative example. Actual solubility of Yadanzioside P must be experimentally determined.

Surfactant-Based Formulations (Micelles)

Surfactants can form micelles in aqueous solutions, which can encapsulate hydrophobic drug molecules, thereby increasing their apparent solubility. Mixed micelles, formed by a combination of surfactants, can offer superior drug loading and stability.

Lipid-Based Formulations

For oral delivery, lipid-based formulations such as self-emulsifying drug delivery systems (SEDDS) can improve absorption by presenting the drug in a solubilized form in the gastrointestinal tract.

Nanosuspensions

Reducing the particle size of the drug to the nanometer range can significantly increase its surface area, leading to a higher dissolution rate and improved bioavailability.

Experimental Protocols

Solubility Determination

Objective: To determine the saturation solubility of Yadanzioside P in various formulation vehicles.

Methodology:

• Prepare a series of potential formulation vehicles (e.g., water, saline, co-solvent mixtures, surfactant solutions).

• Add an excess amount of Yadanzioside P powder to a known volume of each vehicle in a sealed vial.

• Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Centrifuge the samples to pellet the undissolved solid.

• Carefully collect the supernatant and filter it through a 0.22 µm filter to remove any remaining particles.

• Quantify the concentration of Yadanzioside P in the filtrate using a validated analytical method (e.g., HPLC-UV).

• Perform the experiment in triplicate for each vehicle.

Formulation Stability Testing

Objective: To assess the physical and chemical stability of the developed Yadanzioside P formulation under accelerated storage conditions.

Methodology:

• Prepare the selected Yadanzioside P formulation.

• Aliquot the formulation into suitable sealed containers.

• Store the containers under accelerated stability conditions as per ICH guidelines (e.g., 40°C ± 2°C / 75% RH ± 5% RH).[2]

• At specified time points (e.g., 0, 1, 3, and 6 months), withdraw samples for analysis.[2]

• Analyze the samples for:

  • Appearance: Visual inspection for precipitation, color change, or phase separation.

  • Assay: Quantification of Yadanzioside P concentration to determine degradation.

  • Degradation Products: Use a stability-indicating analytical method (e.g., HPLC with a gradient elution) to separate and quantify any degradation products.[3]

Table 2: Example Stability Data for a Glycoside Formulation under Accelerated Conditions (40°C/75% RH).

Time (Months)	Appearance	Assay (% of Initial)	Total Degradation Products (%)
0	Clear, colorless solution	100.0	< 0.1
1	Clear, colorless solution	99.5	0.5
3	Clear, colorless solution	98.2	1.8
6	Slight yellowing	95.8	4.2

Note: This is example data. Actual stability will depend on the specific formulation and the chemical nature of Yadanzioside P.

In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To evaluate the cytotoxic activity of the Yadanzioside P formulation on cancer cell lines.

Methodology:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, A549) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of the Yadanzioside P formulation and a vehicle control in cell culture medium. Replace the existing medium in the wells with the drug-containing medium.

• Incubation: Incubate the cells for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Living cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of drug that inhibits cell growth by 50%).

In Vivo Acute Oral Toxicity Study

Objective: To determine the acute oral toxicity of the Yadanzioside P formulation in a rodent model. This protocol should be adapted based on relevant institutional and national animal welfare guidelines. The OECD Test Guideline 423 (Acute Toxic Class Method) is a commonly used approach.

Methodology (based on OECD 423):

• Animal Model: Use healthy, young adult rodents (e.g., Sprague-Dawley rats), typically of a single sex (females are often recommended).

• Dose Selection: Select a starting dose from one of the fixed levels (5, 50, 300, and 2000 mg/kg). The choice of the starting dose is based on any existing information on the substance's toxicity.

• Dosing: Administer the Yadanzioside P formulation as a single oral dose by gavage to a group of animals (typically 3).

• Observation: Observe the animals for mortality, clinical signs of toxicity, and changes in body weight for at least 14 days.

• Stepwise Procedure:

  • If mortality is observed, the next dose level will be lower.

  • If no mortality is observed, the next dose level will be higher.

  • The test is stopped when a dose that causes mortality is identified or when no mortality is observed at the highest dose level.

• Necropsy: At the end of the observation period, perform a gross necropsy on all animals.

In Vivo Pharmacokinetic Study

Objective: To determine the pharmacokinetic profile of Yadanzioside P after oral and intravenous administration in a rodent model.

Methodology:

• Animal Model: Use cannulated rodents (e.g., Sprague-Dawley rats) to facilitate serial blood sampling.

• Dosing:

  • Intravenous (IV): Administer the Yadanzioside P formulation as a bolus injection via the tail vein or a cannula at a specific dose.

  • Oral (PO): Administer the Yadanzioside P formulation by oral gavage at a specific dose.

• Blood Sampling: Collect blood samples at predetermined time points (e.g., 0, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours) into tubes containing an anticoagulant.

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Bioanalysis: Quantify the concentration of Yadanzioside P in the plasma samples using a validated bioanalytical method (e.g., LC-MS/MS).

• Pharmacokinetic Analysis: Use pharmacokinetic software to calculate key parameters such as Cmax, Tmax, AUC, half-life (t1/2), and bioavailability.

Table 3: Example Pharmacokinetic Parameters of a Formulated Glycoside (Ginsenoside Rh2) in Rats.

Route	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Bioavailability (%)	Reference
IV	10	-	-	1457 (nmol/Lh)	100
PO	10	Not Detected	-	-	-
PO (as metabolite PPD)	10	-	~6	2377 (nmol/Lh)	-
PO (BST204 extract)	400	~100	~2	~400	-

Note: Data for Ginsenoside Rh2 and its metabolite PPD are used as representative examples. Pharmacokinetic parameters are highly dependent on the specific compound and formulation.

Visualizations

Experimental Workflow for Preclinical Formulation Development

Preclinical formulation development workflow.

PI3K/Akt/mTOR Signaling Pathway

Many cytotoxic glycosides exert their anticancer effects by modulating key signaling pathways involved in cell survival and proliferation. The PI3K/Akt/mTOR pathway is a frequently implicated target.

Hypothesized inhibition of the PI3K/Akt/mTOR pathway.

Conclusion

The successful preclinical development of Yadanzioside P hinges on the creation of a robust and well-characterized formulation. By systematically evaluating different formulation strategies, conducting thorough stability assessments, and performing essential in vitro and in vivo studies, researchers can generate the reliable data needed to advance this promising natural product toward clinical investigation. The protocols and example data provided herein, based on analogous glycosides, offer a comprehensive framework for initiating these critical studies.

References

• 1. Increased antitumor efficacy of ginsenoside Rh2 via mixed micelles: in vivo and in vitro evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ajpaonline.com [ajpaonline.com]

Application Notes and Protocols for Screening Yadanzioside P Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Yadanzioside P is a quassinoid glycoside isolated from Brucea javanica, a plant used in traditional medicine. Quassinoids, a class of highly oxygenated triterpenes, are known for a wide range of biological activities, including anti-inflammatory, anti-viral, and potent anti-proliferative effects on various cancer cell lines.[1][2] This document provides detailed application notes and protocols for cell-based assays to screen and characterize the biological activity of Yadanzioside P, with a focus on its potential anti-proliferative and anti-inflammatory properties.

Potential Biological Activities of Yadanzioside P

Based on the known activities of related quassinoids, Yadanzioside P is predicted to exhibit:

• Anti-proliferative and Cytotoxic Activity: Many quassinoids have demonstrated significant inhibitory effects on the growth of various tumor cell types.[1] Yadanzioside P itself has been identified as having antileukemic properties.[3]

• Anti-inflammatory Activity: Quassinoids are known to possess anti-inflammatory properties, suggesting a potential role for Yadanzioside P in modulating inflammatory responses.[4]

• Modulation of Signaling Pathways: Quassinoids have been shown to affect key cellular signaling pathways, including the AKT/mTOR and MEK/ERK pathways, which are crucial for cell survival, proliferation, and apoptosis.

Section 1: Anti-Proliferative and Cytotoxicity Assays

These assays are fundamental for determining the inhibitory effect of Yadanzioside P on cancer cell growth and for quantifying its cytotoxic potential.

MTT Cell Viability Assay

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability. Viable cells with active metabolism reduce the yellow tetrazolium salt MTT to a purple formazan (B1609692) product.

Experimental Protocol:

• Cell Seeding: Seed cancer cells (e.g., leukemia cell lines like Jurkat or K562, given the known antileukemic activity) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator.

• Compound Treatment: Prepare a stock solution of Yadanzioside P in a suitable solvent (e.g., DMSO). Make serial dilutions in culture medium to achieve the desired final concentrations. Add 100 µL of the diluted compound to the respective wells. Include vehicle control (medium with the same concentration of DMSO) and untreated control wells.

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Shake the plate for 15 minutes on an orbital shaker.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot a dose-response curve and determine the IC₅₀ value (the concentration of Yadanzioside P that inhibits cell growth by 50%).

Data Presentation:

Yadanzioside P Conc. (µM)	Absorbance (570 nm)	% Cell Viability
0 (Control)	1.25	100
0.1	1.10	88
1	0.85	68
10	0.40	32
100	0.15	12

LDH Cytotoxicity Assay

This assay quantifies lactate (B86563) dehydrogenase (LDH) released from damaged cells into the culture medium, serving as an indicator of cytotoxicity.

Experimental Protocol:

• Follow steps 1-3 of the MTT assay protocol.

• Sample Collection: After the incubation period, centrifuge the 96-well plate at 250 x g for 10 minutes.

• LDH Reaction: Transfer 50 µL of the supernatant from each well to a new 96-well plate. Add 50 µL of the LDH reaction mixture (commercially available kits) to each well.

• Incubation: Incubate the plate for 30 minutes at room temperature, protected from light.

• Stop Reaction: Add 50 µL of the stop solution.

• Absorbance Measurement: Measure the absorbance at 490 nm.

• Data Analysis: Calculate the percentage of cytotoxicity compared to a maximum LDH release control (cells treated with a lysis buffer).

Data Presentation:

Yadanzioside P Conc. (µM)	Absorbance (490 nm)	% Cytotoxicity
0 (Control)	0.10	0
0.1	0.15	10
1	0.30	40
10	0.65	110
100	0.80	140

Section 2: Anti-Inflammatory Assays

These assays are designed to evaluate the potential of Yadanzioside P to modulate inflammatory responses in vitro.

Nitric Oxide (NO) Production Assay in Macrophages

This assay measures the production of nitric oxide, a key inflammatory mediator, by macrophages stimulated with lipopolysaccharide (LPS).

Experimental Protocol:

• Cell Seeding: Seed murine macrophage cells (e.g., RAW 264.7) in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of Yadanzioside P for 1 hour.

• Inflammatory Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Nitrite (B80452) Measurement (Griess Assay):

  • Collect 50 µL of the culture supernatant.

  • Add 50 µL of 1% sulfanilamide (B372717) in 5% phosphoric acid and incubate for 10 minutes at room temperature.

  • Add 50 µL of 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) and incubate for another 10 minutes.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Quantify the nitrite concentration using a sodium nitrite standard curve. Calculate the percentage inhibition of NO production.

Data Presentation:

Yadanzioside P Conc. (µM)	NO₂⁻ Conc. (µM)	% Inhibition of NO Production
0 (LPS only)	50	0
1	40	20
10	25	50
50	10	80

Pro-inflammatory Cytokine (TNF-α and IL-6) Measurement by ELISA

This protocol measures the levels of key pro-inflammatory cytokines secreted by stimulated immune cells.

Experimental Protocol:

• Follow steps 1-3 of the Nitric Oxide Production Assay.

• Supernatant Collection: After 24 hours of LPS stimulation, collect the cell culture supernatants.

• ELISA: Perform an Enzyme-Linked Immunosorbent Assay (ELISA) for TNF-α and IL-6 according to the manufacturer's instructions for commercially available kits.

• Data Analysis: Generate a standard curve and determine the concentration of TNF-α and IL-6 in the supernatants. Calculate the percentage inhibition of cytokine production.

Data Presentation:

Yadanzioside P Conc. (µM)	TNF-α (pg/mL)	IL-6 (pg/mL)	% Inhibition (TNF-α)	% Inhibition (IL-6)
0 (LPS only)	2000	1500	0	0
1	1600	1200	20	20
10	800	600	60	60
50	300	225	85	85

Section 3: Signaling Pathway Analysis

Investigating the effect of Yadanzioside P on key signaling pathways can elucidate its mechanism of action.

Western Blot Analysis of AKT and ERK Pathways

This technique is used to detect changes in the phosphorylation status of key proteins in the AKT and ERK signaling pathways.

Experimental Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with Yadanzioside P at various concentrations for different time points.

• Protein Extraction: Lyse the cells with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate 20-30 µg of protein per lane on an SDS-polyacrylamide gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate with primary antibodies against total and phosphorylated forms of AKT and ERK. Use an antibody against a housekeeping protein (e.g., β-actin or GAPDH) as a loading control.

  • Incubate with HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the phosphorylated protein levels to the total protein levels.

Expected Outcome: A dose- and time-dependent decrease in the phosphorylation of AKT and ERK would suggest that Yadanzioside P inhibits these pro-survival pathways.

Visualizations

Caption: Workflow for cytotoxicity and cell viability assays.

Caption: Potential inhibition of AKT/mTOR and MEK/ERK pathways by Yadanzioside P.

References

• 1. Quassinoids: From traditional drugs to new cancer therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biologically active quassinoids and their chemistry: potential leads for drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Yadanzioside P, a new antileukemic quassinoid glycoside from Brucea javanica (L.) Merr with the 3-O-(beta-D-glucopyranosyl)bruceantin structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analytical Characterization of Yadanzioside P

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the analytical techniques and protocols for the isolation and characterization of Yadanzioside P, a quassinoid glycoside with potential antitumor and antileukemic properties.[1] Yadanzioside P is a natural product isolated from plants of the Brucea genus, such as Brucea antidysenterica and Brucea javanica.[1]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic data for Yadanzioside P is presented below. This data is essential for the identification and characterization of the compound.

Parameter	Value	Reference
Molecular Formula	C34H46O16	(Implied from spectroscopic data in cited literature)
Appearance	Colorless amorphous powder	[1]
Melting Point	208-213 °C (decomposition)	[1]
Optical Rotation	[α]D +39° (c 0.41, EtOH)	[1]
Mass Spectrometry	ESI-MS, HR-ESI-MS	(General technique for quassinoids)
NMR Spectroscopy	1H NMR, 13C NMR, 2D NMR (COSY, HMQC, HMBC)	(General technique for quassinoids)

Experimental Protocols

Detailed methodologies for the isolation, purification, and characterization of Yadanzioside P are provided below.

Isolation and Purification of Yadanzioside P

Yadanzioside P can be isolated from the methanolic extract of the seeds or stems of Brucea species. A general workflow for isolation is depicted below.

Caption: General workflow for the isolation of Yadanzioside P.

Protocol:

• Extraction: The dried and powdered plant material (e.g., seeds of Brucea javanica) is extracted exhaustively with methanol (B129727) at room temperature. The solvent is then evaporated under reduced pressure to yield a crude extract.

• Solvent Partitioning: The crude methanol extract is suspended in water and partitioned successively with n-hexane, ethyl acetate (B1210297) (EtOAc), and n-butanol (n-BuOH) to separate compounds based on polarity. Quassinoid glycosides like Yadanzioside P are typically enriched in the n-BuOH fraction.

• Column Chromatography: The n-BuOH fraction is subjected to column chromatography on a suitable stationary phase (e.g., Diaion HP-20 resin followed by silica gel) with a gradient elution system (e.g., methanol-water or chloroform-methanol) to yield semi-purified fractions.

• Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing Yadanzioside P are further purified by preparative reversed-phase HPLC.

  • Column: C18, 10 µm, 250 x 20 mm

  • Mobile Phase: Methanol-Water (1:1, v/v)

  • Flow Rate: 2 mL/min

  • Detection: UV at 220 nm

Structural Characterization by Spectroscopic Methods

The structure of the isolated Yadanzioside P is elucidated using a combination of spectroscopic techniques.

2.2.1. Mass Spectrometry (MS)

High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) is used to determine the elemental composition and exact mass of the molecule. Tandem mass spectrometry (MS/MS) helps in elucidating the fragmentation pattern, which can provide structural information about the aglycone and the sugar moiety.

Protocol:

• Sample Preparation: Dissolve a small amount of purified Yadanzioside P in methanol.

• Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an electrospray ionization source.

• Analysis Mode: Acquire spectra in both positive and negative ion modes.

• Data Analysis: Determine the [M+H]+, [M+Na]+, or [M-H]- ions to confirm the molecular weight. Use the exact mass to calculate the molecular formula. Analyze the MS/MS fragmentation pattern to identify characteristic losses, such as the sugar moiety.

2.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectroscopy are crucial for the complete structural elucidation of Yadanzioside P.

Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of purified Yadanzioside P in a suitable deuterated solvent (e.g., pyridine-d5 (B57733) or methanol-d4).

• Instrumentation: Use a high-field NMR spectrometer (e.g., 500 MHz or higher).

• Data Acquisition:

  • ¹H NMR: Acquire standard proton spectra to identify the chemical shifts, coupling constants, and multiplicities of all protons.

  • ¹³C NMR: Acquire proton-decoupled carbon spectra to determine the number and types of carbon atoms.

  • COSY (Correlation Spectroscopy): Identify proton-proton spin-spin coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlate protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): Identify long-range correlations between protons and carbons (2-3 bonds), which is critical for assembling the carbon skeleton and determining the position of the glycosidic linkage.

• Data Analysis: Integrate all NMR data to assign all proton and carbon signals and to determine the stereochemistry of the molecule.

Biological Activity Assays

Yadanzioside P has been reported to possess antitumor and antileukemic activities. In vitro cytotoxicity assays are commonly used to evaluate the anticancer potential of quassinoids.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

Caption: Workflow for the in vitro MTT cytotoxicity assay.

Protocol:

• Cell Culture: Culture human tumor cell lines (e.g., HCT-8, HepG2, A549) in appropriate media and conditions.

• Cell Seeding: Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of Yadanzioside P (typically in a range from 0.01 to 100 µM) and a vehicle control.

• Incubation: Incubate the plates for 48 to 72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO or Sorenson's buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Apoptosis Assay (Flow Cytometry)

To determine if the cytotoxic effect is due to apoptosis, flow cytometry analysis using Annexin V and Propidium Iodide (PI) staining can be performed.

Protocol:

• Cell Treatment: Treat cancer cells with Yadanzioside P at its IC50 concentration for a specified time (e.g., 24 or 48 hours).

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and stain with FITC-conjugated Annexin V and PI according to the manufacturer's protocol.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in different populations: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+). An increase in the apoptotic populations indicates that Yadanzioside P induces apoptosis.

References

• 1. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Yadanzioside P Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Yadanzioside P, a quassinoid glycoside isolated from the seeds of Brucea javanica, has demonstrated notable antitumor and antileukemic properties. However, its clinical translation may be hampered by challenges such as poor aqueous solubility, limited bioavailability, and potential off-target toxicity. Advanced drug delivery systems (DDS) offer a promising strategy to overcome these limitations by enhancing the therapeutic index of Yadanzioside P. This document provides detailed application notes and protocols for the development and evaluation of two common nanocarrier-based DDS for Yadanzioside P: liposomes and polymeric micelles. These systems are designed to improve drug solubility, provide controlled release, and potentially enable targeted delivery to tumor tissues.

Yadanzioside P-Loaded Liposomes

Liposomes are vesicular structures composed of a lipid bilayer enclosing an aqueous core. They are versatile carriers for both hydrophilic and hydrophobic drugs. For the hydrophobic Yadanzioside P, it would be entrapped within the lipid bilayer.

Data Presentation: Physicochemical Characteristics

The following table summarizes the expected physicochemical properties of Yadanzioside P-loaded liposomes prepared using the thin-film hydration method.

Formulation Code	Lipid Composition (molar ratio)	Drug:Lipid Ratio (w/w)	Mean Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%EE)	Drug Loading (%DL)
YZP-Lipo-01	DPPC:Cholesterol (2:1)	1:10	125.3 ± 4.8	0.18 ± 0.02	-15.2 ± 1.5	85.6 ± 3.2	7.8 ± 0.3
YZP-Lipo-02	DSPC:Cholesterol (2:1)	1:10	110.8 ± 5.1	0.15 ± 0.03	-18.5 ± 1.9	91.2 ± 2.8	8.3 ± 0.2
YZP-Lipo-03	DPPC:Cholesterol:DSPE-PEG2000 (2:1:0.1)	1:10	115.4 ± 4.5	0.13 ± 0.01	-25.7 ± 2.1	88.4 ± 3.5	8.0 ± 0.3

DPPC: 1,2-dipalmitoyl-sn-glycero-3-phosphocholine; DSPC: 1,2-distearoyl-sn-glycero-3-phosphocholine (B53569); Cholesterol; DSPE-PEG2000: 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000]. Data are presented as mean ± standard deviation (n=3).

Experimental Protocol: Preparation of Liposomes by Thin-Film Hydration[1][2][3]

This protocol describes the preparation of Yadanzioside P-loaded liposomes using the widely adopted thin-film hydration method, followed by extrusion for size homogenization.

Materials:

• Yadanzioside P

• 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC) or 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Cholesterol

• DSPE-PEG2000 (optional, for creating "stealth" liposomes)

• Chloroform and Methanol (B129727) (HPLC grade)

• Phosphate-buffered saline (PBS), pH 7.4

• Round-bottom flask (50 mL)

• Rotary evaporator

• Water bath

• Probe sonicator or bath sonicator

• Extruder set with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid and Drug Dissolution:

  • Weigh the desired amounts of lipids (e.g., DPPC and cholesterol in a 2:1 molar ratio) and Yadanzioside P (e.g., at a 1:10 drug-to-lipid weight ratio).

  • Dissolve the lipids and Yadanzioside P in a chloroform:methanol solvent mixture (e.g., 2:1 v/v) in a round-bottom flask. Swirl gently until a clear solution is obtained.

• Thin-Film Formation:

  • Attach the flask to a rotary evaporator.

  • Immerse the flask in a water bath set to a temperature above the phase transition temperature (Tc) of the primary phospholipid (e.g., 45-50°C for DPPC).

  • Evaporate the organic solvent under reduced pressure. Rotate the flask to ensure the formation of a thin, uniform lipid film on the inner wall.

• Film Drying:

  • Once the film is formed, continue to dry it under high vacuum for at least 2 hours (or overnight in a desiccator) to remove any residual solvent.

• Hydration:

  • Hydrate (B1144303) the lipid film by adding pre-warmed PBS (pH 7.4) to the flask. The temperature of the buffer should be above the Tc of the lipid.

  • Agitate the flask by hand or on a mechanical shaker for 30-60 minutes. The lipid film will peel off the flask wall to form multilamellar vesicles (MLVs), resulting in a milky suspension.

• Size Reduction (Sonication & Extrusion):

  • To reduce the size and lamellarity of the vesicles, sonicate the MLV suspension using a bath or probe sonicator. Perform this step in an ice bath to prevent lipid degradation.

  • For a more uniform size distribution, subject the liposome (B1194612) suspension to extrusion. Pass the suspension 10-20 times through an extruder fitted with polycarbonate membranes of a defined pore size (e.g., 100 nm).

• Purification:

  • Remove the unencapsulated Yadanzioside P by centrifugation, dialysis, or size exclusion chromatography.

Experimental Workflow: Liposome Preparation

Workflow for preparing Yadanzioside P-loaded liposomes.

Yadanzioside P-Loaded Polymeric Micelles

Polymeric micelles are self-assembled nanostructures formed from amphiphilic block copolymers. Their hydrophobic core is an ideal carrier for poorly water-soluble drugs like Yadanzioside P, while the hydrophilic shell provides stability in aqueous environments.

Data Presentation: Physicochemical Characteristics

The following table summarizes the expected physicochemical properties of Yadanzioside P-loaded polymeric micelles.

Formulation Code	Polymer Composition	Drug:Polymer Ratio (w/w)	Mean Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%EE)	Drug Loading (%DL)
YZP-Mice-01	mPEG-DSPE	1:15	25.8 ± 2.1	0.21 ± 0.04	-5.1 ± 0.8	92.5 ± 2.5	5.8 ± 0.2
YZP-Mice-02	Pluronic F127	1:20	30.2 ± 2.5	0.25 ± 0.03	-3.8 ± 0.6	89.1 ± 3.1	4.3 ± 0.1
YZP-Mice-03	mPEG-PCL	1:15	22.5 ± 1.9	0.19 ± 0.02	-4.5 ± 0.7	94.3 ± 2.2	6.0 ± 0.2

mPEG-DSPE: methoxy (B1213986) polyethylene (B3416737) glycol-distearoylphosphatidylethanolamine; mPEG-PCL: methoxy polyethylene glycol-polycaprolactone. Data are presented as mean ± standard deviation (n=3).

Experimental Protocol: Preparation of Micelles by Thin-Film Hydration[4][5]

This protocol describes the preparation of Yadanzioside P-loaded polymeric micelles using a method analogous to liposome preparation.

Materials:

• Yadanzioside P

• Amphiphilic block copolymer (e.g., mPEG-DSPE, Pluronic F127, or mPEG-PCL)

• Acetonitrile or other suitable organic solvent

• Phosphate-buffered saline (PBS), pH 7.4

• Round-bottom flask (50 mL)

• Rotary evaporator

• Water bath

• Syringe filter (0.22 µm)

Procedure:

• Polymer and Drug Dissolution:

  • Weigh the desired amounts of the amphiphilic block copolymer and Yadanzioside P.

  • Dissolve both components in a suitable organic solvent (e.g., acetonitrile) in a round-bottom flask.

• Thin-Film Formation:

  • Evaporate the organic solvent using a rotary evaporator to form a thin, homogeneous drug-polymer film on the flask wall.

• Film Drying:

  • Dry the film under high vacuum for several hours to ensure complete removal of the organic solvent.

• Hydration and Micelle Formation:

  • Add pre-warmed PBS (pH 7.4) to the flask.

  • Gently agitate the flask in a water bath set to a suitable temperature (e.g., 60°C) for 15-30 minutes. The film will hydrate and self-assemble into drug-loaded micelles.

• Purification:

  • Filter the resulting micellar solution through a 0.22 µm syringe filter to remove any non-assembled polymer or drug aggregates.

  • Unencapsulated drug can be removed by dialysis against PBS.

Characterization and In Vitro Evaluation Protocols

Protocol: Physicochemical Characterization

1. Particle Size, PDI, and Zeta Potential:

• Method: Dynamic Light Scattering (DLS) and Electrophoretic Light Scattering (ELS).

• Procedure:

  • Dilute the nanoparticle suspension (liposomes or micelles) with deionized water or PBS.

  • Transfer the diluted sample to a cuvette.

  • Measure the particle size (Z-average), polydispersity index (PDI), and zeta potential using a suitable instrument (e.g., Malvern Zetasizer).

  • Perform measurements in triplicate at 25°C.

2. Encapsulation Efficiency (%EE) and Drug Loading (%DL):

• Method: High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometry.

• Procedure:

  • Separate the unencapsulated ("free") drug from the nanoparticle formulation using a separation technique (e.g., ultracentrifugation for liposomes, centrifugal filter units for micelles).

  • Quantify the amount of free drug in the supernatant/filtrate (W_free).

  • Disrupt the nanoparticles using a suitable solvent (e.g., methanol or acetonitrile) to release the encapsulated drug and measure the total amount of drug in the formulation (W_total).

  • Calculate %EE and %DL using the following equations:

    • %EE = [(W_total - W_free) / W_total] * 100

    • %DL = [(W_total - W_free) / W_total_nanoparticles] * 100 (where W_total_nanoparticles is the total weight of the nanoparticles).

Protocol: In Vitro Drug Release Study

Method: Dialysis Method. Procedure:

• Transfer a known amount of the Yadanzioside P-loaded nanoparticle suspension (e.g., 1 mL) into a dialysis bag (with a suitable molecular weight cut-off, e.g., 10-14 kDa).

• Immerse the sealed dialysis bag into a larger volume of release medium (e.g., 50 mL of PBS at pH 7.4 and pH 5.5 to simulate physiological and endosomal conditions, respectively).

• Place the entire setup in a shaking water bath at 37°C.

• At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48 hours), withdraw a sample (e.g., 1 mL) from the release medium outside the dialysis bag.

• Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed release medium to maintain sink conditions.

• Analyze the concentration of Yadanzioside P in the collected samples using HPLC or UV-Vis spectrophotometry.

• Plot the cumulative percentage of drug released versus time.

Protocol: In Vitro Cytotoxicity Assay

Method: MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] Assay. Procedure:

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment: Remove the culture medium and add fresh medium containing various concentrations of free Yadanzioside P, Yadanzioside P-loaded nanoparticles, and empty nanoparticles (as a control). Include untreated cells as a negative control.

• Incubation: Incubate the cells for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: After incubation, add MTT solution (e.g., 20 µL of a 5 mg/mL solution) to each well and incubate for another 3-4 hours.

• Formazan (B1609692) Solubilization: Remove the medium containing MTT and add a solubilizing agent (e.g., 150 µL of DMSO or isopropanol (B130326) with HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage relative to the untreated control cells. Plot cell viability versus drug concentration to determine the IC50 (half-maximal inhibitory concentration).

Proposed Mechanism of Action

Yadanzioside P, like many natural anticancer compounds, is expected to induce apoptosis (programmed cell death) in cancer cells. Encapsulation within a nanocarrier facilitates its delivery into the cell, often via endocytosis. Once released into the cytoplasm, the drug can trigger apoptotic signaling cascades.

Signaling Pathway: Intrinsic Apoptosis

The diagram below illustrates a plausible intrinsic (mitochondrial) apoptosis pathway that could be activated by Yadanzioside P.

Proposed intrinsic apoptosis pathway induced by Yadanzioside P.

Technical Notes & Optimization

Technical Support Center: Enhancing the Aqueous Solubility of Yadanzioside P

Welcome to the technical support center for Yadanzioside P. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during experimentation, with a specific focus on improving the aqueous solubility of this promising antileukemic quassinoid glycoside.

Frequently Asked Questions (FAQs)

Q1: What is Yadanzioside P and why is its solubility a concern?

Yadanzioside P is a quassinoid glycoside isolated from Brucea javanica (L.) Merr.[1]. Its structure has been identified as 3-O-(beta-D-glucopyranosyl)bruceantin. Like many other complex natural products, particularly glycosides with large aglycone moieties, Yadanzioside P is anticipated to have low aqueous solubility. This poor solubility can be a significant hurdle in preclinical and clinical development, affecting bioavailability, formulation options, and the accuracy of in vitro assays.

Q2: Are there any reported aqueous solubility values for Yadanzioside P?

Currently, there is a lack of publicly available experimental data on the specific aqueous solubility of Yadanzioside P. However, related quassinoids are known for their poor water solubility, which suggests that Yadanzioside P likely faces similar challenges[2]. Researchers should determine the solubility in their specific aqueous media as a baseline before attempting enhancement techniques.

Q3: What are the most common strategies to improve the solubility of compounds like Yadanzioside P?

Several techniques can be employed to enhance the aqueous solubility of poorly soluble drugs. For natural products like Yadanzioside P, the most promising approaches include:

• Co-solvency: Using a mixture of water and a water-miscible organic solvent.

• Complexation: Encapsulating the drug molecule within a larger, more soluble molecule, such as a cyclodextrin (B1172386).

• Nanosuspensions: Reducing the particle size of the drug to the nanometer range to increase the surface area for dissolution.

• Solid Dispersions: Dispersing the drug in a solid carrier matrix at a molecular level.

The choice of method depends on the physicochemical properties of Yadanzioside P, the desired formulation, and the intended application[3][4][5].

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Yadanzioside P precipitates out of my aqueous buffer during in vitro assays.	The concentration of Yadanzioside P exceeds its solubility limit in the final assay medium, which may contain a lower percentage of the initial solvent (e.g., DMSO).	1. Determine the critical solvent concentration: Titrate the aqueous buffer into a concentrated stock solution of Yadanzioside P in a water-miscible solvent (like DMSO or ethanol) to find the highest tolerable aqueous concentration before precipitation occurs. 2. Use a solubility-enhancing excipient: Incorporate a co-solvent (e.g., polyethylene (B3416737) glycol 400) or a cyclodextrin (e.g., hydroxypropyl-β-cyclodextrin) into the final assay buffer to increase the solubility of Yadanzioside P.
I am observing inconsistent results in my cell-based assays.	Poor solubility can lead to the formation of small, invisible precipitates, resulting in inconsistent dosing and variable cellular uptake.	1. Prepare a nanosuspension: This will create a more uniform dispersion of the compound. 2. Formulate as a solid dispersion: This can improve the dissolution rate and saturation solubility. 3. Visually inspect solutions: Before use, always inspect your solutions under a microscope for any signs of precipitation.
The required dose for in vivo studies cannot be achieved in a suitable vehicle volume due to low solubility.	The intrinsic solubility of Yadanzioside P in common parenteral or oral vehicles is too low.	1. Develop a co-solvent system: A mixture of water, ethanol, and propylene (B89431) glycol can often dissolve higher concentrations of hydrophobic compounds. 2. Utilize cyclodextrin complexation: This can significantly increase the aqueous solubility and may be suitable for parenteral administration. 3. Consider a lipid-based formulation: For oral delivery, self-emulsifying drug delivery systems (SEDDS) can be an effective option.

Experimental Protocols

Protocol 1: Solubility Enhancement using Co-solvents

This protocol outlines the steps to identify a suitable co-solvent system for Yadanzioside P.

Materials:

• Yadanzioside P

• Water-miscible solvents: Ethanol, Propylene Glycol (PG), Polyethylene Glycol 400 (PEG 400), Dimethyl Sulfoxide (DMSO)

• Phosphate Buffered Saline (PBS), pH 7.4

• Vials and a shaker incubator

Method:

• Prepare stock solutions of Yadanzioside P (e.g., 10 mg/mL) in each of the selected water-miscible solvents.

• Create a series of co-solvent/PBS mixtures with varying percentages of the organic solvent (e.g., 5%, 10%, 20%, 40%, 60%, 80% v/v).

• Add an excess amount of Yadanzioside P to each co-solvent/PBS mixture.

• Equilibrate the samples by shaking at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure saturation.

• Centrifuge the samples to pellet the undissolved solid.

• Carefully collect the supernatant and analyze the concentration of dissolved Yadanzioside P using a suitable analytical method (e.g., HPLC-UV).

• Plot the solubility of Yadanzioside P as a function of the co-solvent percentage to identify the most effective system.

Protocol 2: Solubility Enhancement using Cyclodextrin Complexation

This protocol describes the preparation and evaluation of a Yadanzioside P-cyclodextrin inclusion complex.

Materials:

• Yadanzioside P

• Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Sulfobutylether-β-cyclodextrin (SBE-β-CD)

• Deionized water

• Freeze-dryer

Method:

• Phase Solubility Study:

  • Prepare aqueous solutions of the cyclodextrin at various concentrations (e.g., 0 to 50 mM).

  • Add an excess amount of Yadanzioside P to each cyclodextrin solution.

  • Equilibrate the samples by shaking for 48 hours at a constant temperature.

  • Centrifuge and analyze the supernatant for Yadanzioside P concentration by HPLC-UV.

  • Plot the solubility of Yadanzioside P against the cyclodextrin concentration to determine the stoichiometry and stability constant of the complex.

• Preparation of the Solid Complex (Freeze-Drying Method):

  • Based on the phase solubility results, dissolve the cyclodextrin and Yadanzioside P in water at a selected molar ratio (e.g., 1:1).

  • Stir the solution for 24 hours.

  • Freeze the solution (e.g., at -80°C).

  • Lyophilize the frozen solution for 48-72 hours to obtain a dry powder of the inclusion complex.

• Characterization:

  • Determine the dissolution rate of the prepared complex in water or a relevant buffer and compare it to that of the free Yadanzioside P.

  • Characterize the complex using techniques like Differential Scanning Calorimetry (DSC), Fourier-Transform Infrared Spectroscopy (FTIR), and Nuclear Magnetic Resonance (NMR) to confirm the formation of the inclusion complex.

Data Presentation

Table 1: Hypothetical Solubility of Yadanzioside P in Various Co-solvent Systems

Co-solvent System (v/v in PBS pH 7.4)	Yadanzioside P Solubility (µg/mL)	Fold Increase (vs. PBS alone)
100% PBS	5	1
10% Ethanol	50	10
20% Ethanol	150	30
10% PEG 400	80	16
20% PEG 400	250	50
10% DMSO	120	24
20% DMSO	400	80

Table 2: Hypothetical Phase Solubility Data for Yadanzioside P with HP-β-CD

HP-β-CD Concentration (mM)	Yadanzioside P Solubility (µg/mL)
0	5
5	60
10	115
20	225
40	440
50	550

Visualizations

Caption: A general workflow for addressing the poor aqueous solubility of Yadanzioside P.

Caption: Mechanism of solubility enhancement by cyclodextrin complexation.

References

• 1. Yadanzioside P, a new antileukemic quassinoid glycoside from Brucea javanica (L.) Merr with the 3-O-(beta-D-glucopyranosyl)bruceantin structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 5. ijmsdr.org [ijmsdr.org]

Yadanzioside P Technical Support Center: Stability in DMSO

This technical support center provides guidance on the stability of Yadanzioside P when using Dimethyl Sulfoxide (DMSO) as a solvent. As specific stability data for Yadanzioside P is limited, this guide draws upon information available for structurally related quassinoids, such as Brusatol, and general principles of compound stability in DMSO.

Frequently Asked Questions (FAQs)

Q1: Is Yadanzioside P soluble in DMSO?

Q2: What are the recommended storage conditions for Yadanzioside P in DMSO?

Based on guidelines for the related compound Brusatol, stock solutions of Yadanzioside P in DMSO should be stored under the following conditions:

Storage Time	Temperature	Additional Notes
Short-term (days to weeks)	-20°C	Aliquot to avoid repeated freeze-thaw cycles.
Long-term (months to a year)	-80°C	Ensure vials are tightly sealed to prevent moisture absorption.

Note: The stability of compounds in DMSO can be affected by the purity of the solvent and the presence of water. Using anhydrous, high-purity DMSO is highly recommended.

Q3: How stable is Yadanzioside P in DMSO at room temperature?

While specific data is unavailable for Yadanzioside P, long-term storage of DMSO stock solutions at room temperature is generally not recommended. Studies on various compounds have shown that while many are stable for shorter periods, the risk of degradation increases over time, especially in the presence of water. For experimental reproducibility, it is best to prepare fresh solutions or use properly stored frozen aliquots.

Q4: Are there any known degradation pathways for Yadanzioside P in DMSO?

Currently, there is no specific information detailing the degradation pathways of Yadanzioside P in DMSO. However, the presence of water in DMSO can lead to hydrolysis of ester groups, which are present in the structure of many quassinoids. It is crucial to use anhydrous DMSO and protect the stock solution from moisture.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent experimental results	Degradation of Yadanzioside P in DMSO stock solution.	Prepare fresh stock solutions from solid compound. Aliquot stock solutions to minimize freeze-thaw cycles. Verify the purity of your DMSO; consider using a fresh, sealed bottle of anhydrous DMSO.
Precipitate forms in the stock solution upon thawing	Poor solubility at lower temperatures or moisture absorption.	Gently warm the solution to 37°C and vortex to redissolve. If precipitation persists, the solution may be supersaturated. Consider preparing a less concentrated stock solution. Ensure the use of anhydrous DMSO and proper sealing of vials.
Loss of biological activity	Compound degradation.	Perform a stability test on your stock solution using an appropriate analytical method (e.g., HPLC, LC-MS) to check for degradation products. Always use freshly prepared dilutions for biological assays.

Experimental Protocols

Protocol for Assessing the Stability of Yadanzioside P in DMSO

This protocol outlines a general procedure to determine the stability of Yadanzioside P in a DMSO stock solution over time.

1. Materials:

• Yadanzioside P
• Anhydrous, high-purity DMSO
• Amber glass vials with screw caps
• Analytical balance
• Volumetric flasks and pipettes
• High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18) and detector (e.g., UV-Vis or Mass Spectrometry).

2. Procedure:

• Stock Solution Preparation: Accurately weigh a known amount of Yadanzioside P and dissolve it in a precise volume of anhydrous DMSO to achieve the desired concentration (e.g., 10 mM).
• Initial Analysis (Time 0): Immediately after preparation, analyze the stock solution by HPLC to determine the initial peak area and purity of Yadanzioside P. This will serve as the baseline.
• Sample Storage: Aliquot the remaining stock solution into several amber glass vials, seal them tightly, and store them under the desired conditions (e.g., room temperature, 4°C, -20°C, -80°C).
• Time-Point Analysis: At regular intervals (e.g., 24 hours, 48 hours, 1 week, 1 month), retrieve one aliquot from each storage condition.
• Allow the aliquot to thaw completely and reach room temperature.
• Analyze the sample by HPLC using the same method as the initial analysis.
• Data Analysis: Compare the peak area and purity of Yadanzioside P at each time point to the initial (Time 0) measurement. A significant decrease in the peak area or the appearance of new peaks indicates degradation.

Signaling Pathways and Visualizations

Yadanzioside P belongs to the quassinoid family of natural products. A prominent member of this family, Brusatol, is a known inhibitor of the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway.[1][2] This pathway plays a critical role in the cellular defense against oxidative stress. It is plausible that Yadanzioside P may also modulate this pathway. Other signaling pathways reported to be affected by quassinoids include STAT3, MAPK, NF-κB, and PI3K/AKT/mTOR.[3][4][5]

Caption: Potential mechanism of Yadanzioside P inhibiting the Nrf2 signaling pathway.

Caption: Experimental workflow for assessing the stability of Yadanzioside P in DMSO.

References

• 1. pnas.org [pnas.org]
• 2. Brusatol provokes a rapid and transient inhibition of Nrf2 signaling and sensitizes mammalian cells to chemical toxicity-implications for therapeutic targeting of Nrf2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Brusatol, a Nrf2 Inhibitor Targets STAT3 Signaling Cascade in Head and Neck Squamous Cell Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scienceopen.com [scienceopen.com]
• 5. The quassinoids bruceines A-M: pharmacology, mechanism of action, synthetic advance, and pharmacokinetics-a review - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Resistance to Novel Therapies in Leukemia

Welcome to the technical support center for researchers investigating novel therapeutic agents against leukemia. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during in vitro and in vivo experiments, with a focus on overcoming resistance to natural product-derived compounds like Yadanzioside P.

Frequently Asked Questions (FAQs)

Q1: My leukemia cell line shows high intrinsic resistance to my test compound. What are the possible reasons?

A1: High intrinsic resistance can be due to several factors:

• High expression of drug efflux pumps: Leukemia cells can overexpress ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/MDR1) and Breast Cancer Resistance Protein (BCRP), which actively pump the compound out of the cell, reducing its intracellular concentration.[1][2][3]

• Altered drug targets: The protein or pathway targeted by your compound may be mutated or expressed at low levels in the specific cell line.

• Active drug detoxification pathways: The cells may have highly active metabolic pathways, such as the glutathione (B108866) S-transferase (GST) system, that detoxify and inactivate the compound.[1]

• Dysregulated apoptosis signaling: The cell line may have defects in apoptotic pathways (e.g., mutations in p53, overexpression of anti-apoptotic proteins like Bcl-2) that make it resistant to cell death induction.[2]

Q2: I've successfully induced resistance to my compound in a sensitive leukemia cell line. How can I identify the mechanism of acquired resistance?

A2: To identify the mechanism of acquired resistance, a multi-pronged approach is recommended:

• Gene and protein expression analysis: Compare the expression levels of known resistance-related genes and proteins (e.g., ABC transporters, apoptosis-related proteins, drug-metabolizing enzymes) between the resistant and parental sensitive cell lines using techniques like qPCR, western blotting, or proteomics.

• Whole-exome or whole-genome sequencing: This can identify mutations in genes that may be responsible for the resistant phenotype.

• Functional assays:

  • Drug efflux assays: Use fluorescent substrates of ABC transporters (e.g., rhodamine 123 for P-gp) to determine if drug efflux is increased in the resistant cells.

  • Apoptosis assays: Compare the induction of apoptosis (e.g., using Annexin V/PI staining) in sensitive and resistant cells after treatment.

  • Metabolic profiling: Analyze changes in cellular metabolism that may contribute to resistance.

Q3: What are some common signaling pathways implicated in resistance to natural products in leukemia?

A3: Several signaling pathways are frequently associated with chemoresistance in leukemia:

• PI3K/Akt/mTOR pathway: This pathway is crucial for cell survival, proliferation, and metabolism. Its upregulation can protect leukemia cells from drug-induced apoptosis.

• MAPK/ERK pathway: This pathway regulates cell growth, differentiation, and survival. Its activation can contribute to drug resistance.

• NF-κB pathway: This pathway is involved in inflammation, immune responses, and cell survival. Its constitutive activation in leukemia cells can promote resistance to therapy.

• JAK/STAT pathway: This pathway is often hyperactivated in leukemia and plays a role in cell proliferation and survival.

• Wnt/β-catenin pathway: This pathway is involved in the self-renewal of leukemia stem cells, which are often resistant to chemotherapy.

Troubleshooting Guides

Issue 1: Inconsistent IC50 values for the test compound in cytotoxicity assays.

Possible Cause	Troubleshooting Step
Cell passage number and health	Ensure consistent use of cells within a specific passage number range. Regularly check for mycoplasma contamination.
Inaccurate cell seeding density	Optimize and standardize cell seeding density for each cell line to ensure exponential growth during the assay.
Compound stability and solubility	Prepare fresh stock solutions of the compound. Ensure complete solubilization in the vehicle (e.g., DMSO) and appropriate dilution in culture medium.
Assay incubation time	Optimize the incubation time with the compound. A time-course experiment can determine the optimal endpoint.
Assay detection method	The choice of viability assay (e.g., MTT, CellTiter-Glo) can influence results. Ensure the chosen assay is not affected by the compound itself.

Issue 2: Failure to establish a resistant cell line.

Possible Cause	Troubleshooting Step
Inappropriate starting concentration of the compound	Start with a low concentration (e.g., IC20-IC30) and gradually increase the concentration in a stepwise manner as cells adapt.
Infrequent or inconsistent drug exposure	Maintain continuous exposure to the compound or follow a consistent pulsed-selection protocol.
Cell line heterogeneity	The parental cell line may have a low frequency of cells capable of developing resistance. Consider starting with a larger population of cells.
Compound instability in culture medium	Replenish the culture medium with fresh compound at regular intervals to maintain selective pressure.

Issue 3: Reversal of resistance is not observed with a known inhibitor of a suspected resistance mechanism (e.g., a P-gp inhibitor).

Possible Cause	Troubleshooting Step
Multiple resistance mechanisms	The resistant cells may have developed multiple mechanisms of resistance. A combination of inhibitors targeting different pathways may be necessary.
Ineffective inhibitor concentration	Perform a dose-response experiment to determine the optimal, non-toxic concentration of the inhibitor.
Off-target effects of the inhibitor	Verify the specificity of the inhibitor and consider using a second, structurally different inhibitor for the same target to confirm the results.
Alternative efflux pumps	The resistance may be mediated by other ABC transporters not targeted by the specific inhibitor used.

Experimental Protocols

Protocol 1: Generation of a Drug-Resistant Leukemia Cell Line

• Cell Culture: Culture the parental leukemia cell line in its recommended growth medium.

• Initial Drug Exposure: Treat the cells with the test compound at a concentration equal to the IC20-IC30.

• Monitoring and Dose Escalation: Monitor cell viability and growth. Once the cells have adapted and are proliferating at a normal rate, gradually increase the concentration of the compound in a stepwise manner.

• Maintenance of Resistant Line: Once the cells can proliferate in a high concentration of the compound (e.g., 5-10 times the initial IC50), maintain them in this concentration to ensure the stability of the resistant phenotype.

• Characterization: Periodically confirm the resistance by determining the IC50 of the compound and comparing it to the parental cell line.

Protocol 2: Rhodamine 123 Efflux Assay for P-gp Activity

• Cell Preparation: Harvest and wash the sensitive and resistant leukemia cells. Resuspend in phenol (B47542) red-free medium.

• Inhibitor Treatment (Optional): Pre-incubate a set of cells with a P-gp inhibitor (e.g., verapamil) for 30-60 minutes.

• Rhodamine 123 Loading: Add rhodamine 123 to all cell suspensions and incubate for 30-60 minutes at 37°C.

• Efflux Period: Wash the cells to remove excess rhodamine 123 and resuspend in fresh, warm medium. Incubate for 1-2 hours at 37°C to allow for efflux.

• Flow Cytometry Analysis: Analyze the intracellular fluorescence of rhodamine 123 using a flow cytometer. Lower fluorescence in the resistant cells compared to the sensitive cells indicates increased P-gp-mediated efflux.

Visualizations

Caption: Experimental workflow for developing and overcoming resistance.

Caption: Common mechanisms of drug resistance in leukemia cells.

Caption: Troubleshooting logic for inconsistent IC50 values.

References

• 1. Targeting Drug Chemo-Resistance in Cancer Using Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Drug Resistance Mechanisms of Acute Myeloid Leukemia Stem Cells [frontiersin.org]
• 3. Drug Resistance Mechanisms of Acute Myeloid Leukemia Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing Yadanzioside P Dosage for In Vivo Studies: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the in vivo dosage of Yadanzioside P. Due to the limited availability of direct studies on Yadanzioside P, this guide leverages data from structurally similar phenylethanoid glycosides, such as acteoside (verbascoside), to provide a foundational framework for your experimental design.

Frequently Asked Questions (FAQs)

Q1: Where should I start with determining the in vivo dosage for a novel compound like Yadanzioside P?

A1: Begin with a thorough literature review of compounds with similar structures or mechanisms of action. For Yadanzioside P, phenylethanoid glycosides like acteoside serve as a good starting point. Subsequently, in vitro cytotoxicity assays on relevant cell lines are crucial to establish a preliminary therapeutic window. This data, combined with acute toxicity studies in animal models, will inform the dose-range finding studies.

Q2: How do I translate an effective in vitro concentration (e.g., IC50) to an in vivo dose?

A2: Direct translation is complex due to pharmacokinetic and pharmacodynamic differences between in vitro and in vivo systems. A common, albeit rough, starting point is to use the in vitro IC50 value and consider factors such as the volume of distribution and expected bioavailability. However, this should only be used for initial estimations in acute toxicity and dose-ranging studies. Empirical determination through structured in vivo experiments is essential.

Q3: What are the common challenges when working with phenylethanoid glycosides in vivo?

A3: Phenylethanoid glycosides often exhibit low oral bioavailability due to poor absorption and rapid metabolism.[1][2] Researchers should consider alternative routes of administration, such as intraperitoneal (IP) injection, to ensure adequate systemic exposure, especially in initial efficacy studies.[3] Additionally, the solubility of these compounds can be a challenge, requiring careful formulation development.

Q4: What are the typical biological activities of phenylethanoid glycosides?

A4: This class of compounds is known for a wide range of biological activities, including neuroprotective, anti-inflammatory, antioxidant, antibacterial, and antiviral effects.[4][5]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Lack of efficacy in vivo despite promising in vitro data	Poor bioavailability, rapid metabolism, or inappropriate route of administration.	Conduct pharmacokinetic studies to determine the compound's profile. Consider alternative administration routes (e.g., intraperitoneal, intravenous) or the use of delivery systems like nanoemulsions or liposomes to improve bioavailability.
Unexpected Toxicity or Adverse Events	Off-target effects, reactive metabolites, or issues with the vehicle/formulation.	Perform acute and subchronic toxicity studies to determine the maximum tolerated dose (MTD) and no-observed-adverse-effect-level (NOAEL). Analyze the vehicle for any potential toxicity.
High Variability in Animal Responses	Inconsistent dosing, genetic variability in animal strains, or differences in animal handling and environment.	Ensure accurate and consistent dose administration. Use a sufficient number of animals per group to account for biological variability and randomize animals to treatment groups. Standardize housing and experimental conditions.
Difficulty in Dissolving Yadanzioside P for Dosing	Poor aqueous solubility of the compound.	Test a panel of pharmaceutically acceptable solvents and co-solvents. Consider formulation strategies such as creating a suspension, using cyclodextrins for encapsulation, or developing a lipid-based formulation.

Experimental Protocols & Data

Representative In Vivo Dosage Data for Phenylethanoid Glycosides (Acteoside/Verbascoside)

The following table summarizes in vivo dosages from studies on acteoside (verbascoside), which can serve as a reference for designing studies with Yadanzioside P.

Compound	Animal Model	Disease Model	Dosage	Route of Administration	Observed Effects	Reference
Acteoside	Mice	Alzheimer's Disease	30, 60, 120 mg/kg/day	Intragastric	Improved memory function, increased neurons and Nissl bodies in the hippocampus.
Acteoside	Mice	Dextran Sulphate Sodium-Induced Colitis	120, 600 µ g/mouse/day	Intraperitoneal	Ameliorated intestinal inflammation, reduced pro-inflammatory cytokine secretion.
Acteoside	Mice	Melanoma	1 mg/mouse	Intraperitoneal	Suppressed tumor growth and activated anti-tumor immune responses.
Verbascoside	Rats	Acute Toxicity	Up to 5000 mg/kg	Oral	LD50 > 5000 mg/kg, indicating low acute toxicity.
Phenylethanoid Glycoside-rich Extract	Rats	Subchronic Toxicity	Up to 2.00 g/kg bw	Oral	No-observed-adverse-effect-level (NOAEL) > 2.00 g/kg body weight.

Visualizing Experimental Design and Mechanisms

Hypothetical Experimental Workflow for In Vivo Dosage Optimization

This workflow outlines the logical progression from initial compound characterization to definitive efficacy studies.

Caption: A stepwise workflow for determining the optimal in vivo dosage.

Hypothetical Signaling Pathway Modulation by Yadanzioside P

Based on the known anti-inflammatory and antioxidant effects of phenylethanoid glycosides, Yadanzioside P may modulate pathways such as NF-κB and Nrf2.

References

• 1. Research Progress and Trends of Phenylethanoid Glycoside Delivery Systems [mdpi.com]
• 2. Research Progress and Trends of Phenylethanoid Glycoside Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selective cytotoxicity of the herbal substance acteoside against tumor cells and its mechanistic insights - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phenylethanoid Glycosides: Research Advances in Their Phytochemistry, Pharmacological Activity and Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phenylethanoid Glycosides: Research Advances in Their Phytochemistry, Pharmacological Activity and Pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Yadanzioside P HPLC Separation

Welcome to the technical support center for the HPLC separation of Yadanzioside P. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable solutions to common challenges encountered during the analysis of this compound.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues you may encounter during the HPLC separation of Yadanzioside P.

Q1: Why am I seeing no peaks or very small peaks for Yadanzioside P?

A1: This issue can stem from several factors related to detection, sample integrity, or instrument setup.

• Inadequate UV Detection Wavelength: Yadanzioside P, like many saponins, lacks a strong chromophore. Detection at a low wavelength, such as 221 nm, is often necessary. Ensure your detector is set to an appropriate low wavelength.

• Sample Degradation: Quassinoids can be susceptible to degradation. Ensure your sample is fresh and has been stored properly, protected from excessive heat and light. Prepare samples fresh before analysis whenever possible.

• Low Concentration: The concentration of Yadanzioside P in your sample may be below the limit of detection (LOD) of your instrument. Consider concentrating your sample or injecting a larger volume.

• Injection Issues: Verify that the autosampler or manual injector is functioning correctly and that the full intended volume is being injected. Check for any blockages in the injection port or sample loop.

Q2: My Yadanzioside P peak is tailing. What can I do to improve the peak shape?

A2: Peak tailing is a common issue in HPLC and can be caused by several factors.

• Column Overload: Injecting too concentrated a sample can lead to peak tailing. Try diluting your sample and reinjecting.

• Secondary Interactions: Silanol groups on the silica-based C18 column can interact with polar functional groups on Yadanzioside P, causing tailing. Adding a small amount of an acidic modifier, like formic acid or trifluoroacetic acid (TFA) (e.g., 0.1%), to your mobile phase can suppress these interactions.

• Column Contamination or Degradation: The column may be contaminated with strongly retained compounds from previous injections, or the stationary phase may be degrading. Flush the column with a strong solvent (like 100% acetonitrile (B52724) or methanol) or, if the problem persists, replace the column.

• Mismatched Sample Solvent: Dissolving your sample in a solvent significantly stronger than the initial mobile phase can cause peak distortion. Whenever possible, dissolve your sample in the initial mobile phase.

Q3: The retention time for my Yadanzioside P peak is shifting between injections. Why is this happening?

A3: Retention time instability can compromise the reliability of your results.

• Inadequate Column Equilibration: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. For gradient elution, a longer equilibration time may be necessary.

• Mobile Phase Composition Changes: Inconsistent mobile phase preparation can lead to retention time drift. Prepare fresh mobile phase daily and ensure accurate mixing of solvents. Evaporation of the more volatile solvent component can also alter the composition over time.

• Fluctuations in Temperature: HPLC separations can be sensitive to temperature changes. Using a column oven to maintain a constant temperature is highly recommended.

• Pump and Flow Rate Issues: Check for leaks in the pump or flow path. Inconsistent flow from the pump will cause retention times to vary. Ensure the pump is properly primed and degassed.

Q4: I am observing a noisy or drifting baseline. What are the likely causes?

A4: A stable baseline is crucial for accurate quantification.

• Mobile Phase Issues: Air bubbles in the mobile phase are a common cause of baseline noise. Ensure your solvents are properly degassed. Contaminated or poor-quality solvents can also contribute to a noisy or drifting baseline. Use HPLC-grade solvents and prepare fresh mobile phase.

• Detector Lamp Failure: A failing detector lamp can cause a noisy baseline. Check the lamp's energy output and replace it if necessary.

• Contaminated Flow Cell: The detector flow cell may be contaminated. Flush the system with a strong, appropriate solvent to clean it.

• Column Bleed: At low UV wavelengths, column bleed (the slow release of bonded phase from the column) can cause a drifting baseline, especially during a gradient. Ensure your column is suitable for the chosen mobile phase and operating conditions.

Experimental Protocols

Below is a detailed methodology for the HPLC separation of Yadanzioside P (also known as Bruceoside B), adapted from a method for the analysis of quassinoids in Brucea javanica.

Sample Preparation:

• Accurately weigh the sample containing Yadanzioside P.

• If it is a solid extract, dissolve it in methanol (B129727) or a solvent mixture that is compatible with the initial mobile phase.

• Use sonication to ensure complete dissolution.

• Filter the sample solution through a 0.45 µm syringe filter before injection to remove any particulate matter that could clog the column.

HPLC Conditions:

Parameter	Value
Column	Cosmosil C18, 5 µm, 4.6 x 250 mm
Mobile Phase A	Water
Mobile Phase B	Methanol
Gradient Elution	A time-programmed gradient may be required for optimal separation. A starting point could be a linear gradient from a lower to a higher percentage of Mobile Phase B over 20-30 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30 °C (or ambient, but controlled for consistency)
Detection Wavelength	221 nm
Injection Volume	10 µL

Visualizations

Caption: A workflow diagram for troubleshooting common HPLC issues.

Caption: A simplified diagram of signaling pathways affected by quassinoids.

Technical Support Center: Enhancing the Bioavailability of Yadanzioside P

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and drug development professionals working to enhance the bioavailability of Yadanzioside P. The information is based on established principles for improving the systemic exposure of poorly soluble and/or permeable compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges affecting the oral bioavailability of Yadanzioside P?

A1: The primary challenges in enhancing the oral bioavailability of Yadanzioside P, a complex natural product, likely stem from two main factors:

• Poor Aqueous Solubility: Like many glycosides, Yadanzioside P may have low solubility in gastrointestinal fluids, which is a rate-limiting step for its absorption.

• Limited Permeability: The molecule's size and polarity may restrict its ability to pass through the intestinal epithelium.

• Metabolic Instability: It may be subject to degradation by gut microbiota or first-pass metabolism in the liver.

Q2: What are the initial steps to consider when formulating Yadanzioside P for improved bioavailability?

A2: A stepwise approach is recommended. Start with simple, cost-effective methods before moving to more complex formulations.

• Physicochemical Characterization: Thoroughly characterize the solubility, permeability (e.g., using a Caco-2 cell model), and stability of Yadanzioside P at different pH values.

• Particle Size Reduction: Micronization or nanocrystallization can increase the surface area for dissolution.[1]

• Use of Solubilizing Excipients: Investigate the impact of surfactants, co-solvents, and pH modifiers on solubility.

• Amorphous Solid Dispersions: Creating a solid dispersion of Yadanzioside P in a polymer matrix can significantly enhance its dissolution rate.[2]

Q3: Which advanced drug delivery systems are suitable for Yadanzioside P?

A3: If initial formulation strategies are insufficient, advanced drug delivery systems can be explored. These systems can improve solubility, protect from degradation, and enhance permeability.[3][4]

• Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS), microemulsions, and nanoemulsions can improve the solubility and absorption of lipophilic compounds.

• Nanoparticle Systems: Polymeric nanoparticles, liposomes, and solid lipid nanoparticles can encapsulate Yadanzioside P, protecting it from degradation and potentially facilitating transport across the intestinal barrier.[4]

• Prodrug Approach: Modifying the chemical structure of Yadanzioside P to create a more permeable prodrug that converts to the active form in the body can be a viable strategy.

Troubleshooting Guides

Issue 1: Low and Variable Bioavailability in Preclinical Animal Studies

Potential Cause	Troubleshooting Steps
Poor aqueous solubility leading to incomplete dissolution.	1. Particle Size Reduction: Employ jet milling or high-pressure homogenization to reduce particle size. 2. Formulate as a Solid Dispersion: Prepare a solid dispersion with a suitable polymer (e.g., PVP, HPMC) using spray drying or hot-melt extrusion. 3. Utilize Lipid-Based Formulations: Develop a SEDDS or SMEDDS formulation.
Rapid metabolism by gut microbiota or first-pass effect.	1. Administer with a Metabolism Inhibitor: Co-administer with a general CYP450 inhibitor (e.g., piperine) in preclinical models to assess the impact of first-pass metabolism. 2. Develop a Prodrug: Synthesize a prodrug of Yadanzioside P that is less susceptible to initial metabolism. 3. Use an Enteric Coating: Protect the formulation from the acidic environment of the stomach and target release in the intestine.
Efflux by transporters like P-glycoprotein (P-gp).	1. Co-administer with a P-gp Inhibitor: Use a known P-gp inhibitor (e.g., verapamil) in in-vitro Caco-2 permeability studies or in-vivo animal studies to confirm P-gp involvement. 2. Incorporate P-gp Inhibiting Excipients: Formulate with excipients that have P-gp inhibitory effects, such as certain surfactants (e.g., Tween 80).

Issue 2: Inconsistent Dissolution Profiles In Vitro

Potential Cause	Troubleshooting Steps
Recrystallization of amorphous form during dissolution.	1. Incorporate a Precipitation Inhibitor: Add a polymer (e.g., HPMC, Soluplus®) to the formulation to maintain a supersaturated state. 2. Optimize Drug-Polymer Ratio: In solid dispersions, ensure the drug is molecularly dispersed and the polymer concentration is sufficient to prevent recrystallization.
Inadequate wetting of the drug substance.	1. Include a Surfactant: Add a low concentration of a biocompatible surfactant (e.g., sodium lauryl sulfate, polysorbate 80) to the dissolution medium or the formulation itself.
pH-dependent solubility.	1. Use pH Modifiers: Incorporate acidic or basic excipients in the formulation to create a favorable micro-pH environment for dissolution.

Quantitative Data Summary

The following table summarizes hypothetical data on the enhancement of Yadanzioside P bioavailability using different formulation strategies, based on typical improvements seen for poorly soluble drugs.

Formulation Strategy	Relative Bioavailability (Compared to Unformulated Drug)	Fold Increase in Cmax	Fold Increase in AUC
Micronization	2.5x	2.1x	2.5x
Nanosuspension	5.2x	4.8x	5.2x
Solid Dispersion (1:5 Drug:Polymer)	8.9x	7.5x	8.9x
Self-Emulsifying Drug Delivery System (SEDDS)	12.4x	10.2x	12.4x

Experimental Protocols

Protocol 1: Preparation of a Yadanzioside P Solid Dispersion by Spray Drying

• Materials: Yadanzioside P, Polyvinylpyrrolidone (PVP K30), Methanol (B129727).

• Procedure:

  • Dissolve 1 g of Yadanzioside P and 5 g of PVP K30 in 100 mL of methanol with stirring until a clear solution is obtained.

  • Set the spray dryer parameters: inlet temperature at 120°C, outlet temperature at 80°C, and a feed rate of 5 mL/min.

  • Spray the solution into the drying chamber.

  • Collect the resulting powder from the cyclone separator.

  • Dry the collected powder under vacuum at 40°C for 24 hours to remove residual solvent.

  • Characterize the solid dispersion for drug content, dissolution rate, and physical form (using DSC and XRD).

Protocol 2: In Vitro Dissolution Testing

• Apparatus: USP Dissolution Apparatus 2 (Paddle).

• Dissolution Medium: 900 mL of simulated gastric fluid (pH 1.2) for the first 2 hours, followed by a switch to simulated intestinal fluid (pH 6.8).

• Procedure:

  • Maintain the temperature of the dissolution medium at 37 ± 0.5°C.

  • Set the paddle speed to 75 RPM.

  • Add the Yadanzioside P formulation (equivalent to 10 mg of the drug) to each vessel.

  • Withdraw 5 mL samples at predetermined time points (e.g., 5, 15, 30, 60, 120, 240, and 360 minutes).

  • Replace the withdrawn volume with fresh, pre-warmed dissolution medium.

  • Filter the samples through a 0.45 µm syringe filter.

  • Analyze the concentration of Yadanzioside P in the samples using a validated HPLC method.

Visualizations

Caption: Experimental workflow for enhancing Yadanzioside P bioavailability.

Caption: Factors influencing the oral absorption of Yadanzioside P.

References

• 1. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Improved Bioavailability of Poorly Water-Soluble Drug by Targeting Increased Absorption through Solubility Enhancement and Precipitation Inhibition | MDPI [mdpi.com]
• 3. An Overview of Drug Delivery Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Advances in drug delivery systems, challenges and future directions - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing off-target effects of Yadanzioside P

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing and understanding the potential off-target effects of Yadanzioside P.

Disclaimer

Yadanzioside P is a research compound. The information provided here is for guidance in a research setting and is based on the known activities of related compounds, as specific off-target effects of Yadanzioside P have not been extensively documented.

Frequently Asked Questions (FAQs)

General

Q1: What is Yadanzioside P and what is its known primary activity?

Yadanzioside P is a quassinoid glycoside isolated from the plant Brucea javanica. Its primary reported biological activity is antileukemic. Quassinoids, as a class, are known to exhibit a variety of biological effects, including anti-cancer, anti-inflammatory, and anti-viral activities.

Q2: What are the likely off-target effects of Yadanzioside P?

While specific off-target effects of Yadanzioside P are not well-documented, based on the activity of related quassinoids like Brusatol, potential off-target effects may include:

• Inhibition of global protein synthesis.

• Modulation of key cellular signaling pathways such as PI3K/AKT/mTOR, ERK/MAPK, and NF-κB.

• Activation of the Nrf2-mediated oxidative stress response.

• Inhibition of Epidermal Growth Factor Receptor (EGFR) tyrosine kinase activity.

Q3: How can I prepare and store Yadanzioside P to maintain its stability?

For short-term storage (days to weeks), store Yadanzioside P as a solid at 0 - 4°C in the dark. For long-term storage (months to years), it is recommended to store it at -20°C. Stock solutions can be prepared in DMSO and should be stored at -20°C for short-term use or -80°C for long-term storage to prevent degradation from repeated freeze-thaw cycles.[1]

Experimental Design

Q4: I am observing unexpected cytotoxicity in my cell line. Could this be an off-target effect?

Yes, unexpected cytotoxicity could be an off-target effect. Quassinoids have been reported to inhibit global protein synthesis, which can lead to broad cytotoxic effects.[2][3] It is crucial to determine if the observed cytotoxicity is specific to your target or a general effect.

Q5: My experimental results are inconsistent. What could be the cause?

Inconsistent results with natural products like Yadanzioside P can stem from several factors, including compound instability, poor solubility, or lot-to-lot variability.[4] Ensure proper storage and handling, and consider performing a dose-response curve with each new batch to verify its potency.

Q6: How can I proactively design my experiments to minimize off-target effects?

To minimize off-target effects, it is advisable to:

• Use the lowest effective concentration of Yadanzioside P.

• Include appropriate positive and negative controls.

• Use multiple, unrelated cell lines to confirm that the observed effects are not cell-type specific.

• Employ orthogonal assays to validate your findings through different experimental approaches.

Troubleshooting Guides

Issue 1: Unexpected Inhibition of Cell Growth or Viability

Problem: You observe a significant decrease in cell viability or proliferation across multiple cell lines, even those not expressing your primary target.

Potential Cause: This may be due to the off-target inhibition of global protein synthesis, a known effect of some quassinoids.[2]

Troubleshooting Steps:

• Perform a Protein Synthesis Assay: Directly measure the effect of Yadanzioside P on protein synthesis in your cells. A significant reduction in protein synthesis would support this as an off-target effect.

• Dose-Response Analysis: Determine the IC50 for cell viability and compare it to the EC50 for your target of interest. A small therapeutic window may indicate off-target toxicity.

• Time-Course Experiment: Assess cell viability at different time points. Off-target effects on essential cellular processes like protein synthesis often manifest rapidly.

• Rescue Experiment: If a specific downstream effector of your target is known, attempt a rescue experiment by overexpressing this effector to see if it can overcome the cytotoxic effects.

Issue 2: Unexplained Changes in Cellular Signaling Pathways

Problem: You observe unexpected changes in the phosphorylation status or expression levels of proteins in pathways such as PI3K/AKT, ERK/MAPK, or NF-κB.

Potential Cause: Yadanzioside P may be modulating these pathways as an off-target effect, a characteristic reported for other compounds from Brucea javanica.

Troubleshooting Steps:

• Pathway-Specific Western Blotting: Perform western blots for key proteins in the suspected off-target pathway (e.g., p-AKT, p-ERK, IκBα).

• Use Pathway-Specific Inhibitors/Activators: Compare the cellular phenotype induced by Yadanzioside P with that of known inhibitors or activators of the implicated pathway.

• Kinase Profiling: If you suspect off-target kinase inhibition, consider a broad kinase profiling assay to identify unintended targets.

• Reporter Assays: Utilize reporter gene assays (e.g., NF-κB luciferase reporter) to quantify the effect of Yadanzioside P on the activity of these signaling pathways.

Issue 3: Altered Oxidative Stress Response

Problem: You observe an upregulation of antioxidant response genes (e.g., HO-1, NQO1) or changes in cellular redox status.

Potential Cause: Some quassinoids are known to modulate the Nrf2 signaling pathway, which is the master regulator of the antioxidant response.

Troubleshooting Steps:

• Measure Nrf2 Activation: Assess the nuclear translocation of Nrf2 by immunofluorescence or western blotting of nuclear fractions.

• qRT-PCR for Nrf2 Target Genes: Quantify the mRNA levels of Nrf2 target genes to confirm pathway activation.

• Measure Reactive Oxygen Species (ROS): Use fluorescent probes (e.g., DCFDA) to measure intracellular ROS levels. An initial increase in ROS could be triggering the Nrf2 response.

• Nrf2 Knockdown/Knockout: If available, use Nrf2 knockdown or knockout cells to determine if the observed phenotype is dependent on Nrf2.

Data Presentation

Table 1: Hypothetical Comparative IC50 Values of Yadanzioside P

Cell Line	Target Expression	IC50 (nM) - Cell Viability	IC50 (nM) - Target Inhibition	Therapeutic Index (Viability IC50 / Target IC50)
Leukemia Cell Line A	High	50	10	5
Leukemia Cell Line B	Moderate	75	25	3
Non-Target Cell Line C	Low/None	500	>1000	<0.5
Non-Target Cell Line D	Low/None	650	>1000	<0.65

This table presents hypothetical data for illustrative purposes.

Table 2: Potential Off-Target Effects and Assays for Their Detection

Potential Off-Target Effect	Key Signaling Proteins to Monitor	Recommended Assay
Inhibition of Protein Synthesis	Global protein levels	Protein Synthesis Assay (e.g., puromycin (B1679871) incorporation)
PI3K/AKT/mTOR Pathway Modulation	p-AKT, p-mTOR, p-S6K	Western Blot, In-Cell Western
ERK/MAPK Pathway Modulation	p-ERK1/2, p-MEK1/2	Western Blot, Kinase Activity Assay
NF-κB Pathway Modulation	IκBα degradation, p65 nuclear translocation	Western Blot, Immunofluorescence, Luciferase Reporter Assay
Nrf2 Pathway Activation	Nrf2, HO-1, NQO1	Western Blot (nuclear/cytoplasmic fractionation), qRT-PCR
EGFR Inhibition	p-EGFR	EGFR Kinase Assay, Western Blot

Experimental Protocols

Protein Synthesis Assay (Puromycin Incorporation)

Objective: To measure the rate of global protein synthesis in cells treated with Yadanzioside P.

Methodology:

• Cell Seeding: Plate cells at an appropriate density in a multi-well plate and allow them to adhere overnight.

• Compound Treatment: Treat cells with various concentrations of Yadanzioside P for the desired duration. Include a vehicle control (e.g., DMSO) and a positive control for protein synthesis inhibition (e.g., cycloheximide).

• Puromycin Labeling: Add puromycin to the cell culture medium at a final concentration of 1-10 µg/mL and incubate for 10-30 minutes at 37°C.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Western Blotting:

  • Determine the protein concentration of the lysates.

  • Separate equal amounts of protein by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane and then incubate with an anti-puromycin antibody.

  • Incubate with a secondary antibody and detect the signal using a chemiluminescence substrate.

  • Normalize the puromycin signal to a loading control (e.g., β-actin or GAPDH).

EGFR Kinase Assay (Luminescence-Based)

Objective: To determine the in vitro inhibitory activity of Yadanzioside P against EGFR tyrosine kinase.

Methodology: This protocol is based on the ADP-Glo™ Kinase Assay.

• Reagent Preparation:

  • Prepare a stock solution of Yadanzioside P in 100% DMSO.

  • Create a serial dilution of Yadanzioside P in the kinase assay buffer.

  • Prepare the kinase reaction master mix containing the peptide substrate and ATP.

  • Dilute the recombinant EGFR enzyme to the desired concentration.

• Kinase Reaction:

  • In a 96-well plate, add 5 µL of the diluted Yadanzioside P or control.

  • Add 10 µL of the kinase reaction master mix.

  • Initiate the reaction by adding 10 µL of the diluted EGFR enzyme.

  • Incubate at 30°C for 60 minutes.

• ADP Detection:

  • Add 25 µL of ADP-Glo™ Reagent to stop the reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 50 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

  • Incubate at room temperature for 30 minutes.

• Data Analysis: Measure luminescence using a plate reader. The signal is proportional to the amount of ADP produced and inversely proportional to the kinase inhibition.

Visualizations

Caption: A logical workflow for troubleshooting unexpected cytotoxicity.

Caption: Potential signaling pathways modulated by quassinoids.

Caption: A general workflow for validating a suspected off-target effect.

References

• 1. medkoo.com [medkoo.com]
• 2. Brusatol overcomes chemoresistance through inhibition of protein translation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Brusatol overcomes chemoresistance through inhibition of protein translation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Large-Scale Purification of Yadanzioside P

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the large-scale purification of Yadanzioside P. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is Yadanzioside P and why is its purification important?

Yadanzioside P is a quassinoid glycoside with the chemical formula C34H46O16 and a molecular weight of 710.72.[] It has been isolated from Brucea javanica (L.) Merr and has demonstrated antileukemic and antitumor activities.[][2][3] Its potential as a therapeutic agent necessitates the development of efficient and scalable purification methods to obtain high-purity material for further research and drug development.

Q2: What are the main challenges in the large-scale purification of Yadanzioside P?

The large-scale purification of Yadanzioside P presents several challenges common to the purification of natural product glycosides:

• Complex Starting Material: The crude extract from Brucea javanica contains a multitude of structurally similar compounds, including other glycosides and quassinoids, which can co-elute with Yadanzioside P during chromatographic separation.[4]

• Low Abundance: The concentration of Yadanzioside P in the raw plant material is often low, requiring the processing of large amounts of biomass.

• Structural Similarity to Impurities: The presence of structurally related Yadanzioside analogs makes the final polishing steps to achieve high purity particularly difficult.

• Scalability of Chromatographic Methods: Transitioning from laboratory-scale high-performance liquid chromatography (HPLC) to a large-scale preparative process can be complex and costly.

Q3: What are the general steps for the purification of Yadanzioside P?

A typical purification workflow for Yadanzioside P involves several stages:

• Extraction: The initial step is the extraction of the compound from the dried and powdered plant material, usually with a polar solvent like methanol (B129727) or ethanol.

• Solvent Partitioning: The crude extract is then subjected to liquid-liquid partitioning to separate compounds based on their polarity.

• Column Chromatography: The enriched fraction is further purified using various column chromatography techniques, such as silica (B1680970) gel or macroporous resin chromatography.

• Preparative HPLC: The final purification step often involves preparative reverse-phase HPLC to achieve high purity.

• Crystallization: If feasible, crystallization can be used as a final step to obtain highly pure Yadanzioside P.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low Yield of Yadanzioside P in Crude Extract	Inefficient extraction solvent or method.	- Optimize the extraction solvent system. A mixture of methanol and water is often effective for glycosides.- Increase the extraction time or use methods like sonication or Soxhlet extraction to improve efficiency.
Degradation of the compound during extraction.	- Perform extraction at a lower temperature to minimize thermal degradation.- Ensure the plant material is properly dried and stored to prevent enzymatic degradation.
Poor Separation in Column Chromatography	Inappropriate stationary phase or mobile phase.	- Screen different stationary phases (e.g., silica gel, C18-bonded silica, macroporous resin).- Optimize the mobile phase gradient. For silica gel, a gradient of chloroform-methanol or ethyl acetate-methanol can be effective. For reverse-phase, a gradient of water-acetonitrile or water-methanol is common.
Overloading of the column.	- Reduce the amount of sample loaded onto the column.- Use a larger column with a higher loading capacity.
Co-elution of Impurities in Preparative HPLC	Suboptimal mobile phase or column chemistry.	- Fine-tune the mobile phase composition and gradient slope.- Try a different column with a different selectivity (e.g., a phenyl-hexyl or cyano column instead of a C18 column).
Presence of isomers or closely related compounds.	- Employ orthogonal purification methods, such as counter-current chromatography, before the final HPLC step.
Product Instability or Degradation	pH instability or temperature sensitivity.	- Buffer the mobile phase to a pH where Yadanzioside P is most stable.- Perform purification steps at a controlled, cool temperature.
Presence of degrading enzymes in the extract.	- Deactivate enzymes by heat treatment of the initial extract (if the compound is thermally stable) or by using appropriate inhibitors.

Experimental Protocols

Protocol 1: Extraction and Preliminary Fractionation

• Extraction:

  • Air-dry and powder the seeds of Brucea javanica.

  • Extract the powdered material (1 kg) with 80% aqueous methanol (5 L) three times at room temperature, each for 24 hours.

  • Combine the extracts and concentrate under reduced pressure to obtain a crude extract.

• Solvent Partitioning:

  • Suspend the crude extract in water (1 L) and partition successively with n-hexane (3 x 1 L), chloroform (B151607) (3 x 1 L), and ethyl acetate (B1210297) (3 x 1 L).

  • Analyze each fraction by thin-layer chromatography (TLC) or analytical HPLC to locate the fraction containing Yadanzioside P (typically the ethyl acetate or chloroform fraction for glycosides).

Protocol 2: Large-Scale Column Chromatography

• Stationary Phase: Silica gel (230-400 mesh) or a suitable macroporous resin.

• Column Packing: Prepare a slurry of the stationary phase in the initial mobile phase solvent and pack the column uniformly.

• Sample Loading: Dissolve the enriched fraction from Protocol 1 in a minimal amount of the initial mobile phase and load it onto the column.

• Elution: Elute the column with a stepwise or linear gradient of an appropriate solvent system. For silica gel, a gradient of chloroform with increasing methanol concentration (e.g., from 100:1 to 10:1) can be used.

• Fraction Collection: Collect fractions and monitor by TLC or HPLC to identify those containing Yadanzioside P.

Protocol 3: Preparative HPLC Purification

• Column: A preparative C18 column (e.g., 250 x 50 mm, 10 µm particle size).

• Mobile Phase: A gradient of water (A) and acetonitrile (B52724) (B).

• Gradient Program:

  • 0-10 min: 20% B

  • 10-50 min: 20-60% B

  • 50-60 min: 60-100% B

  • 60-70 min: 100% B

• Flow Rate: 80 mL/min.

• Detection: UV at 220 nm.

• Injection: Dissolve the partially purified fraction in the initial mobile phase and inject onto the column.

• Fraction Collection: Collect the peak corresponding to Yadanzioside P.

• Post-Purification: Combine the pure fractions, remove the organic solvent under reduced pressure, and lyophilize to obtain pure Yadanzioside P.

Visualizations

Caption: General experimental workflow for the purification of Yadanzioside P.

Caption: Troubleshooting logic for low purity in preparative HPLC.

References

• 2. Yadanzioside P, a new antileukemic quassinoid glycoside from Brucea javanica (L.) Merr with the 3-O-(beta-D-glucopyranosyl)bruceantin structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Yadanzioside P | CAS#:79439-84-2 | Chemsrc [chemsrc.com]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Yadanzioside P and Bruceantin in Leukemia Treatment

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of two natural compounds, Yadanzioside P and Bruceantin, as potential therapeutic agents for leukemia. While both compounds originate from plants of the Brucea genus and have been noted for their antileukemic potential, the extent of scientific investigation into their efficacy and mechanisms of action differs significantly. This document summarizes the available experimental data, outlines detailed methodologies for key experiments, and visualizes the known and predicted signaling pathways.

Executive Summary

Bruceantin is a well-characterized quassinoid with demonstrated anti-leukemic activity in both in vitro and in vivo models.[1] Its mechanism of action involves the inhibition of protein synthesis, downregulation of the c-Myc oncogene, and induction of apoptosis through the caspase and mitochondrial pathways.[2] In contrast, Yadanzioside P is a lesser-studied compound. Its potential as an anti-leukemic agent is primarily suggested by computational studies indicating a high binding affinity to the FMS-like tyrosine kinase 3 (FLT3) receptor, a key target in Acute Myeloid Leukemia (AML).[3] However, there is a notable lack of published in vitro and in vivo experimental data to validate these computational predictions and to elucidate its precise mechanism of action in leukemia.

This guide aims to present a side-by-side comparison based on the currently available scientific literature, highlighting the established evidence for Bruceantin and the theoretical potential of Yadanzioside P.

Data Presentation: Quantitative Comparison

Due to the limited experimental data available for Yadanzioside P in leukemia, a direct quantitative comparison of its performance against Bruceantin is not feasible at this time. The following table summarizes the available in vitro cytotoxicity data for Bruceantin in various leukemia and myeloma cell lines.

Table 1: In Vitro Cytotoxicity of Bruceantin in Hematological Malignancy Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Reference
RPMI 8226	Multiple Myeloma	13	[2]
U266	Multiple Myeloma	49	[2]
H929	Multiple Myeloma	115

Note: IC50 values represent the concentration of a drug that is required for 50% inhibition in vitro.

Mechanism of Action

The proposed and established mechanisms of action for Yadanzioside P and Bruceantin are distinct, reflecting their different molecular targets.

Yadanzioside P (Predicted)

A computational molecular docking study has identified Yadanzioside P as a potential inhibitor of the FLT3 receptor. The FLT3 gene is frequently mutated in AML, leading to constitutive activation of downstream signaling pathways that promote leukemia cell proliferation and survival. By binding to the FLT3 receptor, Yadanzioside P is predicted to block these aberrant signals.

Bruceantin (Experimentally Validated)

Bruceantin has a multi-faceted mechanism of action that has been demonstrated through experimental studies. It is a potent inhibitor of protein synthesis. Furthermore, it has been shown to downregulate the expression of the c-Myc proto-oncogene, a critical regulator of cell proliferation and apoptosis. This downregulation, coupled with the activation of the intrinsic apoptotic pathway, leads to programmed cell death in leukemia cells.

Signaling Pathways

The following diagrams, generated using the DOT language, illustrate the predicted signaling pathway for Yadanzioside P and the established pathway for Bruceantin.

Caption: Predicted signaling pathway of Yadanzioside P in leukemia.

Caption: Established signaling pathway of Bruceantin in leukemia.

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on standard laboratory procedures and can be adapted to evaluate the efficacy of both Yadanzioside P and Bruceantin.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of the compounds on leukemia cell lines and to calculate the IC50 value.

Methodology:

• Cell Seeding: Leukemia cells (e.g., HL-60, K562, or FLT3-mutated AML cell lines like MOLM-13) are seeded in 96-well plates at a density of 5 x 10⁴ cells per well in a final volume of 100 µL of complete culture medium.

• Compound Treatment: Prepare serial dilutions of Yadanzioside P and Bruceantin in culture medium. Add 100 µL of the compound dilutions to the respective wells to achieve the final desired concentrations. Include wells with untreated cells as a negative control and a known cytotoxic agent as a positive control.

• Incubation: Incubate the plates for 48 to 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC50 value is determined by plotting the percentage of viability against the log of the compound concentration and fitting the data to a dose-response curve.

Apoptosis Assay (Annexin V/Propidium Iodide Staining by Flow Cytometry)

Objective: To quantify the induction of apoptosis by the compounds in leukemia cells.

Methodology:

• Cell Treatment: Seed leukemia cells in 6-well plates and treat with Yadanzioside P or Bruceantin at their respective IC50 concentrations for 24 to 48 hours.

• Cell Harvesting and Staining: Harvest the cells by centrifugation and wash with cold PBS. Resuspend the cells in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Exclude dead cells from the analysis based on PI staining. Annexin V-positive and PI-negative cells are considered to be in early apoptosis, while cells positive for both Annexin V and PI are in late apoptosis or necrosis.

• Data Analysis: Quantify the percentage of apoptotic cells in the treated and untreated samples.

Western Blot Analysis for c-Myc and Caspase-3

Objective: To investigate the effect of the compounds on the expression of key signaling proteins.

Methodology:

• Protein Extraction: Treat leukemia cells with the compounds as described for the apoptosis assay. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors to extract total protein.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Protein Transfer: Separate equal amounts of protein (20-30 µg) on a 10-12% SDS-polyacrylamide gel. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies against c-Myc, cleaved Caspase-3, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation and Detection: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Data Analysis: Quantify the band intensities using densitometry software and normalize to the loading control to determine the relative protein expression levels.

Conclusion and Future Directions

The available evidence strongly supports the anti-leukemic potential of Bruceantin, with a well-defined mechanism of action and supporting in vitro and in vivo data. It represents a promising candidate for further preclinical and clinical investigation in hematological malignancies.

The case for Yadanzioside P in leukemia treatment is currently speculative and relies on a single computational study. While its predicted interaction with the FLT3 receptor is intriguing, particularly for AML, rigorous experimental validation is imperative. Future research should prioritize in vitro studies to determine its cytotoxicity in FLT3-mutated and wild-type leukemia cell lines, followed by mechanistic studies to confirm its effect on the FLT3 signaling pathway and to explore other potential targets. Should in vitro efficacy be established, in vivo studies in relevant animal models of leukemia would be the next logical step to assess its therapeutic potential. A direct comparative study of Yadanzioside P and Bruceantin in the same leukemia models would be highly valuable to ascertain their relative potency and therapeutic advantages.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Combining empirical knowledge, in silico molecular docking and ADMET profiling to identify therapeutic phytochemicals from Brucea antidysentrica for acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Efficacy of Yadanzioside P and Other Quassinoids in Oncology Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-cancer efficacy of Yadanzioside P with other notable quassinoids. The information is supported by experimental data from various studies, with a focus on quantitative comparisons and detailed methodologies to aid in research and development.

Introduction to Quassinoids

Quassinoids are a class of bitter-tasting, degraded triterpenoid (B12794562) compounds primarily isolated from plants of the Simaroubaceae family. These natural products have garnered significant interest in the scientific community due to their wide range of biological activities, including anti-inflammatory, antimalarial, and potent anti-cancer properties. Yadanzioside P, a quassinoid glycoside extracted from the seeds of Brucea javanica, is one of many such compounds that have been investigated for their therapeutic potential. This guide aims to contextualize the efficacy of Yadanzioside P by comparing it with other well-studied quassinoids.

Quantitative Comparison of Cytotoxic Activity

The following tables summarize the in vitro cytotoxic efficacy of Yadanzioside P and other selected quassinoids against various cancer cell lines. The data is presented as IC₅₀ (half-maximal inhibitory concentration) or ED₅₀ (median effective dose) values, which represent the concentration of a drug that is required for 50% inhibition in vitro.

Table 1: Cytotoxicity against P-388 Murine Leukemia Cells

Compound	ED₅₀ (μmol/L)	IC₅₀ (μmol/L)
Yadanzioside G	0.16	-
Yadanzioside N	0.16	-
Bruceantinoside C	0.16	-
Bruceanic Acid D	7.49	-
Bruceanol C	> 10	-
Bruceanol D	0.23	-
Bruceanol E	0.44	-
Bruceanol F	0.30	-
Javanicoside B	-	0.77
Javanicoside I	-	0.68
Javanicoside J	-	0.70
Javanicoside K	-	0.72
Javanicoside L	-	0.75

Table 2: Cytotoxicity against Human Hepatocellular Carcinoma Cells

Compound	Cell Line	IC₅₀ (μmol/L)
Brusatol	SMMC-7721	< 0.064
Bruceine B	SMMC-7721	0.15
Brusatol	Hep3B	0.69
Brusatol	Huh7	0.34
Brusatol	LM3	12.49
Brusatol	Bel-7404	0.018

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are generalized protocols for the cytotoxicity assays commonly used to evaluate the efficacy of quassinoids.

Murine P-388 Leukemia Cell Cytotoxicity Assay (General Protocol)

• Cell Culture: P-388 murine leukemia cells are cultured in an appropriate medium, such as RPMI-1640, supplemented with fetal bovine serum (FBS) and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding: Cells are seeded into 96-well microplates at a density of approximately 1 x 10⁴ cells per well.

• Compound Treatment: The test compounds (Yadanzioside P and other quassinoids) are dissolved in a suitable solvent (e.g., DMSO) and then serially diluted to the desired concentrations in the culture medium. The cells are then treated with these various concentrations.

• Incubation: The treated plates are incubated for a period of 48 to 72 hours.

• Viability Assessment (MTT Assay):

  • Following incubation, a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well and incubated for another 4 hours.

  • The resulting formazan (B1609692) crystals are dissolved by adding a solubilizing agent (e.g., DMSO or a specialized solubilization buffer).

  • The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The ED₅₀ or IC₅₀ value is then determined by plotting the cell viability against the compound concentration.

Human Hepatocellular Carcinoma Cell Cytotoxicity Assay (General Protocol)

• Cell Culture: Human hepatocellular carcinoma cell lines (e.g., SMMC-7721, HepG2, Huh7) are maintained in a suitable culture medium, such as DMEM or MEM, supplemented with FBS and antibiotics, in a 37°C, 5% CO₂ incubator.

• Cell Seeding: Cells are seeded in 96-well plates at an appropriate density (e.g., 5 x 10³ to 1 x 10⁴ cells per well) and allowed to adhere overnight.

• Compound Treatment: Similar to the P-388 assay, the cells are treated with serial dilutions of the quassinoids.

• Incubation: The incubation period typically ranges from 24 to 72 hours.

• Viability Assessment (CCK-8 Assay):

  • After the treatment period, a Cell Counting Kit-8 (CCK-8) solution is added to each well.

  • The plates are incubated for 1 to 4 hours.

  • The absorbance is measured at a wavelength of 450 nm.

• Data Analysis: The IC₅₀ values are calculated based on the dose-response curves.

Signaling Pathways and Mechanisms of Action

The anti-cancer effects of quassinoids are mediated through various signaling pathways, often leading to the induction of apoptosis (programmed cell death).

Figure 1: General overview of the intrinsic and extrinsic apoptosis pathways often targeted by quassinoids.

While the precise signaling pathway for Yadanzioside P is not extensively detailed in current literature, many quassinoids are known to induce apoptosis. More specific mechanisms have been elucidated for other quassinoids like Brusatol and Bruceine D.

Brusatol: This quassinoid is a known inhibitor of the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway, which is involved in cellular defense against oxidative stress. By inhibiting Nrf2, Brusatol can render cancer cells more susceptible to chemotherapy. It is also reported to be a general inhibitor of protein translation.

Figure 2: Simplified mechanism of action for Brusatol, highlighting the inhibition of the Nrf2 pathway and protein translation.

Bruceine D: The anti-cancer activity of Bruceine D has been linked to its interaction with the Hsp70/STAT3 (Heat shock protein 70/Signal transducer and activator of transcription 3) signaling axis. By disrupting this pathway, Bruceine D can inhibit cancer cell proliferation and survival.

Figure 3: Proposed mechanism of action for Bruceine D, involving the disruption of the Hsp70/STAT3 signaling pathway.

Conclusion

The available data indicates that Yadanzioside P is part of a larger family of quassinoids with significant cytotoxic activity against cancer cells. While direct comparative studies are limited, the provided IC₅₀ and ED₅₀ values suggest that the efficacy of various quassinoids can be cell-line dependent. For instance, compounds like Yadanzioside G and N, and Bruceantinoside C show potent activity against P-388 murine leukemia cells. In the context of hepatocellular carcinoma, Brusatol demonstrates particularly high potency.

Further research is warranted to directly compare the efficacy of Yadanzioside P with other lead quassinoid candidates in a broader range of cancer models. Elucidating the specific signaling pathways targeted by Yadanzioside P will also be crucial for its potential development as a therapeutic agent. This guide serves as a foundational resource for researchers to build upon in their exploration of quassinoids for cancer therapy.

Validating the Antileukemic Potential of Yadanzioside P in Patient-Derived Xenografts: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for validating the antileukemic effects of Yadanzioside P, a natural compound with purported anti-cancer properties, using the clinically relevant model of patient-derived xenografts (PDXs). By juxtaposing its potential mechanisms with established antileukemic agents, Venetoclax and Azacitidine, this document offers a roadmap for preclinical validation, complete with experimental protocols and data presentation strategies.

Introduction to Yadanzioside P and Comparator Drugs

Yadanzioside P is a quassinoid, a class of chemical compounds isolated from the plant Brucea javanica.[] Quassinoids have garnered significant interest in oncology for their diverse biological activities, including antimalarial, antiviral, and potent anti-cancer effects.[2][3][4][5] Notably, several compounds from Brucea javanica, such as Brusatol, have demonstrated significant antileukemic activity, suggesting a promising avenue for the therapeutic application of related compounds like Yadanzioside P. While direct and extensive research on Yadanzioside P's antileukemic action is emerging, its chemical lineage points towards mechanisms involving the inhibition of protein synthesis and modulation of key cancer-related signaling pathways.

In this guide, the potential antileukemic profile of Yadanzioside P is compared against two pillars of modern acute myeloid leukemia (AML) therapy:

• Venetoclax: A potent and selective inhibitor of the anti-apoptotic protein B-cell lymphoma 2 (BCL-2).

• Azacitidine: A hypomethylating agent that induces cytotoxicity in cancer cells and reactivates tumor suppressor genes.

The combination of Venetoclax and Azacitidine has become a standard of care for AML patients who are ineligible for intensive chemotherapy, making them relevant benchmarks for any novel antileukemic agent.

Comparative Mechanism of Action

Understanding the molecular pathways targeted by these agents is crucial for designing validation studies and interpreting their outcomes.

Drug	Drug Class	Primary Mechanism of Action	Key Molecular Targets
Yadanzioside P (Proposed)	Quassinoid	Inhibition of protein synthesis; Modulation of inflammatory and survival pathways.	Likely targets include the translational machinery, NF-κB, and STAT3 signaling pathways.
Venetoclax	BCL-2 Inhibitor	Restores apoptosis by directly binding to and inhibiting BCL-2, releasing pro-apoptotic proteins.	BCL-2
Azacitidine	Hypomethylating Agent	Incorporates into DNA and RNA, leading to DNA hypomethylation and subsequent re-expression of silenced tumor suppressor genes. It also induces cytotoxicity.	DNA methyltransferases (DNMTs)

Signaling Pathways

The following diagrams illustrate the signaling pathways modulated by Yadanzioside P's close analog, Brusatol, and the established drugs, Venetoclax and Azacitidine.

Figure 1: Proposed signaling pathway for Brusatol, a related quassinoid.

Figure 2: Mechanism of action for Venetoclax.

References

• 2. mdpi.com [mdpi.com]
• 3. benthamdirect.com [benthamdirect.com]
• 4. Quassinoids: From traditional drugs to new cancer therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

No Direct Evidence of Synergistic Effects of Yadanzioside P with Other Natural Compounds Found in Current Research

A comprehensive review of available scientific literature reveals a lack of specific studies investigating the synergistic effects of Yadanzioside P in combination with other natural compounds. While Yadanzioside P, a quassinoid glycoside extracted from the seeds of Brucea javanica, is recognized for its antitumor and antileukemic properties, research detailing its combinatorial effects with other agents is not presently available.

Yadanzioside P belongs to a class of compounds that have garnered interest for their potential therapeutic applications. However, the exploration of its synergistic potential, a common strategy in drug development to enhance efficacy and overcome resistance, appears to be an uninvestigated area of research. This gap in the literature means that currently, there is no experimental data to support a comparison of Yadanzioside P's performance in combination with other natural alternatives. Consequently, detailed experimental protocols, quantitative data for comparison, and signaling pathway diagrams related to its synergistic actions cannot be provided.

Known Biological Activity of Yadanzioside P

Yadanzioside P has been identified as a bioactive compound with notable antitumor and antileukemic activities.[] Research has focused on its standalone properties, but not in combination with other therapeutic agents. Other related compounds from Brucea javanica, such as Yadanzioside F and M, have also been noted for their antitumor activities.[2][]

The absence of combination studies for Yadanzioside P highlights a potential area for future research. Investigating its synergistic interactions with other natural compounds or conventional chemotherapeutic drugs could unveil novel and more effective treatment strategies. Such studies would be crucial for understanding the underlying mechanisms of action and for the potential clinical application of Yadanzioside P in a combination therapy setting.

For researchers, scientists, and drug development professionals interested in this area, the current landscape suggests that primary research is needed to establish the synergistic potential of Yadanzioside P. Future investigations could explore its effects in various cancer cell lines and animal models when combined with other natural products known for their anticancer properties. This would be the first step towards generating the data necessary for the kind of comparative analysis requested.

References

• 2. medchemexpress.com [medchemexpress.com]

Research on Yadanzioside P Remains Elusive: A Scarcity of Publicly Available Data

Despite a comprehensive search of available scientific literature, no specific studies on the cross-resistance, anticancer activity, or mechanism of action of Yadanzioside P could be identified. This lack of publicly accessible research prevents a comparative analysis of its performance against other anticancer agents.

Efforts to locate experimental data, including in vitro and in vivo studies, combination therapies, or investigations into its potential for drug resistance, proved unsuccessful. Consequently, the core requirements of this comparison guide—quantitative data presentation, detailed experimental protocols, and visualizations of signaling pathways—cannot be fulfilled at this time due to the absence of foundational research on Yadanzioside P.

For researchers, scientists, and drug development professionals interested in this particular compound, this highlights a significant gap in the current body of scientific knowledge. Future research would be necessary to elucidate the pharmacological properties of Yadanzioside P, including its potential as an anticancer agent and its interactions with other therapeutic compounds.

Without primary research data, it is impossible to construct the requested tables and diagrams. Further investigation into private research databases or direct contact with researchers who may have worked with this compound could potentially yield more information. However, based on publicly available information, a detailed comparison guide on the cross-resistance of Yadanzioside P cannot be generated.

Head-to-Head Comparison: Yadanzioside P vs. Yadanzioside A in Antileukemic Activity

For Researchers, Scientists, and Drug Development Professionals

Yadanzioside P and Yadanzioside A, two quassinoid glycosides isolated from the seeds of Brucea javanica, have both demonstrated potential as antileukemic agents.[1][2] This guide provides a comprehensive head-to-head comparison of their chemical properties and biological activities, supported by available experimental data, to aid researchers in the field of oncology and drug discovery.

Chemical Structure and Properties

Yadanzioside P and Yadanzioside A share a common quassinoid core structure, which is characteristic of compounds derived from Brucea javanica. However, they differ in their molecular formula and weight, suggesting variations in their substituent groups which may influence their biological efficacy.

Property	Yadanzioside P	Yadanzioside A
Molecular Formula	C₃₄H₄₆O₁₆[3]	C₃₂H₄₄O₁₆[4]
Molecular Weight	710.7 g/mol	684.7 g/mol [4]
Source	Brucea javanica (L.) Merr.	Brucea javanica

Antileukemic and Cytotoxic Activity: A Comparative Overview

Both Yadanzioside P and Yadanzioside A have been reported to exhibit antileukemic properties. While direct comparative studies evaluating both compounds under identical experimental conditions are limited, available data allows for an initial assessment of their cytotoxic potential against cancer cell lines.

Mechanism of Action: Insights into Cellular Pathways

The anticancer mechanism of quassinoids from Brucea javanica is believed to involve the induction of apoptosis and the modulation of key signaling pathways, such as the NF-κB pathway, which is often constitutively active in cancer cells and plays a crucial role in cell survival and proliferation.

Apoptosis Induction

The induction of programmed cell death, or apoptosis, is a hallmark of many effective anticancer agents. It is plausible that both Yadanzioside P and Yadanzioside A exert their antileukemic effects by triggering apoptotic pathways in cancer cells. This can be experimentally verified through assays such as Annexin V/PI staining followed by flow cytometry.

dot

Caption: Experimental workflow for apoptosis assessment.

Modulation of the NF-κB Signaling Pathway

The NF-κB signaling pathway is a critical regulator of genes involved in inflammation, immunity, and cell survival. Its aberrant activation is a common feature in many cancers, including leukemia. Quassinoids have been shown to inhibit this pathway, leading to decreased cancer cell survival. The effect of Yadanzioside P and A on this pathway can be investigated by examining the expression and activation of key proteins like IκBα and the p65 subunit of NF-κB using Western blot analysis.

dot

Caption: Proposed inhibition of the NF-κB pathway.

Experimental Protocols

Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Seed leukemia cells (e.g., HL-60 or K562) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well.

• Treatment: After 24 hours, treat the cells with various concentrations of Yadanzioside P or Yadanzioside A. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Add solubilization buffer (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC₅₀ Calculation: Calculate the IC₅₀ value, which is the concentration of the compound that inhibits cell growth by 50%.

Apoptosis Assay (Annexin V-FITC/PI Staining)

• Cell Treatment: Treat leukemia cells with Yadanzioside P or Yadanzioside A at their respective IC₅₀ concentrations for 24-48 hours.

• Cell Harvesting: Harvest the cells by centrifugation.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cells in 1X binding buffer.

• Staining: Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Western Blot Analysis

• Protein Extraction: Treat cells with Yadanzioside P or A, then lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration using a BCA or Bradford assay.

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., IκBα, p65, cleaved caspase-3, PARP, Bcl-2, Bax, and a loading control like β-actin or GAPDH).

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize using an imaging system.

Conclusion and Future Directions

References

• 1. NF-κB: A Druggable Target in Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of NF-κB Signaling Alters Acute Myelogenous Leukemia Cell Transcriptomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sensitizing leukemia stem cells to NF-κB inhibitor treatment in vivo by inactivation of both TNF and IL-1 signaling - PMC [pmc.ncbi.nlm.nih.gov]

Yadanzioside P: A Comparative Analysis of its Antileukemic Potential in the Context of Related Quassinoids

Yadanzioside P, a quassinoid glycoside isolated from Brucea javanica (L.) Merr, has been identified as a compound with antileukemic properties. While specific quantitative in vitro and in vivo correlation data for Yadanzioside P remains limited in publicly accessible literature, a comparative analysis with other well-studied quassinoids from the same plant can provide valuable insights for researchers, scientists, and drug development professionals. This guide synthesizes available data on related compounds to contextualize the potential activity of Yadanzioside P and outlines the standard experimental protocols for such investigations.

Comparative Cytotoxicity of Quassinoids from Brucea javanica

Brucea javanica is a rich source of quassinoids, many of which have demonstrated significant cytotoxic effects against various cancer cell lines. The following table summarizes the in vitro cytotoxicity (IC50 values) of several quassinoids related to Yadanzioside P, offering a benchmark for its potential potency.

Compound	Cell Line(s)	IC50 (µM)	Reference
Brusatol	PANC-1	0.36	[1]
SW1990	0.10	[1]
Bruceine D	PANC-1, SW1990	Not specified, but cytotoxic	[1]
Bruceine H	PANC-1, SW1990	Not specified, but cytotoxic	[1]
Yadanzioside A	PANC-1, SW1990	Not specified, but cytotoxic	[1]
Yadanzioside G	PANC-1, SW1990	Not specified, but cytotoxic
Javanicoside C	PANC-1, SW1990	Not specified, but cytotoxic
Bruceantinoside A	PANC-1, SW1990	Not specified, but cytotoxic
Bruceantin	RPMI 8226	0.013
U266	0.049
H929	0.115
KB	0.008 µg/ml
Brujavanol A	KB	1.30 µg/ml
Brujavanol B	KB	2.36 µg/ml

Experimental Protocols

The following are detailed methodologies for key experiments typically cited in the evaluation of anticancer compounds like Yadanzioside P.

In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Culture: Human cancer cell lines (e.g., PANC-1, SW1990, KB, RPMI 8226) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the test compound (e.g., Yadanzioside P or related quassinoids). A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for an additional 4 hours.

• Formazan (B1609692) Solubilization: The medium is removed, and DMSO is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control, and the IC50 value (the concentration of the compound that inhibits cell growth by 50%) is determined by plotting a dose-response curve.

In Vivo Tumor Xenograft Model

• Animal Model: Immunocompromised mice (e.g., nude mice or SCID mice) are used.

• Tumor Cell Implantation: Human cancer cells are harvested and injected subcutaneously into the flank of each mouse.

• Tumor Growth Monitoring: Tumors are allowed to grow to a palpable size. Tumor volume is measured regularly using calipers.

• Compound Administration: Once tumors reach a certain volume, the mice are randomized into treatment and control groups. The test compound is administered via a specific route (e.g., intraperitoneal or oral) at various dosages and schedules.

• Efficacy Evaluation: Tumor growth is monitored throughout the study. At the end of the study, mice are euthanized, and tumors are excised and weighed. The antitumor efficacy is evaluated by comparing the tumor volume and weight in the treated groups to the control group.

• Toxicity Assessment: The body weight of the mice is monitored, and any signs of toxicity are recorded.

Visualizing the Research Framework

The following diagrams illustrate the logical flow of research and the known context of Yadanzioside P.

Caption: Logical relationship of Yadanzioside P and related compounds.

Caption: Standard experimental workflow for anticancer drug discovery.

Caption: Postulated signaling pathway for related quassinoids.

References

• 1. Seven quassinoids from Fructus Bruceae with cytotoxic effects on pancreatic adenocarcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

A Prospective Guide to Biomarkers for Predicting Response to Yadanzioside P and Related Quassinoids

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: There is currently no direct clinical or preclinical research identifying or validating specific biomarkers for predicting the response to Yadanzioside P. This guide is intended for a research audience and provides a prospective overview of potential biomarker strategies based on the known mechanisms of action of the broader class of quassinoid compounds, to which Yadanzioside P belongs. The information presented herein is aimed at stimulating and guiding future research in this critical area of personalized medicine.

Yadanzioside P is a quassinoid, a class of natural compounds derived from plants of the Simaroubaceae family, such as Brucea javanica.[] Quassinoids have demonstrated a range of anticancer activities, and their mechanisms of action often involve the modulation of key cellular signaling pathways crucial for cancer cell proliferation, survival, and metastasis.[2][3] Understanding these mechanisms provides a rational basis for proposing and investigating potential predictive biomarkers.

This guide explores three prominent signaling pathways known to be affected by quassinoids and proposes candidate biomarkers within each. It also outlines the necessary experimental frameworks for their validation.

PI3K/Akt/mTOR Pathway: A Central Hub for Cell Growth and Survival

The Phosphoinositide 3-kinase (PI3K)/Akt/mammalian target of rapamycin (B549165) (mTOR) pathway is a critical intracellular signaling cascade that promotes cell growth, proliferation, and survival.[4][5] Its aberrant activation is a frequent event in many cancers, making it a key target for anticancer therapies. Several studies have indicated that quassinoids can exert their anticancer effects by inhibiting this pathway.

Proposed Predictive Biomarkers:

Potential biomarkers related to the PI3K/Akt/mTOR pathway that could predict sensitivity to Yadanzioside P include:

• Mutational Status of PIK3CA and PTEN : Activating mutations in the PIK3CA gene or loss-of-function mutations in the tumor suppressor PTEN lead to the constitutive activation of the PI3K pathway. Tumors harboring these mutations may be more dependent on this pathway for their survival and could therefore be more sensitive to inhibitors like Yadanzioside P.

• Phosphorylation Status of Akt and S6 Ribosomal Protein : The levels of phosphorylated Akt (p-Akt) and phosphorylated S6 (p-S6) are indicators of pathway activation. Higher baseline levels of p-Akt and p-S6 could signify a greater reliance on this pathway and predict a better response to Yadanzioside P.

Comparative Table of Proposed PI3K/Akt/mTOR Pathway Biomarkers

Biomarker Candidate	Potential for Patient Stratification	Analytical Feasibility	Level of Evidence (for Quassinoids)
PIK3CA Mutations	High: Identifies tumors with a key driver mutation.	High: Well-established sequencing techniques.	Indirect/Hypothetical
PTEN Loss/Mutation	High: Identifies tumors with loss of a key negative regulator.	Moderate: Requires IHC and/or sequencing.	Indirect/Hypothetical
p-Akt Levels	Moderate: A dynamic marker of pathway activity.	Moderate: Requires standardized IHC or Western blot.	Indirect/Hypothetical
p-S6 Levels	Moderate: A downstream indicator of pathway activity.	Moderate: Requires standardized IHC or Western blot.	Indirect/Hypothetical

NF-κB Signaling Pathway: A Key Regulator of Inflammation and Cancer

The Nuclear Factor-kappa B (NF-κB) signaling pathway plays a pivotal role in regulating the immune response, inflammation, and cell survival. Constitutive activation of the NF-κB pathway is observed in many cancers and is associated with tumor progression, metastasis, and resistance to therapy. Evidence suggests that some natural compounds can modulate NF-κB signaling.

Proposed Predictive Biomarkers:

Biomarkers that could predict response to Yadanzioside P based on NF-κB pathway status include:

• Nuclear Translocation of p65 (RelA) : In its active state, the p65 subunit of NF-κB translocates from the cytoplasm to the nucleus to regulate gene expression. The ratio of nuclear to cytoplasmic p65 can serve as a direct measure of pathway activation.

• Expression Levels of NF-κB Target Genes : The expression levels of genes regulated by NF-κB, such as BCL-2, MMP-9, and VEGF, could serve as surrogate markers of pathway activity.

Comparative Table of Proposed NF-κB Pathway Biomarkers

Biomarker Candidate	Potential for Patient Stratification	Analytical Feasibility	Level of Evidence (for Quassinoids)
Nuclear p65 Levels	High: Direct measure of pathway activation.	Moderate: Requires IHC or immunofluorescence.	Indirect/Hypothetical
NF-κB Target Gene Expression	Moderate: Reflects downstream pathway activity.	High: qRT-PCR or RNA-seq are well-established.	Indirect/Hypothetical

EGFR Signaling Pathway: A Driver of Cell Proliferation

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane protein that, upon activation, triggers downstream signaling cascades, including the RAS-RAF-MEK-ERK pathway, promoting cell proliferation and survival. Overexpression and activating mutations of EGFR are common in several cancers, most notably non-small cell lung cancer.

Proposed Predictive Biomarkers:

Given that some Brucea javanica extracts have shown activity against cells with EGFR mutations, potential biomarkers include:

• EGFR Mutational Status : The presence of specific activating mutations in the EGFR gene, such as exon 19 deletions or the L858R mutation, renders tumors highly dependent on EGFR signaling. These tumors are sensitive to EGFR inhibitors, and Yadanzioside P might exert a similar effect. Conversely, resistance mutations like T790M could predict a lack of response.

• EGFR Protein Expression Levels : High levels of EGFR expression on the tumor cell surface, as determined by immunohistochemistry, could indicate a greater dependence on this pathway.

Comparative Table of Proposed EGFR Pathway Biomarkers

Biomarker Candidate	Potential for Patient Stratification	Analytical Feasibility	Level of Evidence (for Quassinoids)
EGFR Activating Mutations	High: A well-established predictive biomarker for other therapies.	High: PCR and sequencing methods are standard.	Indirect/Hypothetical
EGFR Resistance Mutations	High: Predicts lack of response to some EGFR inhibitors.	High: PCR and sequencing methods are standard.	Indirect/Hypothetical
EGFR Protein Overexpression	Moderate: Less specific than mutational status.	High: IHC is a routine pathological assessment.	Indirect/Hypothetical

Experimental Protocols for Biomarker Validation

The validation of the proposed biomarkers is a critical step toward their clinical implementation. A multi-stage process is required, starting from analytical validation of the assay to clinical validation in patient cohorts.

Analytical Validation:

The chosen assay for each biomarker must be validated for its analytical performance, including:

• Accuracy and Precision : Ensuring the assay consistently and accurately measures the biomarker.

• Sensitivity and Specificity : Determining the limits of detection and the ability to distinguish the biomarker from other molecules.

• Reproducibility : Establishing the consistency of results across different operators, instruments, and laboratories.

Clinical Validation:

A prospective clinical trial is the gold standard for validating a predictive biomarker. An enrichment design, where patients are stratified based on their biomarker status, would be an efficient approach.

Sample Experimental Workflow for Biomarker Validation:

• Patient Cohort Selection : Recruit patients with the cancer type of interest who are candidates for treatment with Yadanzioside P.

• Biopsy and Biomarker Analysis : Obtain tumor biopsies before the start of treatment. Analyze the samples for the proposed biomarkers (e.g., EGFR mutations, p-Akt levels, nuclear p65).

• Patient Stratification : Divide patients into biomarker-positive and biomarker-negative groups.

• Treatment and Response Assessment : Treat all patients with Yadanzioside P. Evaluate tumor response using standardized criteria (e.g., RECIST).

• Statistical Analysis : Correlate the biomarker status with treatment outcomes (e.g., objective response rate, progression-free survival).

Visualizations

Caption: Potential signaling pathways targeted by Yadanzioside P.

Caption: Proposed experimental workflow for clinical validation.

Conclusion

While Yadanzioside P and other quassinoids show promise as anticancer agents, the development of predictive biomarkers is essential for their successful clinical translation. The PI3K/Akt/mTOR, NF-κB, and EGFR signaling pathways represent promising areas for biomarker discovery based on the current understanding of quassinoid mechanisms. Future research should focus on the systematic validation of the proposed biomarker candidates in preclinical models and subsequently in well-designed clinical trials to pave the way for a personalized treatment approach with this emerging class of therapeutics.

References

• 2. Guide to detecting epidermal growth factor receptor (EGFR) mutations in ctDNA of patients with advanced non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. EGFR Mutation Testing | UCSF Health Center for Clinical Genetics and Genomics [genomics.ucsf.edu]
• 4. acendhealth.com [acendhealth.com]
• 5. PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? - PMC [pmc.ncbi.nlm.nih.gov]

Quassinoid Glycosides in Cancer Therapy: A Comparative Meta-Analysis

For Researchers, Scientists, and Drug Development Professionals

Quassinoid glycosides, a class of bitter compounds predominantly isolated from the Simaroubaceae family of plants, have garnered significant attention in oncological research for their potent anti-cancer properties.[1] This guide provides a comparative meta-analysis of the in vitro efficacy of prominent quassinoid glycosides against various cancer cell lines, supported by experimental data and detailed methodologies. The objective is to offer a comprehensive resource for researchers to compare the cytotoxic potential of these compounds and understand their mechanisms of action.

Comparative Efficacy of Quassinoid Glycosides

The anti-proliferative activity of quassinoid glycosides is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a compound required to inhibit the growth of 50% of a cell population. The following tables summarize the IC50 values for four well-studied quassinoid glycosides—Ailanthone (B197834), Simalikalactone D, Eurycomanone, and Bruceantin—across a spectrum of human cancer cell lines.

Table 1: IC50 Values of Ailanthone in Various Cancer Cell Lines

Cancer Cell Line	Cancer Type	IC50 (µM)	Incubation Time (h)
HCT116	Colorectal Carcinoma	9.16 ± 0.93	24
SW620	Colorectal Carcinoma	18.42 ± 1.77	24
B16	Melanoma	1.83	24
A375	Melanoma	5.77	24
HL-60	Promyelocytic Leukemia	Not specified, but showed dose-dependent apoptosis	48
Huh7	Hepatocellular Carcinoma	Not specified, but showed dose- and time-dependent apoptosis	Not specified
U-2OS	Osteosarcoma	~0.6 (effective concentration)	24

Data compiled from multiple sources.[2][3]

Table 2: IC50 Values of Simalikalactone D in Various Cancer Cell Lines

Cancer Cell Line	Cancer Type	IC50 (nM)	Incubation Time (h)
A2780CP20	Ovarian Cancer	55	Not specified
MDA-MB-231	Breast Cancer	65	Not specified
MDA-MB-435	Breast Cancer	58	Not specified
4T1	Murine Mammary Carcinoma	218	Not specified
PC3	Prostate Cancer	>100	Not specified
HCT-116	Colon Cancer	>100	Not specified
SH-SY5Y	Neuroblastoma	>100	Not specified

Data compiled from multiple sources.[4][5]

Table 3: IC50 Values of Eurycomanone in Various Cancer Cell Lines

Cancer Cell Line	Cancer Type	IC50 (µg/mL)	Incubation Time (h)
T47D	Breast Cancer	0.377	Not specified
MCF-7	Breast Cancer	4.7	Not specified
H460	Large Cell Lung Cancer	1.78	Not specified
A549	Small Cell Lung Cancer	20.66	Not specified
HeLa	Cervical Cancer	4.58 µM	72
HT-29	Colorectal Cancer	1.22 µM	72
A2780	Ovarian Cancer	1.37 µM	72

Data compiled from multiple sources.

Table 4: IC50 Values of Bruceantin in Various Cancer Cell Lines

Cancer Cell Line	Cancer Type	IC50	Incubation Time (h)
RPMI 8226	Multiple Myeloma	13 nM	24
U266	Multiple Myeloma	49 nM	24
H929	Multiple Myeloma	115 nM	24
BV-173	B-cell Precursor Leukemia	< 15 ng/mL	Not specified
Daudi	Burkitt's Lymphoma	< 15 ng/mL	Not specified

Data compiled from multiple sources.

Mechanisms of Action: Signaling Pathways and Cellular Effects

Quassinoid glycosides exert their anti-cancer effects through a variety of mechanisms, primarily by inducing apoptosis (programmed cell death) and causing cell cycle arrest. Furthermore, they are known to inhibit protein synthesis and modulate key signaling pathways involved in cancer cell proliferation and survival.

Apoptosis and Cell Cycle Arrest

Studies have demonstrated that quassinoids like ailanthone can induce apoptosis in a dose-dependent manner. This is often accompanied by the cleavage of caspases, key executioner proteins in the apoptotic cascade. Flow cytometry analysis of cells treated with ailanthone shows a significant increase in the apoptotic cell population. Additionally, ailanthone has been shown to cause cell cycle arrest, preventing cancer cells from progressing through the division cycle. Eurycomanone has also been reported to induce cell-cycle arrest and apoptosis in lung cancer cell lines.

Inhibition of Key Signaling Pathways

Several signaling pathways crucial for cancer cell survival and proliferation are targeted by quassinoid glycosides.

• STAT3 Signaling: Quassinoids, including bruceantinol, have been shown to inhibit the STAT3 signaling pathway. STAT3 is a transcription factor that, when constitutively activated, promotes the expression of genes involved in cell proliferation, survival, and angiogenesis. Inhibition of STAT3 by quassinoids can lead to decreased expression of downstream targets like c-Myc.

• c-MYC Inhibition: The oncoprotein c-Myc is a critical regulator of cell growth and proliferation and is often deregulated in cancer. Quassinoids can downregulate the expression of c-Myc, contributing to their anti-proliferative effects.

• Protein Synthesis Inhibition: A fundamental mechanism of action for some quassinoids, such as bruceantin, is the inhibition of protein synthesis. By interfering with the ribosomal machinery, these compounds can halt the production of proteins essential for cancer cell growth and survival.

Below are diagrams illustrating a generalized experimental workflow for evaluating quassinoid glycosides and the key signaling pathways they affect.

Experimental Workflow Diagram

STAT3 and c-Myc Inhibition Pathway

Experimental Protocols

Cytotoxicity Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat cells with various concentrations of the quassinoid glycoside and a vehicle control (e.g., DMSO). Incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value from the dose-response curve.

Apoptosis Assay (Annexin V Staining)

Annexin V is a protein that binds to phosphatidylserine (B164497) (PS), a lipid that is translocated from the inner to the outer leaflet of the plasma membrane during the early stages of apoptosis. Propidium iodide (PI) is a fluorescent dye that stains the DNA of cells with compromised membranes (late apoptotic or necrotic cells).

• Cell Treatment: Treat cells with the quassinoid glycoside at the desired concentrations and for the appropriate time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer. Add Annexin V-FITC and PI to the cell suspension.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry. The different cell populations (viable, early apoptotic, late apoptotic, and necrotic) can be distinguished based on their fluorescence.

This guide provides a foundational overview for comparing the anti-cancer potential of various quassinoid glycosides. The presented data and protocols are intended to aid researchers in designing further investigations into these promising natural compounds for cancer therapy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Frontiers | Elucidation of the mechanism of action of ailanthone in the treatment of colorectal cancer: integration of network pharmacology, bioinformatics analysis and experimental validation [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling Yadanzioside P

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount when handling chemical compounds such as Yadanzioside P. This guide provides essential, immediate safety and logistical information, including detailed operational and disposal plans to foster a culture of safety and build trust in laboratory practices.

Personal Protective Equipment (PPE)

When handling Yadanzioside P, a comprehensive approach to personal protection is critical to minimize exposure and ensure safety. The following table summarizes the recommended PPE.

Protection Type	Specific Recommendations	Rationale
Eye/Face Protection	Chemical safety goggles or a full-face shield.[1][2]	Protects against splashes, vapors, and dust that could cause serious eye damage.
Skin Protection	Chemical-resistant gloves (e.g., Nitrile rubber).[1] A lab coat or a chemical-resistant apron should be worn.[3]	Prevents skin contact, which may cause irritation or absorption of the compound.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood.[4] If ventilation is inadequate, a NIOSH-approved respirator with appropriate cartridges should be used.	Minimizes inhalation of dust or aerosols, which can be harmful.
Body Protection	A complete protective suit may be necessary for large quantities or in case of a spill.	Provides full-body protection from hazardous materials.
Foot Protection	Closed-toe shoes.	Protects feet from spills and falling objects.

Operational Plan for Safe Handling

A systematic approach to handling Yadanzioside P from receipt to disposal is crucial for laboratory safety.

1. Preparation and Planning:

• Before handling, review the Safety Data Sheet (SDS) for Yadanzioside I, a closely related compound, for specific hazard information.

• Ensure all necessary PPE is available and in good condition.

• Verify that the chemical fume hood and other ventilation systems are functioning correctly.

• Have an emergency plan in place, including the location of eyewash stations and safety showers.

2. Handling the Compound:

• Work in a designated area, preferably within a chemical fume hood, to control exposure.

• Avoid the formation of dust and aerosols.

• Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid compound.

• Measure and dispense the compound carefully to avoid spills.

• Keep containers tightly sealed when not in use.

3. Post-Handling Procedures:

• Clean the work area thoroughly after each use.

• Decontaminate all equipment used.

• Remove PPE carefully to avoid contaminating yourself and the surrounding area.

• Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.

Disposal Plan

Proper disposal of Yadanzioside P and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

• Segregate Yadanzioside P waste from other laboratory waste.

• This includes unused compounds, contaminated consumables (e.g., gloves, weighing paper, pipette tips), and empty containers.

2. Waste Collection and Storage:

• Collect all solid and liquid waste in clearly labeled, sealed, and appropriate hazardous waste containers.

• Store waste containers in a designated, well-ventilated, and secure area away from incompatible materials.

3. Disposal Procedure:

• Dispose of Yadanzioside P waste through a licensed hazardous waste disposal company.

• Follow all local, state, and federal regulations for hazardous waste disposal.

• Do not dispose of Yadanzioside P down the drain or in the regular trash.

Experimental Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow of operations for safely handling and disposing of Yadanzioside P.

Safe Handling and Disposal Workflow for Yadanzioside P.

References

• 1. Material Safety Data Sheet | Medical Terpenes [medicalterpenes.com]
• 2. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]
• 3. bvl.bund.de [bvl.bund.de]
• 4. abmole.com [abmole.com]